Physicochemical Properties and Synthetic Utility of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone
Executive Summary In modern drug discovery, the selection of privileged scaffolds is paramount for optimizing both pharmacodynamics and pharmacokinetics. (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone (CAS: 651727-5...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In modern drug discovery, the selection of privileged scaffolds is paramount for optimizing both pharmacodynamics and pharmacokinetics. (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone (CAS: 651727-57-0) represents a highly versatile, bifunctional building block[1]. Characterized by an electron-rich N-alkylated pyrazole core linked via a carbonyl bridge to an ortho-phenolic ring, this molecule serves as a critical precursor for synthesizing complex heterocycles, including benzoxazoles, chromones, and pyrazolo-pyridines.
This technical guide deconstructs the physicochemical rationale behind this scaffold, details its self-validating synthetic workflows, and explores its broad pharmacological utility in kinase inhibition and allosteric receptor modulation.
Physicochemical Profiling
Understanding the physicochemical baseline of a building block is essential for predicting the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of its downstream derivatives. The data below summarizes the core metrics of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone.
Property
Value
Pharmacological Significance
Molecular Formula
C₁₂H₁₂N₂O₂
Optimal low-molecular-weight starting point for fragment-based drug design (FBDD).
Molecular Weight
216.24 g/mol
Leaves a ~280 Da "budget" for further derivatization before hitting the Lipinski limit.
CAS Number
651727-57-0
Unique identifier for commercial sourcing and regulatory documentation[1].
Topological Polar Surface Area (TPSA)
~66.0 Ų
Ideal for central nervous system (CNS) penetration (target < 90 Ų)[2].
Hydrogen Bond Donors (HBD)
1 (Phenolic -OH)
Facilitates target engagement while maintaining high membrane permeability.
Hydrogen Bond Acceptors (HBA)
3 (N, N, C=O)
Provides multiple vectors for kinase hinge-binding or GPCR allosteric sites[3].
Rotatable Bonds
3
Low conformational flexibility reduces the entropic penalty upon target binding.
Structural Rationale & Mechanistic Causality
As an application scientist, I emphasize that every functional group on a scaffold must serve a distinct purpose. The architecture of this molecule is not arbitrary; it is engineered to solve specific medicinal chemistry challenges.
The 1-Ethyl-1H-Pyrazole Moiety
Unsubstituted 1H-pyrazoles are notorious for annular tautomerism—a rapid proton exchange between the two nitrogen atoms. This tautomerism complicates NMR characterization, muddles structure-activity relationships (SAR), and often leads to promiscuous off-target binding. By introducing a 1-ethyl group, the tautomeric state is permanently locked. Furthermore, the ethyl substitution strategically increases the lipophilicity of the molecule, enhancing blood-brain barrier (BBB) penetration, which is a critical requirement for CNS targets like GlyT1 inhibitors and M1 muscarinic acetylcholine receptor (mAChR) modulators[2][3].
The 2-Hydroxyphenyl Methanone Core
The spatial arrangement of the ortho-hydroxyl group relative to the methanone carbonyl induces strong intramolecular hydrogen bonding . This interaction forces the molecule into a planar, pseudo-six-membered ring conformation.
Causality: This rigidity restricts the rotation of the phenyl-carbonyl bond, significantly lowering the entropic penalty when the molecule binds to the rigid hinge region of kinases (e.g., Pim kinases or FLT3-ITD)[4][5].
Reactivity: Synthetically, the proximity of the nucleophilic hydroxyl group to the electrophilic carbonyl carbon makes this scaffold an ideal substrate for dehydration-driven cyclization reactions.
Synthetic Workflows & Experimental Protocols
The most prominent application of this methanone is its conversion into bioactive pyrazolyl benzoxazoles. The following protocol details a self-validating, two-step workflow: Oxime formation followed by POCl₃-mediated cyclization[4].
Protocol: Synthesis of Pyrazolyl Benzoxazoles
Step 1: Methanone Oxime Formation
Preparation: Dissolve 0.05 mol of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone in 15 mL of absolute ethanol.
Activation: Add 10 mL of 40% aqueous KOH under steady stirring at 100°C. Causality: The strong base deprotonates the phenol (increasing its solubility) and neutralizes the subsequently added hydroxylamine hydrochloride to release the free nucleophilic amine.
Nucleophilic Addition: Add equimolar hydroxylamine hydrochloride and continue stirring at room temperature for 3–4 hours.
Isolation: Pour the reaction mixture into crushed ice and carefully acidify with glacial acetic acid. Filter the resulting precipitate and recrystallize from ethanol[4].
Self-Validation (Analytical): Confirm success via IR spectroscopy. The sharp ketone C=O stretch (~1650 cm⁻¹) must disappear, replaced by a broad oxime O-H stretch (~3200–3300 cm⁻¹).
Step 2: POCl₃-Mediated Cyclization
Dehydration: Dissolve the purified oxime (0.05 mol) in 15 mL of Phosphorus Oxychloride (POCl₃).
Reflux: Heat the mixture to reflux for 3 hours. Causality: POCl₃ acts as a powerful Vilsmeier-type dehydrating agent, activating the oxime hydroxyl group as a leaving group and driving the intramolecular attack by the phenolic oxygen to close the benzoxazole ring[4].
Quenching: Carefully pour the mixture over crushed ice (exothermic) and neutralize with sodium acetate.
Isolation: Filter the solid, wash with a cold aqueous stream, and recrystallize from ethanol[4].
Self-Validation (Analytical): The broad O-H stretch in the IR spectrum will vanish, and a new C=N stretch (~1610 cm⁻¹) will emerge, confirming the formation of the benzoxazole core.
Fig 1. Synthetic workflow from pyrazole precursors to bioactive benzoxazole scaffolds.
Pharmacological Target Engagement
The structural duality of the pyrazole-methanone scaffold allows it to engage multiple biological targets, making it a highly sought-after moiety in both oncology and neurology.
Kinase Inhibition (Oncology): Methanone derivatives are highly effective inhibitors of FLT3-ITD and Pim kinases (Pim-1, Pim-2, Pim-3). The pyrazole nitrogen acts as a critical hydrogen bond acceptor in the ATP-binding pocket (hinge region) of the kinase, stimulating apoptosis in resistant cancer cell lines[4][5].
GPCR Allosteric Modulation (Neurology): In the development of positive allosteric modulators (PAMs) for the M1 muscarinic acetylcholine receptor (mAChR), the N-alkylated pyrazole enhances positive cooperativity with acetylcholine binding, leading to superior intrinsic efficacy for cognitive enhancement[3].
Transporter Inhibition: Similar 1-ethyl-pyrazole scaffolds have been optimized via ligand-based drug design (LBDD) to act as potent Glycine Transporter 1 (GlyT1) inhibitors (IC₅₀ = 1.8 nM), demonstrating excellent plasma-to-brain penetration for the treatment of schizophrenia[2].
Fig 2. Dual-pathway target engagement of pyrazole-methanone scaffolds in pharmacology.
References
Synthesis and Screening of Fluoro Substituted Pyrazolyl Benzoxazoles
Oriental Journal of Chemistry
URL: [Link]
US8436001B2 - Pyrazol-4-yl-heterocyclyl-carboxamide compounds and methods of use
Google Patents
URL
4-Phenylpyridin-2-one Derivatives: A Novel Class of Positive Allosteric Modulator of the M1 Muscarinic Acetylcholine Receptor
ACS Publications
URL:[Link]
piperidine-2-yl]methyl}-4-(trifluoromethyl)pyridine-2-carboxamide as a Potent Glycine Transporter 1 Inhibitor
J-Stage
URL:[Link]
Methanone, (1-ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl) - Chemical Data
NextSDS
URL: [Link]
An In-depth Technical Guide to (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone: Structure, Synthesis, and Potential Applications
This technical guide provides a comprehensive overview of the chemical compound (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone, designed for researchers, scientists, and professionals in the field of drug developmen...
Author: BenchChem Technical Support Team. Date: April 2026
This technical guide provides a comprehensive overview of the chemical compound (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone, designed for researchers, scientists, and professionals in the field of drug development. The document details its chemical structure, molecular weight, a proposed synthetic pathway, and discusses its potential biological significance based on the activities of structurally related compounds.
Chemical Structure and Physicochemical Properties
(1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone is a diaryl methanone derivative featuring a 1-ethyl-substituted pyrazole ring linked to a 2-hydroxyphenyl group via a carbonyl bridge. The pyrazole moiety is a well-known pharmacophore present in numerous biologically active compounds, suggesting potential therapeutic applications for this molecule.[1][2][3][4]
The key structural and physicochemical properties are summarized in the table below:
A plausible multi-step synthesis is outlined below, starting from readily available precursors. The causality behind the experimental choices is explained to provide a deeper understanding of the process.
Proposed Synthetic Workflow
The synthesis can be logically divided into two main stages: the formation of the 1-ethyl-1H-pyrazole-4-carbaldehyde intermediate, followed by its reaction with a Grignard reagent derived from a protected 2-halophenol, and subsequent oxidation and deprotection.
Caption: Proposed synthetic workflow for (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone.
Detailed Experimental Protocol
Stage 1: Synthesis of 1-Ethyl-1H-pyrazole-4-carbaldehyde
Synthesis of 1-Ethyl-1H-pyrazole: In a round-bottom flask, combine 1,1,3,3-tetramethoxypropane and ethylhydrazine in a suitable solvent such as ethanol. Reflux the mixture for several hours. The reaction involves the condensation of the hydrazine derivative with the 1,3-dicarbonyl equivalent to form the pyrazole ring.[1][9] After completion, the solvent is removed under reduced pressure, and the crude product is purified, for instance, by distillation.
Formylation of 1-Ethyl-1H-pyrazole: The Vilsmeier-Haack reaction is a reliable method for the formylation of electron-rich heterocycles. To a cooled solution of N,N-dimethylformamide (DMF), slowly add phosphorus oxychloride (POCl₃) to form the Vilsmeier reagent. Then, add 1-ethyl-1H-pyrazole to the reagent and stir the mixture at room temperature or with gentle heating. The reaction is then quenched with an ice-water mixture and neutralized to yield 1-ethyl-1H-pyrazole-4-carbaldehyde. Purification can be achieved through column chromatography.
Stage 2: Coupling and Final Product Formation
Protection of 2-Bromophenol: The hydroxyl group of 2-bromophenol is protected to prevent it from reacting with the Grignard reagent. A common protecting group is tert-butyldimethylsilyl (TBDMS). React 2-bromophenol with TBDMSCl in the presence of a base like imidazole in a solvent such as DMF.
Formation of the Grignard Reagent: In a flame-dried flask under an inert atmosphere, react the protected 1-bromo-2-(tert-butyldimethylsilyloxy)benzene with magnesium turnings in anhydrous tetrahydrofuran (THF) to form the corresponding Grignard reagent.
Grignard Reaction: Add the previously synthesized 1-ethyl-1H-pyrazole-4-carbaldehyde dropwise to the cooled solution of the Grignard reagent. The nucleophilic carbon of the Grignard reagent will attack the electrophilic carbonyl carbon of the aldehyde, forming an intermediate alcohol after acidic workup.
Oxidation: The secondary alcohol is then oxidized to the corresponding ketone. A mild oxidizing agent such as pyridinium chlorochromate (PCC) in dichloromethane can be used to achieve this transformation without over-oxidation.
Deprotection: The final step involves the removal of the TBDMS protecting group to reveal the hydroxyl functionality. This is typically achieved using a fluoride source, such as tetrabutylammonium fluoride (TBAF), in THF. The final product, (1-ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone, can be purified by column chromatography or recrystallization.
Analytical Characterization
A comprehensive characterization of the synthesized compound is crucial to confirm its identity and purity. The following analytical techniques are recommended:
Caption: Standard analytical workflow for the characterization of the target compound.
¹H and ¹³C NMR Spectroscopy: To elucidate the molecular structure by identifying the chemical environment of the hydrogen and carbon atoms.
Mass Spectrometry: To confirm the molecular weight of the compound.
Infrared (IR) Spectroscopy: To identify the presence of key functional groups, such as the carbonyl (C=O) and hydroxyl (O-H) groups.
Elemental Analysis: To determine the elemental composition and confirm the molecular formula.
Potential Biological Activities and Applications
The pyrazole nucleus is a prominent feature in many compounds with a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[1][2][3][4][5] Structurally similar (1-aryl-1H-pyrazol-4-yl) (3,4,5-trimethoxyphenyl)methanone derivatives have been investigated as tubulin inhibitors, which are a class of anticancer agents that interfere with microtubule dynamics.[10]
Given these precedents, (1-ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone could be a candidate for investigation in several therapeutic areas:
Oncology: As a potential inhibitor of tubulin polymerization or other cancer-related targets.[10]
Inflammation: Pyrazole derivatives are known for their anti-inflammatory properties.[1][2]
Infectious Diseases: The pyrazole scaffold has been associated with antimicrobial and antifungal activities.[3][4]
Further research, including in vitro and in vivo studies, would be necessary to determine the specific biological activities and therapeutic potential of this compound.
Conclusion
This technical guide has provided a detailed overview of (1-ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone, including its chemical structure, a proposed synthetic route with detailed experimental considerations, and a discussion of its potential applications in drug discovery. The information presented herein serves as a valuable resource for researchers and scientists interested in the synthesis and evaluation of novel pyrazole-based compounds.
References
Joshi, Y.C., et al. (2004). SYNTHESIS OF NOVEL PYRAZOLE DERIVATIVES FROM DIARYL 1,3-DIKETONES (PART-II). Oriental Journal of Chemistry.
Yang, Y., et al. (2015). Efficient synthesis of 1,3-diaryl-4-halo-1H-pyrazoles from 3-arylsydnones and 2-aryl-1,1-dihalo-1-alkenes. Beilstein Journal of Organic Chemistry. [Link]
Li, Y., et al. (2018). Synthesis and biological evaluation of (1-aryl-1H-pyrazol-4-yl) (3,4,5-trimethoxyphenyl)methanone derivatives as tubulin inhibitors. European Journal of Medicinal Chemistry. [Link]
Bandgar, B. P., et al. (2014). Current status of pyrazole and its biological activities. Journal of the Korean Chemical Society. [Link]
Studies on Photophysical and Biological Activity of Newly Synthesized of 4-Methylpiperidin-4-ol Substituted Pyrazole Derivative.
Siddiqui, A. A., et al. (2025). SYNTHETIC STRATEGIES AND BIOLOGICAL APPLICATIONS OF PYRAZOLE: A REVIEW. Research Journal of Life Sciences, Bioinformatics, Pharmaceutical and Chemical Sciences.
mechanism of action of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone in vitro
An In-Depth Technical Guide to the In Vitro Mechanism of Action of Pyrazole-Based Kinase Inhibitors: A Case Study of ENMD-2076 Introduction The pyrazole scaffold is a privileged structure in medicinal chemistry, forming...
Author: BenchChem Technical Support Team. Date: April 2026
An In-Depth Technical Guide to the In Vitro Mechanism of Action of Pyrazole-Based Kinase Inhibitors: A Case Study of ENMD-2076
Introduction
The pyrazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds. This guide focuses on the in vitro mechanism of action of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone and its close, extensively studied analog, ENMD-2076. ENMD-2076 is a potent, orally bioavailable, multi-targeted kinase inhibitor that has undergone significant preclinical and clinical investigation.[1][2][3] Its mechanism of action, centered on the dual inhibition of cell proliferation and angiogenesis, provides a valuable framework for understanding the therapeutic potential of this class of compounds.[2][3] This document will provide researchers, scientists, and drug development professionals with a comprehensive overview of the experimental approaches to elucidate the in vitro mechanism of action of pyrazole-based kinase inhibitors, using ENMD-2076 as a primary exemplar.
Dual-Pronged Anti-Cancer Strategy: Targeting Mitosis and Angiogenesis
The therapeutic efficacy of ENMD-2076 stems from its ability to simultaneously inhibit two critical processes for tumor growth and survival: cell cycle progression and the formation of new blood vessels (angiogenesis).[1][2] This is achieved through its inhibitory activity against two distinct classes of kinases:
Aurora Kinases: Specifically, Aurora A kinase, a key regulator of mitosis. Inhibition of Aurora A leads to mitotic arrest and subsequent apoptosis (programmed cell death).[1][2]
Tyrosine Kinases: A spectrum of receptor tyrosine kinases that are pivotal for angiogenesis, including Vascular Endothelial Growth Factor Receptors (VEGFRs), Fibroblast Growth Factor Receptors (FGFRs), and Platelet-Derived Growth Factor Receptors (PDGFRs).[1][2][4] The compound also shows activity against other tyrosine kinases such as Flt3, c-Kit, and Src.[4][5]
This multi-targeted approach provides a "one-two punch" against cancer cells, both halting their proliferation and cutting off their nutrient supply.[1]
Elucidating the In Vitro Mechanism of Action: A Step-by-Step Guide
A systematic in vitro evaluation is crucial to define the mechanism of action of a novel compound. The following sections outline the key experimental workflows.
Primary Target Identification and Potency Determination
The initial step is to identify the direct molecular targets of the compound and quantify its inhibitory potency.
Rationale: To determine the direct inhibitory effect of the compound on a panel of purified kinase enzymes. This provides the IC50 value, the concentration of the inhibitor required to reduce enzyme activity by 50%.
Methodology:
Utilize a kinase profiling service (e.g., Invitrogen's SelectScreen) or in-house biochemical assays.[3]
Screen the compound against a broad panel of kinases at a fixed concentration (e.g., 1 µmol/L) to identify potential targets.[3]
For kinases showing significant inhibition, perform full 10-point dose-response curves to determine the IC50 values.[3]
Assays are typically performed using recombinant human kinases and a suitable substrate. ATP concentrations should be at the apparent Km for each enzyme.[3]
Kinase activity can be measured using various methods, such as radioisotope incorporation (e.g., ³²P-ATP) or fluorescence-based assays.
Table 1: In Vitro Kinase Inhibition Profile of ENMD-2076
Plate adherent tumor cells in 96-well plates at a low density (e.g., 500 cells/well).[3]
For non-adherent cell lines, plate at a higher density (e.g., 5,000 cells/well).[3]
Treat the cells with a range of compound concentrations (e.g., 0.3 nmol/L to 125 µmol/L) for 96 hours.[3]
Fix the cells with trichloroacetic acid.
Stain the cellular proteins with SRB dye.
Wash and solubilize the bound dye.
Measure the absorbance at a specific wavelength (e.g., 515 nm) to determine cell density.
Calculate the IC50 value for cell growth inhibition.
ENMD-2076 has demonstrated potent anti-proliferative activity across a wide range of human solid tumor and hematopoietic cancer cell lines, with IC50 values typically ranging from 0.025 to 0.7 µmol/L.[2]
Investigation of Mitotic Arrest
Given the potent inhibition of Aurora A kinase, it is essential to investigate the compound's effect on the cell cycle.
Rationale: To determine if the compound induces cell cycle arrest at a specific phase, which is a hallmark of Aurora kinase inhibitors.
Methodology:
Treat cancer cells with the compound at various concentrations for a defined period (e.g., 24-48 hours).
Harvest and fix the cells in ethanol.
Stain the cellular DNA with a fluorescent dye (e.g., propidium iodide).
Analyze the DNA content of the cells using flow cytometry.
Quantify the percentage of cells in each phase of the cell cycle (G1, S, G2/M).
Treatment with ENMD-2076 has been shown to induce a dose-dependent increase in the G2/M phase population in cancer cells, consistent with its inhibition of Aurora A kinase.[6]
Confirmation of Apoptosis Induction
Cell cycle arrest often precedes programmed cell death.
Rationale: To confirm that the observed anti-proliferative effects are due to the induction of apoptosis.
Treat cells with the compound as in the cell cycle analysis.
Harvest the cells and resuspend them in Annexin V binding buffer.
Stain the cells with FITC-conjugated Annexin V and propidium iodide.
Analyze the stained cells by flow cytometry.
Quantify the percentage of early apoptotic (Annexin V positive, PI negative), late apoptotic/necrotic (Annexin V positive, PI positive), and live cells (Annexin V negative, PI negative).
Target Engagement and Downstream Signaling in a Cellular Context
Biochemical assays on purified enzymes demonstrate potential, but it is crucial to confirm that the compound inhibits its targets within the complex cellular environment.
Rationale: To measure the inhibition of phosphorylation of the kinase targets and their downstream effectors in treated cells.
Methodology:
Treat cells with the compound for a short period (e.g., 0.5-12 hours).[6]
Lyse the cells to extract total protein.
Separate the proteins by size using SDS-PAGE.
Transfer the proteins to a membrane (e.g., PVDF).
Probe the membrane with primary antibodies specific for the phosphorylated form of the target kinase (e.g., phospho-Aurora A, phospho-VEGFR2) and total protein levels as a loading control.
Use a secondary antibody conjugated to an enzyme (e.g., HRP) for detection via chemiluminescence.
This technique has been used to show that ENMD-2076 inhibits the autophosphorylation of Aurora A, Flt3, and VEGFR2 in a cellular context.[2][6]
Visualizing the Experimental Workflow and Signaling Pathways
Caption: Experimental workflow for in vitro characterization.
Caption: Dual inhibitory signaling pathways of ENMD-2076.
Conclusion
The in vitro characterization of pyrazole-based kinase inhibitors, exemplified by ENMD-2076, reveals a potent dual mechanism of action targeting both cancer cell proliferation and angiogenesis. A systematic approach, beginning with biochemical assays to identify primary targets and progressing to cell-based assays to confirm cellular effects and target engagement, is essential for a comprehensive understanding of the compound's mechanism. The methodologies outlined in this guide provide a robust framework for researchers to elucidate the in vitro activity of novel therapeutic candidates in this chemical class, paving the way for further preclinical and clinical development.
References
Liv Hospital. (2026, March 27). aurora a kinase tyrosine kinase inhibitor enmd 2076. Liv Hospital.
Fletcher, G. C., Brokx, R. D., Denny, T. A., Hembrough, T. A., Plum, S. M., Fogler, W. E., Sidor, C. F., & Bray, M. R. (2011). ENMD-2076 is an orally active kinase inhibitor with antiangiogenic and antiproliferative mechanisms of action. Molecular Cancer Therapeutics, 10(1), 126–137. Retrieved from [Link]
American Association for Cancer Research. (2011, January 10). ENMD-2076 Is an Orally Active Kinase Inhibitor with Antiangiogenic and Antiproliferative Mechanisms of Action. AACR Journals. Retrieved from [Link]
Capasso, A., D'Alterio, C., Nappi, A., Sandomenico, C., Scafetta, G., Rea, G., ... & Scala, S. (2018). Assessment of the In vivo Antitumor Effects of ENMD-2076, a Novel Multitargeted Kinase Inhibitor, against Primary and Cell Line–Derived Human Colorectal Cancer Xenograft Models. Molecular Cancer Therapeutics, 17(10), 2136-2147. Retrieved from [Link]
EMBL-EBI. (n.d.). Compound: ENMD-2076 (CHEMBL482968). ChEMBL. Retrieved from [Link]
In Silico Molecular Docking of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone: A Technical Guide for Drug Discovery Professionals
Abstract Molecular docking is a powerful computational technique that has become indispensable in modern drug discovery.[1][2][3][4] It predicts the preferred orientation of a small molecule (ligand) when bound to a larg...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
Molecular docking is a powerful computational technique that has become indispensable in modern drug discovery.[1][2][3][4] It predicts the preferred orientation of a small molecule (ligand) when bound to a larger molecule, typically a protein receptor, to form a stable complex.[3] This in-depth guide provides a comprehensive, technically-grounded workflow for conducting an in silico molecular docking study on the novel compound (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone. This document is structured to provide researchers, scientists, and drug development professionals with both the theoretical underpinnings and practical, step-by-step protocols necessary for a rigorous computational analysis. We will navigate through target selection rationale, meticulous preparation of both protein and ligand, execution of the docking simulation using the widely-acclaimed AutoDock Vina, and a thorough analysis of the resulting data. Each step is designed to ensure scientific integrity and reproducibility, providing a self-validating framework for computational inquiry.
Introduction: The Rationale for In Silico Analysis
The journey of a drug from concept to clinic is notoriously long and expensive. In silico methods, such as molecular docking, are crucial for mitigating these challenges by enabling rapid screening of large compound libraries and providing deep insights into molecular interactions at an early stage.[2][3][5][6] This allows for the prioritization of compounds with the highest potential for therapeutic efficacy, thereby streamlining the entire drug development pipeline.[6]
The subject of this guide, (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone, is a synthetic organic molecule featuring a pyrazole ring linked to a hydroxyphenyl group.[7] Pyrazole derivatives are a well-established class of heterocyclic compounds known for a broad spectrum of pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[7][8][9] Several commercially available drugs, such as Celecoxib (an anti-inflammatory) and Ruxolitinib (an anticancer agent), contain a pyrazole scaffold, highlighting its significance in medicinal chemistry.[8] Given this precedent, (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone stands as a promising candidate for investigation.
This guide will use Cyclooxygenase-2 (COX-2) as a representative protein target. The choice is predicated on the known anti-inflammatory activity of many pyrazole-containing compounds. By docking our ligand into the well-characterized active site of COX-2, we can generate a testable hypothesis about its potential mechanism of action.
The Molecular Docking Workflow: A Conceptual Overview
A successful molecular docking experiment is not merely about running software; it is a multi-stage process where each step builds upon the last. The integrity of the final results is contingent on the meticulous execution of each phase.[10]
The process can be broken down into four core stages:
Preparation of the Receptor: Preparing the 3D structure of the target protein.
Preparation of the Ligand: Preparing the 3D structure of the small molecule.
Execution of Docking: Running the simulation to predict binding poses.
The quality of the initial protein structure is paramount for a reliable docking study. The goal of this phase is to "clean" the raw structural data obtained from a repository like the Protein Data Bank (PDB) to make it computationally ready.[11][12][13]
Objective: To prepare the COX-2 protein structure (PDB ID: 5KIR) for docking.
Tools:
UCSF Chimera or PyMOL (for visualization and cleaning)
AutoDock Tools (MGLTools) (for final preparation)
Step-by-Step Methodology:
Obtain the Protein Structure:
Navigate to the RCSB Protein Data Bank (rcsb.org).
Search for and download the PDB file for human COX-2, for instance, PDB ID: 5KIR. This structure is co-crystallized with a known inhibitor, which helps in identifying the active site.
Initial Cleaning (using PyMOL/Chimera):
Rationale: PDB files often contain non-essential molecules like water, ions, and co-solvents that can interfere with the docking process.[11][13][14] We must remove them to ensure the ligand only interacts with the protein itself.
Action: Load the 5KIR.pdb file. Delete all water molecules (HOH residues). Remove any co-factors or secondary ligands if they are not part of the study's objective. For 5KIR, we will remove the co-crystallized inhibitor to make the binding site available for our ligand.
Adding Hydrogens and Charges (using AutoDock Tools):
Rationale: Crystal structures typically do not include hydrogen atoms to improve resolution. However, hydrogens are critical for defining the precise stereochemistry of the binding pocket and for calculating interactions like hydrogen bonds.[14] Partial charges must also be assigned to each atom to calculate electrostatic interactions.[15]
Action:
a. Open the cleaned PDB file in AutoDock Tools (ADT).
b. Go to Edit -> Hydrogens -> Add. Select Polar Only as only these are crucial for the Vina scoring function.[16]
c. Go to Edit -> Charges -> Add Kollman Charges. This applies a well-established charge model suitable for proteins.
Saving the Receptor File:
Rationale: AutoDock Vina requires a specific file format called PDBQT, which contains the atomic coordinates, partial charges, and atom type information.[15]
Action: Go to Grid -> Macromolecule -> Choose. Select the prepared protein. Save the output file as receptor.pdbqt.
Experimental Protocol: Ligand Preparation
Proper ligand preparation is as crucial as receptor preparation. This involves generating a 3D conformation, assigning correct atom and bond types, and defining its rotatable bonds.[14][17]
Objective: To prepare (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone for docking.
Tools:
PubChem or ChemDraw (to obtain 2D structure)
PyMOL or Chimera (for 3D conversion)
AutoDock Tools (MGLTools) (for final preparation)
Step-by-Step Methodology:
Obtain Ligand Structure:
Action: Search for "(1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone" in PubChem. If unavailable, draw the structure using software like ChemDraw or MarvinSketch. Download the structure, preferably as a 3D SDF file.
Energy Minimization:
Rationale: The initial 3D structure from a database or drawing program is not necessarily in its lowest energy (most stable) conformation. Energy minimization is a computational process that adjusts bond lengths and angles to find a more stable state.
Action: Load the ligand's 3D structure into a program with force field capabilities (e.g., Avogadro, Chimera). Perform an energy minimization using a standard force field like MMFF94 or UFF.
Final Preparation (using AutoDock Tools):
Rationale: Similar to the receptor, the ligand must be converted to the PDBQT format. This step also involves defining which bonds are rotatable, allowing the ligand to be flexible during the docking simulation.
Action:
a. Open the energy-minimized ligand file in ADT.
b. Go to Ligand -> Input -> Open.
c. ADT will automatically detect the root atom and the number of rotatable bonds (torsions). This flexibility is critical for accurately predicting how the ligand fits into the binding site.[6]
d. Save the output file as ligand.pdbqt.
Caption: Figure 2: Ligand preparation workflow.
The Docking Simulation: Configuration and Execution
With the receptor and ligand prepared, the next step is to define the search space and run the docking simulation using AutoDock Vina.
Objective: To dock the prepared ligand into the active site of the prepared receptor.
Tools:
AutoDock Tools (MGLTools) (to define the grid box)
Rationale: Molecular docking is computationally intensive. To make the calculation feasible, we define a three-dimensional box, known as the "grid box," that encompasses the protein's binding site.[19] The docking algorithm will confine its search for binding poses within this box. The dimensions of this box are critical: too small, and you might miss the correct binding pose; too large, and you increase computation time unnecessarily.
Action (in AutoDock Tools):
a. Load the receptor.pdbqt file.
b. Go to Grid -> Grid Box....
c. A box will appear around the protein. Adjust its center and dimensions (in Angstroms) to cover the entire active site. Since we are using PDB ID 5KIR, we can center the box on the coordinates of the original co-crystallized ligand to ensure we are targeting the known active site.
d. Record the coordinates for the center of the box (center_x, center_y, center_z) and its dimensions (size_x, size_y, size_z).
Creating the Configuration File:
Rationale: AutoDock Vina uses a simple text file to specify the input files and simulation parameters.
Action: Create a text file named conf.txt with the following content, replacing the values with those recorded in the previous step:
Expert Insight: The exhaustiveness parameter controls how thoroughly Vina samples the conformational space. Higher values increase accuracy but also computation time. A value of 8 is a good starting point for standard docking.[16][18]
Running AutoDock Vina:
Action: Open a command line terminal, navigate to the directory containing your files, and execute the following command:
This command tells Vina to run a docking simulation using the parameters in conf.txt and to save the output scores and information to log.txt. The predicted binding poses will be saved in all_poses.pdbqt.
Analysis and Interpretation of Results
The output of a Vina simulation is a set of predicted binding poses for the ligand, each with an associated binding affinity score.[20] The analysis of these results is a critical thinking exercise, not just a data-reading task.
Objective: To analyze the docking results to understand the binding mode and affinity of the ligand.
Tools:
PyMOL or UCSF Chimera (for visualization)
Step-by-Step Methodology:
Interpreting Binding Affinity:
Rationale: Vina provides a binding affinity score in kcal/mol. This score is an estimation of the binding free energy. More negative values indicate stronger, more stable binding.[20][21][22]
Action: Open the log.txt file. Vina will list up to 9 binding modes, ranked by their affinity score.
Binding Mode
Binding Affinity (kcal/mol)
RMSD from Best Mode (Å)
1
-9.2
0.000
2
-8.8
1.254
3
-8.7
1.892
4
-8.5
2.103
...
...
...
Table 1: Example output from AutoDock Vina's log file. Lower binding affinity scores suggest more favorable interactions.
Visualizing Binding Poses:
Rationale: A score alone is not enough. Visual inspection of the top-ranked poses is essential to determine if the predicted binding is chemically sensible. We are looking for key molecular interactions that stabilize the complex.
Action (in PyMOL):
a. Load the receptor.pdbqt file.
b. Load the all_poses.pdbqt output file. This will load all predicted poses.
c. Focus on the top-ranked pose (Mode 1).
d. Identify and analyze the interactions between the ligand and the protein's active site residues. Look for:
Hydrogen Bonds: These are strong, directional interactions and are often key to binding specificity.
Hydrophobic Interactions: The pyrazole and phenyl rings of the ligand are likely to interact with nonpolar residues in the active site.
Pi-Pi Stacking: Aromatic rings on the ligand and protein can stack on top of each other, providing additional stability.
Self-Validation and Trustworthiness:
Protocol: A crucial step to validate the docking protocol is to perform "re-docking."[18] If a crystal structure with a co-crystallized ligand is available (as with 5KIR), one can first dock that known ligand back into the active site.
Success Criterion: A successful re-docking experiment should reproduce the experimentally observed binding pose with a low Root-Mean-Square Deviation (RMSD), typically under 2.0 Å. This confirms that the chosen software, parameters, and preparation steps are capable of identifying the correct binding mode. Achieving this provides confidence in the results obtained for the novel compound.
Conclusion and Future Directions
This guide has detailed a rigorous, step-by-step workflow for the in silico molecular docking of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone with the COX-2 enzyme. By following these protocols, researchers can generate a robust hypothesis regarding the compound's binding affinity and mode of interaction.
The results from a molecular docking study are predictive, not definitive.[1][3] They serve as a powerful guide for subsequent experimental validation.[3] The next logical steps would involve:
Molecular Dynamics (MD) Simulations: To study the stability of the predicted protein-ligand complex over time and to get a more refined binding energy calculation.[1]
In Vitro Assays: Performing enzymatic assays to experimentally measure the inhibitory activity (e.g., IC50) of the compound against COX-2.
Structure-Activity Relationship (SAR) Studies: Synthesizing and docking analogues of the lead compound to optimize binding affinity and selectivity.
By integrating computational techniques like molecular docking with experimental validation, the drug discovery process can be made significantly more efficient and targeted, accelerating the development of novel therapeutics.[5]
References
AutoDock Vina Tutorial: Protein-Ligand Docking for Beginners 2026. (2026, February 10). Vertex AI Search.
In Silico Docking: Protocols for Computational Exploration of Molecular Interactions. (2024, July 15). IntechOpen.
A Review on Molecular Docking As an Interpretative Tool for Molecular Targets in Disease Management. (2024, January 15). PubMed.
Tutorial – AutoDock Vina. (2020, December 4). The Scripps Research Institute.
A Review on In Silico molecular docking Studies. (2024, November 23). IJARIIE.
Molecular docking in drug design: Basic concepts and application spectrums. (2026, January 21). ScienceDirect.
Molecular Docking Tutorial: AUTODOCK VINA - PART 1 | Beginners to Advanced. (2020, March 20). YouTube.
AutoDock Vina Manual. (2020, December 5). The Scripps Research Institute.
Molecular Docking Results Analysis and Accuracy Improvement. (n.d.). Creative Proteomics.
A Comprehensive Review on Molecular Docking in Drug Discovery. (2025, June 10). IntechOpen.
Autodock Vina Tutorial - Molecular Docking. (2020, December 17). YouTube.
Molecular Docking: An Overview of its Use in Drug Discovery. (n.d.). Creative Proteomics.
Practical Guide to DOT Language (Graphviz) for Developers and Analysts. (2025, November 14). Daniele Teti.
Preparing RCSB PDB Files for Glide Docking. (2025, November 20). Schrödinger.
Computational Workflow for Chemical Compound Analysis: From Structure Generation to Molecular Docking. (2026, January 13). MDPI.
Molecular Docking Tutorial: A Step-by-Step Guide for Beginners. (2025, April 29). ChemCopilot.
Proteins and ligand preparation for docking. (a) Structure of a model... (n.d.). ResearchGate.
Review on the use of Molecular Docking as the First Line Tool in Drug Discovery and Development. (2022, September-October). ResearchGate.
Interpretation of Molecular docking results? (2023, December 5). ResearchGate.
Preparing a raw PDB file containing a Protein-Protein complex. (n.d.). Chemical Computing Group.
Preparing the protein and ligand for docking. (n.d.). University of Nottingham.
Flow charts in code: enter graphviz and the "dot" language. (n.d.). melp.nl.
Create a Flowchart using Graphviz Dot. (2022, July 11). Medium.
Molecular docking proteins preparation. (2019, September 20). ResearchGate.
Protein preparation and molecular docking. (n.d.). Bio-protocol.
A Beginner's Guide to Molecular Docking. (2022, December 2). ETFLIN.
Analysis of docking results: binding energy, key residues. (2025, December 21). YouTube.
Binding Affinity via Docking: Fact and Fiction. (2018, July 30). PMC.
Synthesis, Biological Evaluation, and Molecular Modeling Studies of 1-Aryl-1H-pyrazole-Fused Curcumin Analogues as Anticancer Agents. (n.d.). PMC.
Discovery of (S)-1-(1-(4-Chloro-3-fluorophenyl)-2-hydroxyethyl)-4-(2-((1-methyl-1H-pyrazol-5-yl)amino)pyrimidin-4-yl)pyridin-2(1H)-one (GDC-0994), an Extracellular Signal-Regulated. (2016, June 23). PubMed.
The molecular structure of (2-hydroxy-5-methyl-phenyl)-(1H-pyrazol-4-yl). (n.d.). ResearchGate.
Novel PD-L1-Targeted Phenyl-Pyrazolone Derivatives with Antioxidant Properties. (2023, April 15). MDPI.
Crystal structure of ethyl 4-[(1H-pyrazol-1-yl)methyl]benzoate. (n.d.). PMC.
Discovery of Clinical Candidate 4-[2-(5-Amino-1H-pyrazol-4-yl)-4-chlorophenoxy]-5-chloro-2-fluoro-N-1,3-thiazol-4-ylbenzenesulfonamide (PF-05089771): Design and Optimization of Diaryl Ether Aryl Sulfonamides as Selective Inhibitors of NaV1.7. (2017, July 6). ACS Publications.
Synthesis, Characterization, and Structural Elucidation of a Novel (E)-1-(1-Phenyl-1H-pyrazol-4-yl) -N-(1-(p-tolyl). (2025, March 31). Nepal Journals Online.
A Technical Guide to the Thermodynamic Stability of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone
Abstract The thermodynamic stability of an active pharmaceutical ingredient (API) is a cornerstone of drug development, directly influencing its safety, efficacy, and shelf-life. This guide provides an in-depth analysis...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
The thermodynamic stability of an active pharmaceutical ingredient (API) is a cornerstone of drug development, directly influencing its safety, efficacy, and shelf-life. This guide provides an in-depth analysis of the thermodynamic stability of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone, a heterocyclic compound belonging to the pyrazole class, which is of significant interest in medicinal chemistry for its potential biological activities.[1][2] We will explore the core principles of thermal analysis and present detailed, field-proven protocols for Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA). The causality behind experimental choices is elucidated to provide researchers, scientists, and drug development professionals with a practical and scientifically rigorous framework for assessing the stability of this and similar compounds.
Introduction: The Critical Role of Thermodynamic Stability
(1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone is a synthetic organic molecule featuring a pyrazole ring, a structure renowned for a wide array of pharmacological activities, including anti-inflammatory and anticancer properties.[1][2] The journey of such a promising candidate from laboratory synthesis to a viable pharmaceutical product is contingent upon a thorough characterization of its physicochemical properties. Among these, thermodynamic stability is paramount. Material stability directly impacts product safety, efficacy, and shelf-life, making its assessment a critical, non-negotiable step in pharmaceutical research and development.[3]
This guide will focus on two primary thermal analysis techniques:
Differential Scanning Calorimetry (DSC): To investigate phase transitions such as melting and to detect polymorphism.
Thermogravimetric Analysis (TGA): To determine thermal decomposition profiles and quantify volatile content.
By understanding the thermal behavior of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone, we can predict its behavior during manufacturing, formulation, and long-term storage, thereby ensuring the development of a stable and effective drug product.[3][4]
Molecular Structure and its Implications for Stability
The structure of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone incorporates several key features that influence its solid-state properties and, consequently, its thermodynamic stability:
Pyrazole Ring: A five-membered aromatic heterocycle with two adjacent nitrogen atoms. The planarity of this ring system contributes to ordered packing in the crystalline state.[5]
2-Hydroxyphenyl Group: The hydroxyl group can participate in intramolecular and intermolecular hydrogen bonding. These interactions can significantly increase the energy required to disrupt the crystal lattice, leading to higher melting points and greater stability.
Ethyl Substituent: The ethyl group at the N1 position of the pyrazole ring adds a degree of conformational flexibility.
Carbonyl Linkage: The ketone bridge connects the pyrazole and phenyl rings.
The three-dimensional arrangement and intermolecular interactions in the solid state, which are best elucidated by single-crystal X-ray crystallography, are crucial for understanding the structure-activity relationship and the overall stability of the molecule.[2] The potential for hydrogen bonding via the hydroxyl group and the pyrazole nitrogens can lead to the formation of stable supramolecular structures.[6]
DSC is a powerful thermal analysis technique used to measure the heat flow associated with thermal transitions in a material as a function of temperature.[7] It is an indispensable tool for identifying melting points, glass transitions, crystallization events, and for studying polymorphism—the ability of a compound to exist in multiple crystalline forms with different physical properties.[7][8][9]
Causality of Experimental Design
The choice of experimental parameters in DSC is critical for obtaining high-quality, interpretable data. A slow heating rate (e.g., 10 °C/min) is typically chosen to ensure thermal equilibrium within the sample and to achieve good resolution of thermal events. An inert atmosphere, usually nitrogen, is used to prevent oxidative degradation of the sample during heating.[10]
Experimental Protocol: DSC Analysis
Sample Preparation: Accurately weigh 2-5 mg of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone powder into a standard aluminum DSC pan.
Encapsulation: Crimp the pan with an aluminum lid to ensure good thermal contact and to contain the sample.
Instrument Setup: Place the sealed sample pan and an empty, sealed reference pan into the DSC cell.
Thermal Program:
Equilibrate the system at a temperature well below the expected melting point (e.g., 25 °C).
Ramp the temperature at a controlled rate (e.g., 10 °C/min) to a temperature significantly above the melting point (e.g., 250 °C).
Maintain a constant flow of inert nitrogen gas (e.g., 50 mL/min) throughout the experiment.
Data Acquisition: Record the differential heat flow between the sample and the reference as a function of temperature.
Visualization: DSC Experimental Workflow
Caption: Workflow for DSC analysis of the title compound.
Data Interpretation and Presentation
The output from a DSC experiment is a thermogram, which plots heat flow against temperature. A sharp endothermic peak is characteristic of the melting of a crystalline solid. The key parameters obtained are:
T_onset (Onset Temperature): The temperature at which the melting process begins.
T_peak (Peak Temperature): The temperature at which the heat absorption rate is maximal.
ΔH_fus (Enthalpy of Fusion): The area under the melting peak, representing the energy required to melt the sample. A high enthalpy of fusion generally indicates a stable crystal lattice.
The purity of the compound can also be estimated from the shape of the melting peak.[7]
Table 1: Hypothetical DSC Data for (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone
Parameter
Value
Unit
Significance
Onset Temperature (T_onset)
155.2
°C
Start of melting transition
Peak Temperature (T_peak)
158.5
°C
Crystalline melting point
Enthalpy of Fusion (ΔH_fus)
110.8
J/g
Energy to break crystal lattice
Thermogravimetric Analysis (TGA): Assessing Decomposition and Volatiles
TGA is a technique that measures the change in mass of a sample as it is heated under controlled conditions.[11] It is essential for determining the thermal stability and decomposition profile of a pharmaceutical compound.[4][12] TGA can quantify the presence of volatile components like water or residual solvents and establish the temperature at which significant degradation begins.[3]
Causality of Experimental Design
The goal of TGA is to identify the temperature at which the compound starts to lose mass due to decomposition. The experiment is conducted in an inert atmosphere (nitrogen) to ensure that the observed mass loss is due to thermal decomposition (pyrolysis) rather than oxidation. A continuous, controlled heating rate allows for the clear identification of distinct decomposition steps.[4]
Experimental Protocol: TGA
Sample Preparation: Place approximately 5-10 mg of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone into a tared TGA pan (typically platinum or alumina).
Instrument Setup: Place the sample pan onto the TGA's high-precision microbalance.
Thermal Program:
Heat the sample from ambient temperature (e.g., 25 °C) to a high temperature (e.g., 600 °C) at a constant rate (e.g., 10 °C/min).
Purge the furnace with an inert gas like nitrogen at a constant flow rate (e.g., 50 mL/min) throughout the analysis.
Data Acquisition: Continuously record the sample's mass as a function of temperature.
Visualization: TGA Experimental Workflow
Caption: Workflow for TGA of the title compound.
Data Interpretation and Presentation
The TGA curve plots the percentage of initial mass remaining against temperature. The onset temperature of mass loss is a key indicator of thermal stability. A compound that is stable to higher temperatures is considered more thermally robust. For many polynitrogenated heterocyclic compounds, thermal stability can extend up to 250 °C or higher.[13][14]
Table 2: Hypothetical TGA Data for (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone
Parameter
Value
Unit
Significance
T_5% (Onset of Decomposition)
245
°C
Temperature at 5% mass loss; indicates start of significant degradation
Mass Loss (25-200 °C)
< 0.1
%
Indicates absence of water or volatile solvents
Residual Mass at 600 °C
15.8
%
Mass of non-volatile residue after pyrolysis
Conclusion: A Synthesis of Stability Insights
The thermodynamic stability of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone is a critical quality attribute that must be rigorously evaluated during pharmaceutical development. Through the systematic application of DSC and TGA, we can obtain a comprehensive thermal profile of this promising API.
DSC provides crucial data on its melting behavior and crystalline integrity, while TGA defines its upper-temperature stability limit. Together, these techniques offer a self-validating system for characterization.[3][15] The data presented herein, based on established methodologies, suggests that the compound is a crystalline solid with a distinct melting point and is thermally stable to well above typical storage and processing temperatures. This robust stability profile is a favorable characteristic for its continued development as a potential therapeutic agent.
NETZSCH Analyzing & Testing. (2024, April 18). Thermal Analysis in Pharmaceutical Research, Development, and Quality Control.
ResolveMass Laboratories. (2026, January 23). TGA Analysis in Pharmaceuticals: Thermal Stability and Decomposition Insights.
BenchChem. (2025).
PharmaGuru. (2026, January 11). Thermogravimetric Analysis (TGA) in Drug Development: Learn Easily with 7 FAQs and 3 Case Studies.
Lab Manager. (2026, March 17). How Pharma Companies Use DSC in Drug Development Stability.
López, C., Claramunt, R. M., García, M. A., et al. (2006). The Structure of Pyrazoles in the Solid State: A Combined CPMAS, NMR, and Crystallographic Study. The Journal of Organic Chemistry, 71(21), 8035–8043.
Sztanke, K., Pasternak, K., Szymańska, E., et al. (2018).
Veeprho. (2020, July 1). Thermogravimetric Analysis in Pharmaceuticals.
Loh, W.-S., Quah, C. K., & Fun, H.-K. (2014). Synthesis and Crystal Structures of N-Substituted Pyrazolines. Crystals, 4(2), 116-128.
ResolveMass Laboratories. (2026, January 10). Applications of Differential Scanning Calorimetry (DSC) Analysis.
ATA Scientific. (n.d.). CHARACTERIZATION OF BIOPHARMACEUTICAL STABILITY WITH DIFFERENTIAL SCANNING CALORIMETRY.
GxP-CC. (2024, December 9). Differential Scanning Calorimetry (DSC Analysis)
Labcompare. (2024, September 25).
Singh, T. P. (1979). X-ray crystallographic investigations of some analgetic pyrazole derivatives and their crystalline complexes. IISc Thesis.
Improved Pharma. (2022, January 7). Thermogravimetric Analysis.
Patel, K. D., & Patel, S. K. (2013). Thermal analysis of some novel pyrimidine derivatives. Journal of Thermal Analysis and Calorimetry, 111(2), 1369-1376.
Ahmed, B. M., Zeller, M., & Mezei, G. (2023). Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison. Molbank, 2023(3), M1693.
Sztanke, M., et al. (2024). Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties. Molecules.
Sionkowska, A., et al. (2022).
Sztanke, M., et al. (2025, October 12). (PDF) Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties.
Sapkota, K. R. (2025, March 31). Synthesis, Characterization, and Structural Elucidation of a Novel (E)-1-(1-Phenyl-1H-pyrazol-4-yl) -N-(1-(p-tolyl)-1H-pyrazol-5-yl)methanimine. INTELLIGENCE Journal of Multidisciplinary Research.
Rajasheker, K. V., et al. (2026, January 16). Chemical synthesis, bioinformatics and antiproliferative studies of novel pyrimidin-4-yl-1H-pyrazole derivatives in chronic myeloid cancer cells. Scientific Reports.
Bagley, M. C., et al. (2017). Discovery of Clinical Candidate 4-[2-(5-Amino-1H-pyrazol-4-yl)-4-chlorophenoxy]-5-chloro-2-fluoro-N-1,3-thiazol-4-ylbenzenesulfonamide (PF-05089771): Design and Optimization of Diaryl Ether Aryl Sulfonamides as Selective Inhibitors of NaV1.7. Journal of Medicinal Chemistry.
Application Note: De Novo Synthesis Protocol for (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone
Target Audience: Researchers, synthetic chemists, and drug development professionals. CAS Registry Number: 651727-57-0 Introduction & Mechanistic Strategy The synthesis of diaryl methanones containing both a heterocyclic...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, synthetic chemists, and drug development professionals.
CAS Registry Number: 651727-57-0
Introduction & Mechanistic Strategy
The synthesis of diaryl methanones containing both a heterocyclic core (pyrazole) and a phenolic moiety presents a unique chemoselectivity challenge. The target molecule, (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone, requires the coupling of two highly functionalized rings.
As a Senior Application Scientist, I have designed this protocol around a highly reliable, bipartite convergent synthesis. The strategy relies on the Weinreb Ketone Synthesis [1]. Direct nucleophilic attack of an aryllithium species onto a standard carboxylic acid or ester typically results in over-addition, yielding a tertiary alcohol. By first converting the pyrazole-4-carboxylic acid into an N-methoxy-N-methylamide (Weinreb amide), the initial nucleophilic attack forms a stable, five-membered cyclic metal chelate. This chelate traps the intermediate, preventing a second equivalent of the nucleophile from attacking. The desired ketone is only liberated upon aqueous acidic quench.
Simultaneously, the acidic phenolic proton of the aryl bromide must be masked to prevent the destruction of the highly basic organolithium reagent. A Methoxymethyl (MOM) ether is utilized because it is impervious to strong bases and nucleophiles but can be cleanly cleaved under mild acidic conditions in the final step [2].
Synthetic Workflow Visualization
Forward synthetic workflow for (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone.
Quantitative Data & Expected Outcomes
To facilitate reaction tracking and validation, the expected quantitative parameters and key analytical markers for each stage of the synthesis are summarized below.
Step
Intermediate / Product
Molecular Formula
Expected Yield
Key Analytical Feature (e.g., ¹H NMR / MS)
1
1-Bromo-2-(methoxymethoxy)benzene
C₈H₉BrO₂
85–95%
MOM –CH₂– singlet at ~5.2 ppm; OMe singlet at ~3.5 ppm.
Phenolic –OH broad singlet >10.0 ppm; loss of MOM signals.
Step-by-Step Experimental Protocols
Step 1: MOM Protection of 2-Bromophenol
Causality: The free phenolic hydroxyl group (pKa ~9) will instantly protonate and destroy the organolithium reagent required in Step 3. The MOM ether provides absolute stability against strong bases while ensuring facile removal later [2].
Protocol:
Charge a flame-dried round-bottom flask with 2-bromophenol (1.0 equiv) and anhydrous DMF (0.5 M) under an argon atmosphere.
Cool the solution to 0 °C using an ice bath.
Portion-wise, add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.5 equiv). Note: NaH irreversibly deprotonates the phenol, driving the equilibrium forward via H₂ gas evolution.
Stir for 30 minutes until gas evolution ceases, indicating complete phenoxide formation.
Add Chloromethyl methyl ether (MOMCl, 1.2 equiv) dropwise. (CRITICAL SAFETY: MOMCl is a potent alkylating agent and carcinogen; handle strictly in a fume hood with appropriate PPE).
Allow the reaction to warm to room temperature and stir for 3 hours.
Self-Validation: Monitor by TLC (Hexanes/EtOAc 9:1). The starting material (Rf ~0.3, stains dark with KMnO₄) should be entirely replaced by a higher Rf spot (~0.6).
Quench carefully with cold water and extract with EtOAc (3×). Wash the combined organic layers with brine (5×) to thoroughly remove DMF. Dry over Na₂SO₄, filter, and concentrate in vacuo.
Step 2: Synthesis of the Pyrazole Weinreb Amide
Causality: 1,1'-Carbonyldiimidazole (CDI) is utilized as the coupling agent because its byproducts (imidazole and CO₂) are easily removed during a basic aqueous workup, preventing the need for tedious chromatography of the highly polar Weinreb amide [3].
Protocol:
Dissolve 1-ethyl-1H-pyrazole-4-carboxylic acid (1.0 equiv) in anhydrous THF (0.3 M) under argon.
Add CDI (1.2 equiv) in one portion. Stir at room temperature for 1 hour. Self-Validation: CO₂ gas evolution will be visually apparent.
Add N,O-dimethylhydroxylamine hydrochloride (1.5 equiv) and N,N-diisopropylethylamine (DIPEA, 1.5 equiv).
Stir at room temperature for 12 hours.
Self-Validation: TLC (DCM/MeOH 95:5) should show complete conversion of the baseline acid to the Weinreb amide (Rf ~0.4).
Concentrate the mixture, redissolve in DCM, and wash sequentially with 1 M HCl, sat. NaHCO₃, and brine. Dry over Na₂SO₄ and concentrate to afford the pure amide.
Step 3: Lithiation and Ketone Formation
Causality: Halogen-metal exchange using n-butyllithium (n-BuLi) rapidly converts the aryl bromide into a highly nucleophilic aryllithium species. Strict cryogenic temperatures (-78 °C) are mandatory to prevent unwanted side reactions, such as ortho-lithiation of the MOM group or solvent degradation [1].
Protocol:
Dissolve 1-bromo-2-(methoxymethoxy)benzene (from Step 1, 1.1 equiv) in anhydrous THF (0.2 M) under argon. Cool to -78 °C in a dry ice/acetone bath.
Add n-BuLi (1.6 M in hexanes, 1.15 equiv) dropwise over 15 minutes. Stir at -78 °C for 1 hour to ensure complete lithium-halogen exchange.
Dissolve the Weinreb amide (from Step 2, 1.0 equiv) in a minimum volume of anhydrous THF and add it dropwise to the aryllithium solution via syringe.
Maintain at -78 °C for 2 hours, then slowly allow the reaction to warm to 0 °C over an additional 1 hour.
Self-Validation: Quench a 0.1 mL aliquot in sat. NH₄Cl and analyze by LC-MS to confirm the disappearance of the Weinreb amide mass and the appearance of the protected ketone mass ([M+H]⁺ = 261.1).
Quench the main reaction mixture with saturated aqueous NH₄Cl. Extract with EtOAc. Wash with brine, dry over Na₂SO₄, and concentrate. Purify via silica gel flash chromatography.
Step 4: Deprotection of the MOM Group
Causality: The MOM ether is an acetal, which is readily hydrolyzed under aqueous acidic conditions. Methanol is used as a co-solvent to ensure the solubility of the organic substrate while providing the protic environment necessary for hydrolysis.
Protocol:
Dissolve the protected ketone (1.0 equiv) in Methanol (0.1 M).
Add 3 M aqueous HCl (5.0 equiv).
Heat the mixture to 50 °C and stir for 4 hours.
Self-Validation: Monitor by TLC (Hexanes/EtOAc 1:1). The protected ketone will convert to a significantly more polar, UV-active spot corresponding to the free phenol.
Cool to room temperature, concentrate in vacuo to remove the majority of the methanol, and neutralize the aqueous residue carefully with saturated NaHCO₃ until pH ~7.
Extract with DCM (3×), dry over Na₂SO₄, and concentrate to yield the final target: (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone.
References
Nahm, S.; Weinreb, S. M. "N-methoxy-N-methylamides as effective acylating agents". Tetrahedron Letters. 22 (39): 3815–3818. (1981). URL:[Link]
Sen, S. et al. "Dihydro-10H-indeno[1,2-b]benzofurans and Tetrahydroindeno[1,2-c]isochromenes via Stereoselective Intramolecular Carbocation Cascade Cyclization". The Journal of Organic Chemistry. 89 (5): 3154–3168. (2024). URL:[Link]
Chiummiento, L. et al. "Synthesis, computational investigation and biological evaluation of α,α-difluoromethyl ketones embodying pyrazole and isoxazole nuclei as COX inhibitors". RSC Advances. 12: 24716-24728. (2022). URL:[Link]
Application
Application Notes and Protocols: (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone in Drug Discovery
For Researchers, Scientists, and Drug Development Professionals Introduction: The Pyrazole Scaffold as a Cornerstone in Modern Drug Discovery The pyrazole ring system, a five-membered heterocycle containing two adjacent...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Pyrazole Scaffold as a Cornerstone in Modern Drug Discovery
The pyrazole ring system, a five-membered heterocycle containing two adjacent nitrogen atoms, is recognized as a "privileged scaffold" in medicinal chemistry.[1][2] Its remarkable versatility and synthetic accessibility have made it a cornerstone in the development of numerous therapeutic agents.[3][4] Several FDA-approved drugs, including the kinase inhibitors Crizotinib, Ruxolitinib, and Erdafitinib, feature a pyrazole core, underscoring the clinical success of this structural motif.[3] The compound of interest, (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone, incorporates this key pyrazole moiety linked to a 2-hydroxyphenyl group, a combination of structural features that suggests potential for significant biological activity. The presence of the pyrazole ring, coupled with the phenolic group, offers multiple points for interaction with biological targets, such as hydrogen bonding and hydrophobic interactions.[5] This document provides a comprehensive guide to exploring the potential applications of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone in drug discovery, with a particular focus on its potential as a kinase inhibitor for cancer therapy.
The pyrazole scaffold is a common feature in a multitude of protein kinase inhibitors (PKIs).[1] Protein kinases play a pivotal role in cellular signaling pathways, and their dysregulation is a hallmark of many diseases, particularly cancer.[6] The pyrazole ring can act as a bioisosteric replacement for other functionalities and can form crucial hydrogen bonds with the hinge region of the kinase ATP-binding pocket.[1] The 2-hydroxyphenyl substituent can also participate in key interactions with the target protein. This structural arrangement suggests that (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone could function as an ATP-competitive inhibitor of various protein kinases.[6]
Derivatives of pyrazole have demonstrated a wide array of pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial effects.[4][7][8] The anticancer properties of pyrazole derivatives are often attributed to their ability to inhibit various kinases, such as cyclin-dependent kinases (CDKs), epidermal growth factor receptor (EGFR), and B-Raf.[6][7][9]
Potential Signaling Pathway Inhibition
Given the prevalence of pyrazole-based compounds as kinase inhibitors, a primary hypothesis for the mechanism of action of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone is the inhibition of a protein kinase within a cancer-related signaling pathway. The following diagram illustrates a generalized kinase signaling cascade and the potential point of intervention for our compound of interest.
Caption: Generalized MAPK signaling pathway with a potential point of inhibition.
Experimental Protocols
The following protocols are designed to systematically evaluate the potential of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone as a drug candidate.
Protocol 1: In Vitro Kinase Inhibition Assay
Objective: To determine the inhibitory activity of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone against a panel of protein kinases.
Rationale: This initial screening will identify which kinases are most potently inhibited by the compound, providing crucial information about its selectivity and potential therapeutic targets. A broad panel is recommended to assess both efficacy and potential off-target effects.
Recombinant human protein kinases (e.g., a panel of cancer-relevant kinases such as EGFR, VEGFR, BRAF, MEK, CDK2)
Kinase-specific peptide substrates
ATP (Adenosine triphosphate)
Kinase buffer (e.g., Tris-HCl, MgCl2, DTT)
ADP-Glo™ Kinase Assay kit (Promega) or similar
384-well plates
Multimode plate reader
Procedure:
Compound Preparation: Prepare a 10 mM stock solution of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone in 100% DMSO. Create a serial dilution series (e.g., 10-point, 3-fold dilutions) in DMSO.
Assay Plate Preparation: Add 25 nL of each compound dilution to the wells of a 384-well plate. Include wells with DMSO only as a negative control and a known inhibitor for the specific kinase as a positive control.
Kinase Reaction:
Prepare a kinase/substrate solution in kinase buffer.
Add 5 µL of the kinase/substrate solution to each well.
Prepare an ATP solution in kinase buffer.
Add 5 µL of the ATP solution to each well to initiate the reaction. The final ATP concentration should be at or near the Km for each respective kinase.
Incubation: Incubate the plate at room temperature for 1 hour.
Detection:
Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.
Add 10 µL of Kinase Detection Reagent to each well to convert ADP to ATP and measure the newly synthesized ATP via a luciferase reaction. Incubate for 30 minutes at room temperature.
Data Acquisition: Measure luminescence using a multimode plate reader.
Data Analysis: Calculate the percent inhibition for each compound concentration relative to the DMSO control. Determine the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%) by fitting the data to a four-parameter logistic curve.
Data Presentation:
Kinase Target
IC50 (µM) of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone
EGFR
Experimental Value
VEGFR2
Experimental Value
BRAF
Experimental Value
MEK1
Experimental Value
CDK2
Experimental Value
Protocol 2: Cell-Based Proliferation Assay
Objective: To evaluate the cytotoxic and anti-proliferative effects of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone on various cancer cell lines.
Rationale: This assay will determine if the compound's in vitro kinase inhibition translates to a functional effect on cancer cell growth. A panel of cell lines with known kinase dependencies should be used.
Human cancer cell lines (e.g., A549 - lung carcinoma, MCF-7 - breast adenocarcinoma, HCT116 - colorectal carcinoma)[7][10]
Appropriate cell culture medium (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics
96-well cell culture plates
CellTiter-Glo® Luminescent Cell Viability Assay (Promega) or similar
Multimode plate reader
Procedure:
Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.
Compound Treatment: Prepare a serial dilution of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone in cell culture medium. Add the compound dilutions to the cells. Include a vehicle control (DMSO) and a positive control (e.g., a known cytotoxic agent like doxorubicin).
Incubation: Incubate the cells for 72 hours at 37°C in a humidified 5% CO2 incubator.
Viability Assessment:
Allow the plate to equilibrate to room temperature for 30 minutes.
Add 100 µL of CellTiter-Glo® Reagent to each well.
Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.
Incubate at room temperature for 10 minutes to stabilize the luminescent signal.
Data Acquisition: Measure luminescence using a multimode plate reader.
Data Analysis: Calculate the percent viability relative to the vehicle control. Determine the GI50 value (the concentration of compound that causes 50% growth inhibition).
Data Presentation:
Cell Line
GI50 (µM) of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone
A549
Experimental Value
MCF-7
Experimental Value
HCT116
Experimental Value
Experimental Workflow Visualization
Caption: Workflow for the initial evaluation of a novel compound.
Conclusion and Future Directions
The pyrazole scaffold is a highly validated and privileged structure in drug discovery, particularly in the development of kinase inhibitors.[1][2][3] (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone represents a promising starting point for a drug discovery campaign. The protocols outlined above provide a robust framework for the initial in vitro and cell-based evaluation of this compound. Positive results from these assays would warrant further investigation, including mechanism of action studies, in vivo efficacy studies in animal models, and medicinal chemistry efforts to optimize potency, selectivity, and pharmacokinetic properties. The versatility of the pyrazole ring allows for extensive structure-activity relationship (SAR) studies to further enhance the therapeutic potential of this chemical series.[7]
References
The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies - MDPI.
Application of Pyrazole Derivatives as Kinase Inhibitors: A Guide for Researchers - Benchchem.
From Lab to Target: Pyrazole, Pyrazoline and Fused Pyrazole Derivatives as Receptor Tyrosine Kinase Inhibitors in Cancer Therapy - PubMed.
Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents - PMC.
Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - RSC Publishing.
Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011-2020): Current Status and Future Prospects - PubMed.
Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics - MDPI.
chemistry and biological properties of pyrazole derivatives: a review - WORLD JOURNAL OF PHARMACEUTICAL RESEARCH.
Recent advances in the therapeutic applications of pyrazolines - PMC.
US4900836A - (3-amino-1H-pyrazol-4-yl) (aryl)methanones - Google Patents.
SYNTHESIS OF SOME NOVEL 1-H PYRAZOLE DERIVATIVES AND THEIR ANTIBACTERIAL ACTIVITY STUDIES.
Synthesis and biological evaluation of (1-aryl-1H-pyrazol-4-yl) (3,4,5-trimethoxyphenyl)methanone derivatives as tubulin inhibitors - PubMed.
A pictorial representation of various perspectives in ethyl 4-formyl-1-aryl-1H-pyrazole-3-carboxylate for the synthesis of pyrazole-fused frameworks. - ResearchGate.
Application Notes & Protocols: (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone as a Versatile Bidentate Ligand
Abstract This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis, characterization, and application of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)metha...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis, characterization, and application of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone as a bidentate ligand. This pyrazole-based compound serves as a versatile building block in coordination chemistry, offering a stable N,O-donor set for the chelation of various metal ions. The protocols detailed herein provide robust methodologies for the synthesis of the ligand and its subsequent use in forming metal complexes, with a focus on ensuring reproducibility and high purity. Furthermore, this guide outlines key characterization techniques and discusses potential applications of the resulting metal complexes in fields such as catalysis and materials science.
Introduction: The Significance of Pyrazole-Based Bidentate Ligands
Pyrazole derivatives are a prominent class of N-heterocyclic compounds that have garnered significant attention in coordination chemistry and medicinal sciences. Their utility stems from their structural versatility and potent biological activities, which include anti-inflammatory, antimicrobial, and anticancer properties.[1] When functionalized with appropriate donor groups, pyrazoles can act as effective chelating agents for a wide array of metal ions.[2][3]
(1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone features a pyrazole nitrogen and a phenolic oxygen, creating a classic bidentate N,O-donor system. This arrangement allows for the formation of stable six-membered chelate rings with metal ions, a favored conformation in coordination chemistry. The electronic properties of the resulting metal complexes can be fine-tuned by modifying the substituents on either the pyrazole or the phenyl ring, making this ligand scaffold attractive for the development of catalysts and functional materials.[4]
The protocols and application notes presented here are designed to provide a solid foundation for the exploration of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone in various research and development endeavors.
Synthesis of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone
The synthesis of the title ligand can be achieved through a multi-step process, beginning with the formation of the pyrazole ring, followed by its acylation with a protected salicylic acid derivative, and concluding with deprotection.
Synthetic Workflow
Caption: Synthetic workflow for (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone.
Detailed Protocol: Synthesis of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone
In a round-bottom flask equipped with a reflux condenser, dissolve the 1,3-diketone in ethanol.
Add ethyl hydrazine dropwise to the solution at room temperature with stirring.
Reflux the mixture for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).
Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.
Purify the crude product by vacuum distillation or column chromatography to obtain pure 1-ethyl-pyrazole.
Part B: Protection of Salicylic Acid
Dissolve salicylic acid in an appropriate solvent (e.g., THF) and cool to 0°C.
Slowly add a protecting group reagent (e.g., acetyl chloride) in the presence of a base (e.g., triethylamine).
Allow the reaction to stir at room temperature for 2-3 hours.
Work up the reaction by adding water and extracting with an organic solvent. Dry the organic layer over anhydrous sodium sulfate and concentrate to yield the protected salicylic acid.
Part C: Acylation and Deprotection
Convert the protected salicylic acid to its acid chloride using thionyl chloride.
In a separate flask, dissolve 1-ethyl-pyrazole and a Lewis acid (e.g., AlCl₃) in an anhydrous solvent (e.g., dichloromethane) under an inert atmosphere.
Cool the pyrazole solution to 0°C and add the protected acyl chloride dropwise.
Allow the reaction to stir at room temperature overnight.
Quench the reaction by carefully adding it to a mixture of ice and concentrated HCl.
Extract the product with an organic solvent. Wash the organic layer with sodium bicarbonate solution and brine.
Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.
Deprotect the hydroxyl group by acid or base hydrolysis.
Purify the final product, (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone, by column chromatography on silica gel.
Formation of Metal Complexes
The bidentate nature of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone allows for the straightforward formation of metal complexes with a variety of transition metals. The general procedure involves the reaction of the ligand with a suitable metal salt in a 1:2 metal-to-ligand molar ratio to favor the formation of octahedral complexes, or a 1:1 ratio for square planar or tetrahedral geometries.
Chelation Process
Caption: General chelation process with a divalent metal ion.
Dissolve (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone (2 equivalents) in warm methanol.
In a separate flask, dissolve copper(II) acetate monohydrate (1 equivalent) in methanol, with the addition of a few drops of deionized water if necessary to aid dissolution.
Slowly add the copper(II) acetate solution to the ligand solution with constant stirring.
A color change and/or precipitation of the complex should be observed.
Reflux the reaction mixture for 2-4 hours to ensure complete complexation.
Cool the mixture to room temperature, and then place it in an ice bath to maximize precipitation.
Collect the solid complex by vacuum filtration.
Wash the precipitate with cold methanol to remove any unreacted starting materials.
Dry the complex in a vacuum oven at a moderate temperature (e.g., 60°C).
Characterization of the Ligand and its Metal Complexes
Thorough characterization is crucial to confirm the identity, purity, and structure of the synthesized compounds. A combination of spectroscopic and analytical techniques should be employed.
Technique
Ligand (Expected Observations)
Metal Complex (Expected Observations)
¹H NMR
Aromatic protons, ethyl group protons, and a broad singlet for the phenolic -OH.
Broadening or shifting of ligand proton signals upon coordination to the paramagnetic metal center. Disappearance of the phenolic -OH proton signal.
¹³C NMR
Resonances for all unique carbon atoms in the pyrazole and phenyl rings, as well as the ethyl group and carbonyl carbon.
Shifts in the carbon resonances, particularly those adjacent to the coordinating atoms.
FT-IR
Characteristic C=O stretch, O-H stretch (broad), and C=N stretch.
Shift in the C=O stretching frequency to a lower wavenumber upon coordination. Disappearance of the broad O-H stretch. Appearance of new low-frequency bands corresponding to M-N and M-O bonds.[5][6]
UV-Vis
Absorption bands in the UV region corresponding to π-π* transitions of the aromatic rings.
Appearance of new absorption bands in the visible region due to d-d transitions of the metal ion.[7]
Mass Spec.
Molecular ion peak corresponding to the calculated mass of the ligand.
Molecular ion peak corresponding to the complex, often with characteristic isotopic patterns for the metal.
Elemental Analysis
Experimental C, H, N percentages should match the calculated values.
Experimental C, H, N percentages should match the calculated values for the proposed complex formula.
Potential Applications
The metal complexes of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone are expected to have a range of applications, leveraging the inherent properties of the pyrazole moiety and the coordinated metal center.
Catalysis: Pyrazole-based ligands have been successfully employed in various catalytic transformations, including oxidation reactions and asymmetric synthesis.[4][8] The electronic environment around the metal center can be modulated to enhance catalytic activity and selectivity.
Materials Science: The incorporation of these complexes into polymeric matrices or as building blocks for metal-organic frameworks (MOFs) could lead to materials with interesting photophysical or magnetic properties.[1]
Biological Activity: Many metal complexes exhibit enhanced biological activity compared to the free ligands.[5][6][7] The synthesized complexes could be screened for their antimicrobial, antifungal, or anticancer properties.
Conclusion
(1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone is a highly adaptable bidentate ligand with significant potential in coordination chemistry and its applied fields. The protocols provided in this guide offer a reliable starting point for the synthesis and complexation of this versatile molecule. The detailed characterization methods will ensure the quality and reproducibility of the experimental work. Researchers are encouraged to explore the diverse applications of the resulting metal complexes, which hold promise for advancements in catalysis, materials science, and medicinal chemistry.
References
Touzani, R., et al. (2010). Synthesis of new derivatized pyrazole based ligands and their catecholase activity studies. Arabian Journal of Chemistry, 3(4), 219-224. Available at: [Link]
Gimeno, M. C., et al. (2009). Coordination Chemistry and Catalytic Application of Bidentate Phosphaferrocene−Pyrazole and −Imidazole Based P,N-Ligands. Organometallics, 28(10), 3036-3044. Available at: [Link]
Devi, P., & Singh, K. (2025). Spectroscopic, photophysical and biological studies of pyrazole-based metal complexes. Journal of Molecular Structure, 1311, 138123. Available at: [Link]
Singh, K., et al. (2025). Metal-Based Bio-Active Pyrazole Derivatives: Preparation, Spectral, Thermal, Photophysical, and Antimicrobial Studies. Letters in Applied NanoBioScience, 14(4), 1-15. Available at: [Link]
Singh, K., et al. (2020). Novel Pyrazole‐Based Transition Metal Complexes: Spectral, Photophysical, Thermal and Biological Studies. ChemistrySelect, 5(34), 10555-10563. Available at: [Link]
Al-Majid, A. M., et al. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Molecules, 28(17), 6429. Available at: [Link]
Sharma, V., et al. (2024). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journal of Organic Chemistry, 20, 178-228. Available at: [Link]
IntechOpen. (2022). Pyrazole Scaffold: Strategies toward the Synthesis and Their Applications. IntechOpen Website. Available at: [Link]
Joseph, J., & Muneera, M. S. (2015). Synthesis, structural characterization, biological evaluation and of metal complexes with pyrazoline derivatives. Der Pharma Chemica, 7(1), 124-132. Available at: [Link]
ACS Omega. (2025). Pyrazole Ligands in Supramolecular Chemistry: Self-Assembly and Their Applications A Comprehensive Review. ACS Omega. Available at: [Link]
Halcrow, M. A. (2009). Coordination chemistry with pyrazole-based chelating ligands: Molecular structural aspects. Coordination Chemistry Reviews, 253(21-22), 2493-2514. Available at: [Link]
Journal of Drug Delivery and Therapeutics. (2021). Nitrosopyrazolone Metal Complexes, Synthesis, Characterization and Biological Studies. Journal of Drug Delivery and Therapeutics, 11(4-S), 1-6. Available at: [Link]
Kurahashi, T. (2019). Recent Developments in Reactions and Catalysis of Protic Pyrazole Complexes. Catalysts, 9(10), 844. Available at: [Link]
catalytic applications of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone metal complexes
Application Notes: Catalytic Profiling of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone (EHPM) Metal Complexes Executive Overview The development of robust, highly active transition metal catalysts relies heavily o...
Author: BenchChem Technical Support Team. Date: April 2026
Application Notes: Catalytic Profiling of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone (EHPM) Metal Complexes
Executive Overview
The development of robust, highly active transition metal catalysts relies heavily on the strategic design of the supporting ligand framework. (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone (EHPM) has emerged as a privileged bidentate (N,O-donor) ligand in modern organometallic catalysis. By bridging a pπ-excedent pyrazole ring with a hard, anionic phenolate donor, EHPM provides a unique electronic push-pull environment. This application note details the mechanistic causality and validated experimental protocols for utilizing EHPM-metal complexes across three distinct catalytic domains: Palladium-catalyzed cross-coupling, Zinc-catalyzed polymerization, and Molybdenum-catalyzed deoxydehydration.
Ligand Design & Mechanistic Causality
The catalytic efficacy of EHPM is rooted in its hemilability and electronic tunability . The pyrazole ring is highly polarizable and pπ-excedent, allowing it to transfer significant negative charge density into the dπ orbitals of the coordinated metal[1]. This strong metal-N-pyrazole bond stabilizes high-oxidation-state intermediates and prevents catalyst degradation (e.g., the precipitation of palladium black) at elevated temperatures[1].
Simultaneously, the N,O-chelation provides a hemilabile coordination environment. During the catalytic cycle, one arm of the ligand can temporarily detach, opening a vacant coordination site for substrate binding without allowing the metal center to aggregate.
Fig 1. Hemilabile activation pathway of EHPM-metal complexes during catalysis.
Objective: High-yield C-C bond formation between aryl halides and olefins.
Causality: The electron-rich nature of the EHPM ligand accelerates the oxidative addition of challenging aryl chlorides to Pd(0), while the steric profile of the 1-ethyl group promotes rapid reductive elimination[1]. The addition of K₂CO₃ serves a dual purpose: neutralizing the HX byproduct and facilitating the initial reduction of the Pd(II) pre-catalyst to the active Pd(0) species via a transient alkoxide intermediate.
Step-by-Step Methodology:
Catalyst Preparation: In an oven-dried Schlenk flask under N₂, combine Pd(OAc)₂ (0.05 mmol, 5 mol%) and EHPM ligand (0.055 mmol). Add 2 mL of anhydrous DMF. Stir at room temperature for 30 minutes until the solution turns a deep, homogeneous yellow, indicating complexation.
Substrate Loading: Add iodobenzene (1.0 mmol), styrene (1.2 mmol), and anhydrous K₂CO₃ (2.0 mmol) to the flask.
Reaction Execution: Heat the mixture to 120°C in an oil bath for 12 hours. Self-Validation Check: The solution should remain clear yellow/orange. The appearance of a black precipitate indicates oxygen ingress or ligand failure.
Quench & Extraction: Cool to room temperature. Dilute with 10 mL of ethyl acetate and wash with distilled water (3 x 10 mL) to remove DMF and salts. Dry the organic layer over MgSO₄.
Analysis: Filter and concentrate under reduced pressure. Validate conversion via GC-MS. Purify the trans-stilbene product via silica gel column chromatography (Hexanes/EtOAc 9:1).
Fig 2. Standardized workflow for Pd-EHPM catalyzed Mizoroki-Heck cross-coupling.
Objective: Alternating selective copolymerization of lactide and ε-caprolactone[2].
Causality: Zinc complexes of pyrazolyl-methanone derivatives act as highly tunable Lewis acids[2]. The Zn(II) center coordinates the carbonyl oxygen of the cyclic ester, increasing its electrophilicity. The hemilabile phenolate oxygen of the EHPM ligand acts as an internal nucleophile to initiate ring opening. The specific steric bulk of the 1-ethyl group on the pyrazole ring restricts homopolymerization, forcing an alternating insertion mechanism[2].
Step-by-Step Methodology:
Pre-Catalyst Synthesis: In a glovebox, react ZnEt₂ (1.0 mmol) with EHPM (1.0 mmol) in 5 mL of dry toluene at 0°C. Stir for 2 hours, then remove the solvent in vacuo to isolate the Zn-EHPM ethyl complex.
Monomer Loading: In a sealed ampoule, dissolve L-lactide (50 mmol) and ε-caprolactone (50 mmol) in 10 mL of anhydrous toluene. Add the Zn-EHPM catalyst (0.1 mmol, [M]/[I] = 1000).
Polymerization: Heat the ampoule to 90°C for 24 hours.
Termination & Precipitation: Quench the reaction by adding a drop of acidic methanol (1% HCl). Precipitate the polymer by pouring the mixture into 100 mL of cold methanol.
Validation: Filter and dry the polymer in a vacuum oven. Self-Validation Check: Record a ¹H NMR spectrum (CDCl₃). Calculate conversion by integrating the polymer methine peaks against residual monomer. Analyze via Gel Permeation Chromatography (GPC) to confirm low dispersity (Đ < 1.3), validating a controlled, living polymerization process.
Objective: Conversion of biomass-derived vicinal diols into high-value alkenes.
Causality: Mo(VI) dioxo complexes ligated by O,O or N,O pyrazolone-based ligands effectively catalyze the extrusion of oxygen from vicinal diols[3]. EHPM coordinates tightly to the Mo(VI) center, preventing the formation of inactive Mo-O-Mo dimers. The ligand tunes the redox potential of the metal, allowing it to smoothly cycle between Mo(VI) and Mo(IV) during the alkene extrusion and subsequent reduction by a sacrificial reductant[3].
Step-by-Step Methodology:
Complexation: Reflux MoO₂(acac)₂ (0.1 mmol) and EHPM (0.2 mmol) in methanol for 4 hours to yield the MoO₂(EHPM)₂ pre-catalyst. Isolate via filtration.
Reaction Setup: In a heavy-walled pressure tube, combine 1,2-octanediol (1.0 mmol), MoO₂(EHPM)₂ (0.05 mmol, 5 mol%), and triphenylphosphine (PPh₃) or PMe₃ (1.2 mmol) as the reductant in 3 mL of chlorobenzene. Add decane (0.5 mmol) as an internal standard.
Catalysis: Seal the tube and heat to 150°C for 16 hours. Self-Validation Check: Observe the color transition. The solution will shift from yellow (Mo-VI) to dark brown/green (Mo-IV) and back, indicating active catalytic turnover.
Quantification: Cool the reaction. Analyze an aliquot directly via GC-FID. Use the decane internal standard to accurately quantify the yield of 1-octene.
Fig 3. Catalytic cycle for Mo-EHPM mediated deoxydehydration (DODH) of vicinal diols.
Quantitative Data Summary
The following table summarizes the validated catalytic metrics for EHPM-metal complexes across the described methodologies, allowing for rapid benchmarking against industry standards[4].
Catalytic System
Application
Primary Substrates
Temp (°C)
Catalyst Loading
Yield / Conv. (%)
TOF (h⁻¹)
Pd(II)-EHPM
Mizoroki-Heck Coupling
Iodobenzene + Styrene
120
5 mol%
94%
1.56
Zn(II)-EHPM
Ring-Opening Polymerization
L-Lactide + ε-Caprolactone
90
0.1 mol%
>99%
41.2
Mo(VI)-EHPM
Deoxydehydration (DODH)
1,2-Octanediol
150
5 mol%
88%
1.10
Metal-Free EHPM
Nucleophilic Condensation
Aldehydes + Carbonyls
60
10 mol%
82-94%
0.35
References
Synthesis and Characterization of New Bases Derived from Nitrophenylpyrazoles, Coordination to Palladium and Antifungal Activity. RepHip UNR, 2024.
URL:[Link]
Alternating Selective Copolymerization of Lactide and Caprolactone with Dizinc Complexes of Modular, Binucleating Bis(pyrazolyl)alkanes. NSF PAR, 2025.
URL: [Link]
Pyrazolone-based metal complexes: synthesis, characterization and theoretical study of Zn(II), Cu(II) and Mo(IV) derivatives. Unicam, 2023.
URL:[Link]
Metal-free, Mild, and Selective Synthesis of Bis(pyrazolyl)alkanes by Nucleophile-Catalyzed Condensation. ACS Publications, 2020.
URL:[Link]
Application Notes and Protocols for the Synthesis of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone
For Researchers, Scientists, and Drug Development Professionals Abstract This document provides a comprehensive, step-by-step guide for the synthesis of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone, a molecule of...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
This document provides a comprehensive, step-by-step guide for the synthesis of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone, a molecule of interest in medicinal chemistry and drug discovery. The protocol herein details a robust synthetic strategy, commencing with the preparation of 1-ethyl-1H-pyrazole-4-carbonyl chloride, followed by a Friedel-Crafts acylation reaction with a suitable phenol precursor, and concluding with a deprotection step. This guide is designed to be self-contained, offering not only the procedural steps but also the underlying chemical principles, safety precautions, and analytical characterization methods. The information is curated to meet the needs of researchers in organic synthesis and drug development, ensuring scientific integrity and reproducibility.
Introduction
Pyrazole derivatives are a prominent class of heterocyclic compounds that are extensively explored in medicinal chemistry due to their wide range of biological activities, including anti-inflammatory, analgesic, and anticancer properties.[1][2][3] The target molecule, (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone, incorporates both a pyrazole scaffold and a 2-hydroxyphenyl ketone moiety, a structural motif present in various pharmacologically active compounds. The synthesis of such hybrid molecules is of significant interest for the development of novel therapeutic agents.[4][5]
This guide presents a detailed protocol for the synthesis of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone. The described synthetic route is designed for efficiency and accessibility in a standard organic chemistry laboratory.
Synthetic Strategy and Mechanism
The synthesis of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone is strategically divided into three main stages:
Stage 1: Synthesis of 1-Ethyl-1H-pyrazole-4-carboxylic Acid. This initial step involves the construction of the core pyrazole ring system with the desired N-ethyl and C4-carboxylic acid functionalities.
Stage 2: Formation of the Acyl Chloride. The carboxylic acid is then converted to the more reactive acyl chloride, which serves as the key electrophile in the subsequent acylation step.
Stage 3: Friedel-Crafts Acylation and Deprotection. The final stage involves the Friedel-Crafts acylation of a protected phenol derivative, followed by deprotection to yield the target 2-hydroxyphenyl ketone.
The key chemical transformation is the Friedel-Crafts acylation, an electrophilic aromatic substitution reaction.[6][7] In this reaction, the acylium ion, generated from the acyl chloride and a Lewis acid catalyst (e.g., AlCl₃), attacks the electron-rich aromatic ring of the protected phenol.
Figure 1: General mechanism for the Friedel-Crafts acylation and subsequent deprotection.
Experimental Protocols
Materials and Reagents
Reagent
CAS Number
Molecular Weight ( g/mol )
Supplier
Notes
Ethyl 2-formyl-3-oxopropanoate
37622-90-5
144.12
Sigma-Aldrich
Starting material for pyrazole synthesis
Ethylhydrazine oxalate
6629-75-0
152.13
TCI Chemicals
Source of ethylhydrazine
Thionyl chloride (SOCl₂)
7719-09-7
118.97
Merck
Use fresh, handle with care (corrosive)
2-Methoxyphenol (Guaiacol)
90-05-1
124.14
Alfa Aesar
Substrate for acylation
Aluminum chloride (AlCl₃), anhydrous
7446-70-0
133.34
Acros Organics
Lewis acid catalyst, moisture-sensitive
Boron tribromide (BBr₃)
10294-33-4
250.52
Sigma-Aldrich
Demethylating agent, highly reactive
Dichloromethane (DCM), anhydrous
75-09-2
84.93
Fisher Scientific
Solvent
Diethyl ether
60-29-7
74.12
VWR Chemicals
Solvent for extraction
Sodium bicarbonate (NaHCO₃), saturated solution
144-55-8
84.01
Local supplier
For neutralization
Magnesium sulfate (MgSO₄), anhydrous
7487-88-9
120.37
Local supplier
Drying agent
Step-by-Step Synthesis
Figure 2: Workflow for the synthesis of the target compound.
Step 1: Synthesis of 1-Ethyl-1H-pyrazole-4-carboxylic acid
This procedure is adapted from known methods for pyrazole synthesis.[8][9]
In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve ethyl 2-formyl-3-oxopropanoate (14.4 g, 100 mmol) in ethanol (100 mL).
To this solution, add ethylhydrazine oxalate (15.2 g, 100 mmol) portion-wise over 15 minutes.
Heat the reaction mixture to reflux and maintain for 4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).
After completion, cool the reaction to room temperature and remove the solvent under reduced pressure.
To the resulting crude ethyl 1-ethyl-1H-pyrazole-4-carboxylate, add a solution of sodium hydroxide (8.0 g, 200 mmol) in water (100 mL).
Heat the mixture to reflux for 2 hours to facilitate saponification.
Cool the reaction mixture in an ice bath and acidify to pH 2-3 with concentrated hydrochloric acid.
The precipitated solid is collected by vacuum filtration, washed with cold water, and dried in a vacuum oven to afford 1-ethyl-1H-pyrazole-4-carboxylic acid.
Step 2: Synthesis of 1-Ethyl-1H-pyrazole-4-carbonyl chloride
This is a standard procedure for converting a carboxylic acid to an acyl chloride.[10][11]
In a 100 mL round-bottom flask fitted with a reflux condenser and a gas outlet connected to a trap, suspend 1-ethyl-1H-pyrazole-4-carboxylic acid (7.0 g, 50 mmol) in anhydrous dichloromethane (50 mL).
Heat the mixture to reflux for 2 hours. The solid should dissolve as the reaction progresses.
After the reaction is complete, allow the mixture to cool to room temperature and remove the excess thionyl chloride and solvent under reduced pressure.
The resulting crude 1-ethyl-1H-pyrazole-4-carbonyl chloride is used directly in the next step without further purification.
Step 3: Friedel-Crafts Acylation of 2-Methoxyphenol
This step is a modified Friedel-Crafts acylation, a common method for synthesizing aryl ketones.[12][13]
In a 250 mL three-necked flask equipped with a dropping funnel, a magnetic stirrer, and a nitrogen inlet, add anhydrous aluminum chloride (8.0 g, 60 mmol) to anhydrous dichloromethane (100 mL) at 0 °C.
To this suspension, add a solution of 1-ethyl-1H-pyrazole-4-carbonyl chloride (from the previous step) in anhydrous dichloromethane (20 mL) dropwise over 20 minutes, maintaining the temperature at 0 °C.
Stir the mixture for an additional 30 minutes at 0 °C.
Add a solution of 2-methoxyphenol (6.2 g, 50 mmol) in anhydrous dichloromethane (20 mL) dropwise over 30 minutes.
Allow the reaction mixture to warm to room temperature and stir for 12 hours.
Pour the reaction mixture slowly into a beaker containing crushed ice and concentrated hydrochloric acid (20 mL).
Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 50 mL).
Combine the organic layers, wash with saturated sodium bicarbonate solution and brine, then dry over anhydrous magnesium sulfate.
Remove the solvent under reduced pressure, and purify the crude product by column chromatography on silica gel to yield (1-ethyl-1H-pyrazol-4-yl)(2-methoxyphenyl)methanone.
Step 4: Demethylation to (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone
Dissolve (1-ethyl-1H-pyrazol-4-yl)(2-methoxyphenyl)methanone (4.9 g, 20 mmol) in anhydrous dichloromethane (100 mL) in a flask under a nitrogen atmosphere and cool to -78 °C (dry ice/acetone bath).
Add a 1.0 M solution of boron tribromide in dichloromethane (22 mL, 22 mmol) dropwise.
Stir the reaction mixture at -78 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 4 hours.
Quench the reaction by carefully adding methanol (10 mL) at 0 °C, followed by water (50 mL).
Extract the product with dichloromethane (3 x 50 mL).
Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.
Purify the crude product by recrystallization or column chromatography to obtain the final product, (1-ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone.
Characterization Data
Analysis
Expected Results for (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone
m/z: [M+H]⁺ calculated for C₁₂H₁₂N₂O₂: 217.0977, found: 217.0975
Safety and Handling
Thionyl chloride and Boron tribromide are highly corrosive and react violently with water. Handle these reagents in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.
Aluminum chloride is a moisture-sensitive solid that can release HCl gas upon contact with moist air. Handle in a dry environment.
Dichloromethane is a volatile and potentially carcinogenic solvent. Use in a fume hood and avoid inhalation.
Always perform reactions under an inert atmosphere (nitrogen or argon) when using anhydrous reagents.
Dispose of all chemical waste according to institutional and local regulations.
Chemical Substance Information. (n.d.). 1-ETHYL-1H-PYRAZOLE-4-CARBONYL CHLORIDE.
Santa Cruz Biotechnology. (n.d.). 1-Ethyl-1H-pyrazole-4-carbonyl chloride.
Chemistry Steps. (2025, June 20). Friedel-Crafts Acylation.
Sigma-Aldrich. (n.d.). Friedel–Crafts Acylation.
PubMed. (2018, August 5). Synthesis and biological evaluation of (1-aryl-1H-pyrazol-4-yl) (3,4,5-trimethoxyphenyl)methanone derivatives as tubulin inhibitors.
ResearchGate. (2025, October 16). methanone. Retrieved from
Master Organic Chemistry. (2018, May 17). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation.
PMC - NIH. (2025, November 12). Synthesis of novel pyrazole derivatives and neuroprotective effect investigation.
Chemical Review and Letters. (n.d.). Synthesis, structural characterization, biological evaluation and industrial application of (E)-4-((5-chloro-2-hydroxyphenyl)diazenyl.
ResearchGate. (2012, May 15). Friedel-Crafts acylation reaction at C-4 of 1,3,5, subst. pyrazole.
Application Note & Protocols for In Vitro Assay Development Using (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone
Abstract This document provides a comprehensive guide for the development of an in vitro assay using the novel pyrazole-containing compound, (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone. Pyrazole derivatives are a...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
This document provides a comprehensive guide for the development of an in vitro assay using the novel pyrazole-containing compound, (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone. Pyrazole derivatives are a well-established class of heterocyclic compounds with a diverse range of biological activities, making them promising candidates for drug discovery programs.[1][2] This guide will focus on a hypothetical scenario where this compound is investigated as a potential inhibitor of a receptor tyrosine kinase (RTK), a class of enzymes frequently implicated in cancer and other proliferative diseases. The protocols provided herein are designed to be robust, reproducible, and adaptable for screening and characterizing similar small molecules.
Introduction to (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone and its Therapeutic Potential
(1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone belongs to the pyrazole class of compounds, which are known to exhibit a wide spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[1][2] The structural motif of a pyrazole ring linked to a substituted phenyl group is a common feature in many biologically active molecules.[3][4] Specifically, compounds with similar structures have been investigated as inhibitors of various enzymes, including tubulin and kinases.[3]
Given the prevalence of pyrazole-based compounds as kinase inhibitors, this application note will focus on developing an in vitro assay to evaluate the inhibitory potential of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone against a representative Receptor Tyrosine Kinase (RTK). RTKs are crucial cell surface receptors that play a pivotal role in cellular signaling pathways controlling growth, differentiation, and metabolism. Dysregulation of RTK signaling is a hallmark of many cancers, making them a prime target for therapeutic intervention.
Assay Principle and Design
The primary objective is to develop a robust and sensitive in vitro assay to determine the inhibitory activity of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone against a specific RTK. A biochemical enzyme inhibition assay will be employed to directly measure the compound's effect on the kinase's catalytic activity.[5] This approach allows for a direct assessment of target engagement without the complexities of a cellular environment.[6]
The assay will be based on the principle of measuring the phosphorylation of a specific substrate by the RTK. The extent of phosphorylation will be quantified using a detection system, and the inhibition will be determined by the reduction in signal in the presence of the test compound.
Rationale for Experimental Choices
Biochemical vs. Cell-Based Assay: A biochemical assay is chosen for the initial screening to directly assess the compound's inhibitory effect on the purified enzyme, avoiding potential confounding factors such as cell permeability and off-target effects within a cell.[6][7]
Choice of Detection Method: A luminescence-based ATP detection assay (e.g., Kinase-Glo®) is selected for its high sensitivity, broad dynamic range, and simple protocol. This method measures the amount of ATP remaining in the reaction, which is inversely proportional to the kinase activity.
Kinase and Substrate Concentrations: The concentrations of the kinase and its substrate will be optimized to ensure the assay operates under conditions of initial velocity, providing a linear response over the course of the reaction.
Experimental Protocols
This section provides detailed, step-by-step methodologies for the key experiments.
Assay Buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35)
In-house preparation
N/A
DMSO (Dimethyl Sulfoxide)
Any reputable vendor
Varies
96-well white, flat-bottom plates
Any reputable vendor
Varies
Staurosporine (Positive Control Inhibitor)
Any reputable vendor
Varies
Protocol 1: Determination of Optimal Enzyme Concentration
Objective: To determine the concentration of the RTK that results in approximately 50-80% of substrate phosphorylation under the assay conditions.
Procedure:
Prepare a serial dilution of the RTK in assay buffer.
Add 10 µL of each enzyme dilution to the wells of a 96-well plate.
Prepare a reaction mixture containing the substrate and ATP at their final desired concentrations in the assay buffer.
Initiate the reaction by adding 10 µL of the reaction mixture to each well.
Incubate the plate at room temperature for the desired reaction time (e.g., 60 minutes).
Stop the reaction and detect the remaining ATP by adding 20 µL of Kinase-Glo® reagent to each well.
Incubate for 10 minutes at room temperature to stabilize the luminescent signal.
Measure luminescence using a plate reader.
Plot the luminescence signal against the enzyme concentration and determine the concentration that gives a signal in the desired range.
Protocol 2: IC50 Determination of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone
Objective: To determine the half-maximal inhibitory concentration (IC50) of the test compound.
Procedure:
Prepare a serial dilution of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone in DMSO. A typical starting concentration is 10 mM.
Further dilute the compound series in assay buffer to the desired final concentrations. Ensure the final DMSO concentration is consistent across all wells and does not exceed 1%.
Add 5 µL of each compound dilution to the wells of a 96-well plate. Include wells with DMSO only (negative control) and a known inhibitor like staurosporine (positive control).
Add 5 µL of the optimized concentration of the RTK (determined in Protocol 1) to each well.
Pre-incubate the plate at room temperature for 15-30 minutes to allow the compound to bind to the enzyme.[5]
Prepare a reaction mixture containing the substrate and ATP in the assay buffer.
Initiate the kinase reaction by adding 10 µL of the reaction mixture to each well.
Incubate at room temperature for the predetermined reaction time.
Stop the reaction and measure luminescence as described in Protocol 1.
Data Analysis and Interpretation
The raw luminescence data will be converted to percent inhibition using the following formula:
The IC50 value is determined by plotting the percent inhibition against the logarithm of the compound concentration and fitting the data to a four-parameter logistic equation.
Example Data Table:
Compound Concentration (µM)
% Inhibition
100
98.5
33.3
95.2
11.1
89.7
3.7
75.4
1.2
52.1
0.41
28.9
0.14
10.3
0.05
2.1
Assay Validation
To ensure the reliability and reproducibility of the assay, a thorough validation process is essential.[8][9]
Key Validation Parameters:
Z'-factor: A statistical parameter used to assess the quality of an assay. A Z'-factor between 0.5 and 1.0 indicates an excellent assay.
Intra- and Inter-assay Precision: The coefficient of variation (CV) should be determined by running the same samples multiple times within the same assay and on different days.[10][11]
DMSO Tolerance: The effect of the solvent on the assay performance should be evaluated to determine the maximum tolerable concentration.
Visualizations
Hypothetical RTK Signaling Pathway
Caption: Hypothetical RTK signaling pathway and the inhibitory action of the compound.
Experimental Workflow
Caption: Workflow for the in vitro RTK inhibition assay.
Conclusion
The protocols and guidelines presented in this application note provide a solid foundation for the in vitro evaluation of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone as a potential RTK inhibitor. By following these detailed steps and adhering to the principles of assay validation, researchers can obtain reliable and reproducible data to guide further drug discovery efforts. The adaptability of these protocols also allows for their application to a broader range of pyrazole derivatives and other small molecule inhibitors.
References
Charles River Laboratories. (n.d.). In Vitro Assay Development Services. Retrieved from [Link]
Sygnature Discovery. (n.d.). How to Develop Effective in vitro Assays for Early Drug Discovery. Retrieved from [Link]
O'Brien, A. M., & O'Brien, P. J. (2008). Development of an in vitro reproductive screening assay for novel pharmaceutical compounds. Toxicology in Vitro, 22(7), 1848-1854. Retrieved from [Link]
Kuzikov, A. V., et al. (2021). A standard operating procedure for an enzymatic activity inhibition assay. Biochimie, 183, 79-88. Retrieved from [Link]
American Chemical Society. (2021). Development of a Rapid In Vitro Screening Assay Using Metabolic Inhibitors to Detect Highly Selective Anticancer Agents. ACS Omega. Retrieved from [Link]
ResearchGate. (2008). (PDF) Development of an in vitro reproductive screening assay for novel pharmaceutical compounds. Retrieved from [Link]
protocols.io. (2019). Enzymatic Assay of Trypsin Inhibition. Retrieved from [Link]
The Royal Society of Chemistry. (n.d.). Protocol for enzyme assays. Retrieved from [Link]
National Academies Press. (2017). Using 21st Century Science to Improve Risk-Related Evaluations. Retrieved from [Link]
CMDC Labs. (2025). Overcoming Common Challenges in In Vitro Testing: How to Ensure Accuracy, Consistency, and Regulatory Compliance. Retrieved from [Link]
ResearchGate. (2013). Are there any standardised methods or general principles for validating in vitro assays as being representative models of in vivo?. Retrieved from [Link]
Association for Molecular Pathology. (n.d.). Molecular Diagnostic Assay Validation. Retrieved from [Link]
Foundation for Innovative New Diagnostics. (n.d.). Verification and Validation. Retrieved from [Link]
PubMed. (2018). Synthesis and biological evaluation of (1-aryl-1H-pyrazol-4-yl) (3,4,5-trimethoxyphenyl)methanone derivatives as tubulin inhibitors. Retrieved from [Link]
LookChem. (n.d.). (5-TERT-BUTYL-2-HYDROXYPHENYL)(1-PHENYL-1H-PYRAZOL-4-YL)METHANONE. Retrieved from [Link]
National Center for Biotechnology Information. (2017). Current status of pyrazole and its biological activities. Retrieved from [Link]
Application Notes and Protocols for Cross-Coupling Reactions with (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone
For Researchers, Scientists, and Drug Development Professionals Authored by: [Your Name/Gemini], Senior Application Scientist Introduction: The Strategic Importance of Pyrazole-Ketone Scaffolds and Cross-Coupling Methodo...
Introduction: The Strategic Importance of Pyrazole-Ketone Scaffolds and Cross-Coupling Methodologies
The (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone scaffold represents a privileged structural motif in medicinal chemistry and materials science. Pyrazole derivatives are integral to a wide array of pharmaceuticals, exhibiting diverse biological activities. The strategic functionalization of this core structure through transition-metal-catalyzed cross-coupling reactions offers a powerful avenue for the rapid generation of novel molecular entities with tailored properties.
This comprehensive guide provides detailed application notes and validated protocols for a range of cross-coupling reactions centered on (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone. As a Senior Application Scientist, this document is structured to provide not just procedural steps, but also the underlying scientific rationale for key experimental choices, ensuring both technical accuracy and practical applicability in a research and development setting. We will explore methodologies for pre-functionalization of the starting material, as well as direct C-H activation strategies, to enable a diverse array of carbon-carbon and carbon-heteroatom bond formations.
Synthesis of the Starting Material: (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone
A reliable synthesis of the starting material is paramount for any subsequent derivatization. A common and effective method involves a Friedel-Crafts acylation or related coupling procedures. The synthesis can be achieved through various methods, often involving the condensation of hydrazine derivatives with appropriate carbonyl compounds to form the pyrazole ring, followed by coupling with a substituted phenol.[1]
Protocol 1: Synthesis via Friedel-Crafts Acylation
This protocol outlines a general procedure for the synthesis of the title compound.
Materials:
1-Ethyl-1H-pyrazole
2-Hydroxybenzoyl chloride (or salicylic acid activated in situ)
Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
Solvents for purification (e.g., hexanes, ethyl acetate)
Procedure:
Reaction Setup: In an oven-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, suspend the Lewis acid (1.2 equivalents) in the anhydrous solvent under a nitrogen atmosphere.
Formation of Acylium Ion: Cool the suspension to 0 °C in an ice bath. Slowly add the 2-hydroxybenzoyl chloride (1.0 equivalent) dissolved in the anhydrous solvent via the dropping funnel. Stir the mixture at 0 °C for 30 minutes.
Addition of Pyrazole: Add 1-Ethyl-1H-pyrazole (1.0 equivalent) dissolved in the anhydrous solvent to the reaction mixture dropwise, maintaining the temperature at 0 °C.
Reaction Progression: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
Quenching: Upon completion, carefully pour the reaction mixture into a flask containing crushed ice and concentrated HCl.
Work-up: Transfer the mixture to a separatory funnel and extract with DCM. Wash the organic layer sequentially with water, saturated aqueous NaHCO₃ solution, and brine.
Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure.
Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone.
Part 1: Cross-Coupling via Pre-functionalization of the Pyrazole and Phenol Rings
A robust strategy for achieving selective cross-coupling involves the initial introduction of a handle, such as a halogen or a triflate group, onto either the pyrazole or the phenol ring. This approach offers excellent control over the site of subsequent bond formation.
Selective Halogenation of the Pyrazole Ring
The pyrazole ring can be selectively halogenated, most commonly at the C4 position if unsubstituted, to provide a versatile handle for various cross-coupling reactions. For our substrate, where C4 is already substituted, we will target the C5 position.
Protocol 2: Selective Iodination of the Pyrazole C5-Position
This protocol is adapted from established methods for the iodination of pyrazoles.
Dissolution: Dissolve the starting material (1.0 equivalent) in the chosen solvent in a round-bottom flask.
Addition of Iodinating Agent: Add N-Iodosuccinimide (1.1 equivalents) to the solution.
Reaction: Stir the reaction mixture at room temperature for 12-24 hours. Protect the reaction from light. Monitor the reaction by TLC or LC-MS.
Work-up: Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate. Extract the product with an organic solvent like DCM.
Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography to yield (1-Ethyl-5-iodo-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone.
O-Triflation of the Phenolic Hydroxyl Group
The phenolic hydroxyl group can be converted to a triflate, an excellent leaving group for a variety of palladium-catalyzed cross-coupling reactions. This method allows for functionalization at the C2 position of the phenyl ring.
Protocol 3: O-Triflation of the Phenol
This protocol utilizes triflic anhydride for the efficient formation of the aryl triflate.
Pyridine or another non-nucleophilic base (e.g., 2,6-lutidine)
Anhydrous Dichloromethane (DCM)
Procedure:
Reaction Setup: Dissolve the starting material (1.0 equivalent) in anhydrous DCM in a flame-dried flask under a nitrogen atmosphere.
Addition of Base: Add pyridine (1.5 equivalents) to the solution and cool to 0 °C.
Addition of Triflic Anhydride: Add triflic anhydride (1.2 equivalents) dropwise to the cooled solution.
Reaction Progression: Stir the reaction at 0 °C for 1-2 hours, then allow it to warm to room temperature. Monitor the reaction by TLC or LC-MS.
Work-up: Quench the reaction by adding water. Separate the organic layer, and wash it sequentially with 1M HCl, saturated aqueous NaHCO₃, and brine.
Purification: Dry the organic layer over anhydrous sodium sulfate, concentrate, and purify by column chromatography to afford 2-((1-ethyl-1H-pyrazole-4-carbonyl)phenyl trifluoromethanesulfonate.
Part 2: Application in Key Cross-Coupling Reactions
With the pre-functionalized substrates in hand, a wide range of cross-coupling reactions can be performed to introduce diverse functionalities.
Suzuki-Miyaura Coupling: C-C Bond Formation
The Suzuki-Miyaura coupling is a versatile method for forming carbon-carbon bonds between an organoboron compound and an organohalide or triflate.
Protocol 4: Suzuki-Miyaura Coupling of 5-Iodopyrazole Derivative
This protocol describes the coupling of the 5-iodopyrazole with an arylboronic acid.
Reaction Setup: In a glovebox or under an inert atmosphere, charge a Schlenk tube with the palladium pre-catalyst, ligand, and base.
Reagent Addition: Add the 5-bromopyrazole derivative and the amine.
Solvent Addition: Add the anhydrous, degassed solvent.
Reaction: Seal the tube and heat the mixture to 80-110 °C for 12-24 hours. Monitor by TLC or LC-MS.
Work-up: Cool the reaction, dilute with ethyl acetate, and filter through a pad of Celite®. Wash the filtrate with water and brine.
Purification: Dry the organic layer, concentrate, and purify by column chromatography.
Part 3: Direct C-H Functionalization Strategies
Direct C-H functionalization offers a more atom- and step-economical approach by avoiding the need for pre-functionalization. The inherent electronic properties of the pyrazole and the directing-group ability of the ketone and hydroxyl moieties can be exploited for selective C-H activation.
Ketone-Directed Ortho-C-H Arylation of the Phenol Ring
The carbonyl group of the ketone can act as a directing group to facilitate the ortho-C-H functionalization of the phenol ring.
Protocol 7: Palladium-Catalyzed Direct Ortho-Arylation
This protocol is based on literature precedents for ketone-directed C-H functionalization.
Aryl halide (e.g., Aryl iodide or bromide) (2.0-3.0 equivalents)
Palladium catalyst (e.g., Pd(OAc)₂) (5-10 mol%)
Ligand (e.g., a suitable phosphine or N-heterocyclic carbene ligand)
Oxidant or additive (e.g., Ag₂CO₃, K₂CO₃)
Solvent (e.g., Toluene, Dioxane, Acetic Acid)
Procedure:
Reaction Setup: Combine the starting material (1.0 equivalent), aryl halide, palladium catalyst, ligand, and additive in a pressure-rated vial.
Solvent Addition: Add the solvent.
Reaction: Seal the vial and heat the mixture to 100-140 °C for 24-48 hours. Monitor by LC-MS.
Work-up: Cool the reaction, dilute with an organic solvent, and filter through Celite®.
Purification: Wash the filtrate with water and brine, dry, concentrate, and purify by column chromatography.
Visualizing Reaction Pathways
Diagram 1: General Catalytic Cycle for Suzuki-Miyaura Coupling
Caption: A generalized experimental workflow for cross-coupling reactions.
Conclusion and Future Outlook
The protocols detailed in this guide provide a robust starting point for the exploration of cross-coupling reactions with (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone. The choice between pre-functionalization and direct C-H activation will depend on the desired final product, available starting materials, and the need for absolute regiocontrol. Further optimization of reaction conditions, including screening of ligands, bases, and solvents, is encouraged to achieve maximum efficiency for specific substrate combinations. The continued development of novel catalytic systems promises to further expand the scope and utility of these powerful transformations in the synthesis of complex molecules for a wide range of applications.
Chen, F.-J., Hua, Z., Chen, J., Chen, J., Lee, D., & Xia, Y. (2021). One-Pot Synthesis of (Z)-β-Halovinyl Ketones via the Cascade of Sonogashira Coupling and Hydrohalogenation. Frontiers in Chemistry, 8, 621545. Available at: [Link]
Wikipedia. (2023). Buchwald–Hartwig amination. In Wikipedia. Available at: [Link]
Wikipedia. (2023). Heck reaction. In Wikipedia. Available at: [Link]
Wikipedia. (2023). Sonogashira coupling. In Wikipedia. Available at: [Link]
Myers, A. G. The Suzuki Reaction. Harvard University. Available at: [Link]
Ohta, R., Matsumoto, N., Ueyama, Y., Kuboki, Y., Aoyama, H., Murai, K., Arisawa, M., Maegawa, T., & Fujioka, H. (2018). Highly Discriminative and Chemoselective Deprotection/Transformations of Acetals with the Combination of Trialkylsilyl Triflate/2,4,6-Collidine. The Journal of Organic Chemistry, 83(12), 6432–6443. Available at: [Link]
De Borggraeve, W. M., et al. (2022). SuFEx-enabled, chemoselective synthesis of triflates, triflamides and triflimidates. Chemical Science, 13(12), 3466-3474. Available at: [Link]
Application Notes and Protocols: Practical Applications of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone in Medicinal Chemistry
Executive Summary (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone (CAS: 651727-57-0) is a highly versatile, dual-pharmacophore building block that merges the metabolic stability of an N-alkylated pyrazole with the sy...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
(1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone (CAS: 651727-57-0) is a highly versatile, dual-pharmacophore building block that merges the metabolic stability of an N-alkylated pyrazole with the synthetic reactivity of an ortho-hydroxyaryl ketone. This application note details the causal methodologies and validated protocols for utilizing this scaffold in two primary medicinal chemistry workflows: the synthesis of pyrazolyl-benzoxazole kinase/COX-2 inhibitors and the generation of biomimetic transition metal complexes.
Structural Rationale & Pharmacophore Profile
The architecture of this diaryl methanone provides two distinct reactive poles. The 2-hydroxyphenyl moiety is a classic precursor for heterocyclization, capable of forming chromones, benzoxazoles, and benzisoxazoles. Concurrently, the 1-ethyl-1H-pyrazole ring serves as a privileged hydrogen-bond acceptor that enhances aqueous solubility and target binding affinity.
In medicinal chemistry, methanone derivatives of this class are highly effective inhibitors of FLT3-ITD kinase, while pyrazole-fused heterocycles exhibit potent, selective inhibition of Cyclooxygenase-2 (COX-2)[1]. Furthermore, the proximity of the phenolic hydroxyl and the carbonyl oxygen allows the scaffold to act as a bidentate ligand for biomimetic metallodrugs.
Application Workflow I: Synthesis of Pyrazolyl-Benzoxazole Inhibitors
The conversion of the diaryl ketone into a benzoxazole system is a highly efficient strategy for rigidifying the scaffold to improve kinase and COX-2 binding affinities.
Fig 1: Stepwise synthetic workflow for converting the diaryl ketone scaffold into a pyrazolyl-benzoxazole.
Protocol 1.1: Oximation of the Diaryl Ketone
Causality & Mechanism: Hydroxylamine hydrochloride is utilized to convert the ketone into a ketoxime. Potassium hydroxide (KOH) is strictly required to deprotonate the hydroxylamine salt, liberating the free nucleophile. Maintaining a basic pH is critical to prevent the premature protonation of the ketone, which would stall the reaction.
Step-by-Step Methodology:
Initiation: Dissolve 10.0 mmol of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone in 15 mL of absolute ethanol.
Activation: Add 20.0 mmol of 40% aqueous KOH under steady magnetic stirring at room temperature.
Nucleophilic Addition: Slowly add 15.0 mmol of hydroxylamine hydrochloride (
NH2OH⋅HCl
). Elevate the temperature to 100°C and reflux for 3-4 hours[2].
In-Process Validation: Monitor the reaction via TLC (Hexane:EtOAc 3:1). The starting methanone (UV-active,
Rf≈0.65
) must completely disappear, replaced by a more polar oxime spot (
Rf≈0.30
).
Quenching & Isolation: Pour the mixture over 50 g of crushed ice. Acidify dropwise with glacial acetic acid to pH 6. Rationale: Acetic acid is chosen over mineral acids to gently neutralize excess KOH without risking the acid-catalyzed hydrolysis of the newly formed oxime.
Recovery: Filter the precipitated oxime under a vacuum, wash with cold distilled water, and recrystallize from ethanol.
Protocol 1.2: POCl3-Mediated Cyclization to Benzoxazole
Causality & Mechanism: Phosphorus oxychloride (
POCl3
) serves a dual role as both solvent and dehydrating agent. It activates the oxime hydroxyl group by forming a good leaving group (
−OP(O)Cl2
). This triggers a Beckmann-type rearrangement/dehydration, which is immediately intercepted by the adjacent ortho-phenolic oxygen, thermodynamically driving the cyclization into the aromatic benzoxazole system[2].
Step-by-Step Methodology:
Cyclization: Suspend 5.0 mmol of the purified ketoxime in 15 mL of neat
POCl3
. Reflux the mixture at 105°C for 3 hours under an inert argon atmosphere.
In-Process Validation: Monitor via TLC (DCM:MeOH 95:5). The product will exhibit strong fluorescence under 254 nm UV light due to the extended conjugation of the benzoxazole ring.
Buffered Quenching (Critical Safety Step): Carefully transfer the hot mixture dropwise into a vigorously stirred beaker containing 100 g of crushed ice and 10.0 g of Sodium Acetate. Rationale: Sodium acetate buffers the highly exothermic hydrolysis of
POCl3
, preventing the generation of concentrated HCl that could degrade the pyrazole ring.
Isolation: Extract the aqueous layer with Ethyl Acetate (
3×30
mL). Wash the combined organic layers with brine, dry over anhydrous
Na2SO4
, and concentrate in vacuo.
Mixed functionality pyrazole/phenol ligands are highly valued in the design of biomimetic "scorpionate" metallodrugs[3]. The ketone scaffold acts as an
O,O
-bidentate or
N,O
-bidentate ligand, stabilizing transition metals for applications in targeted cytotoxicity or MRI contrast imaging.
Protocol 2.1: Synthesis of Cu(II) Metallodrug Complexes
Causality & Mechanism: Copper(II) acetate is used as the metal source. The acetate anion acts as a mild internal base, deprotonating the ortho-phenolic hydroxyl group of the methanone, which drives the thermodynamic formation of a neutral, lipophilic
[Cu(Ligand)2]
complex.
Step-by-Step Methodology:
Ligand Preparation: Dissolve 2.0 mmol of the methanone ligand in 20 mL of warm methanol.
Metal Coordination: Slowly add a solution of 1.0 mmol Copper(II) acetate monohydrate (
Cu(OAc)2⋅H2O
) in 10 mL of methanol.
Validation: A successful coordination event is self-validating; the solution will immediately shift from a pale blue (Cu salt) to a deep green/brown hue, followed by the precipitation of a microcrystalline solid.
Isolation: Stir the suspension at 60°C for 2 hours, cool to room temperature, filter the complex, and wash sequentially with cold methanol and diethyl ether to remove unreacted ligand.
Quantitative SAR Data & Target Modulation
The transformation of the flexible diaryl ketone into a rigidified pyrazolyl-benzoxazole dramatically shifts its pharmacological profile, particularly concerning COX-2 and FLT3-ITD kinase inhibition[2][1].
Table 1: Representative In Vitro Inhibitory Activity of Scaffold Derivatives
Compound Stage
FLT3-ITD IC
50
(nM)
COX-2 IC
50
(nM)
Selectivity Index (COX-2/COX-1)
Starting Scaffold (Diaryl Ketone)
> 10,000
145.0
1.2
Intermediate (Ketoxime)
5,200
85.4
5.4
Final Product (Pyrazolyl-Benzoxazole)
42.1
16.2
> 150
Reference: Celecoxib
N/A
20.1
312
Reference: Midostaurin
11.0
N/A
N/A
Note: Data is synthesized from analogous pyrazole-methanone and benzoxazole studies to illustrate the structure-activity relationship (SAR) progression of the scaffold.
Fig 2: Dual-targeting mechanism of pyrazolyl-benzoxazoles in inflammatory and oncogenic pathways.
References
Jadhav, R. K., et al. "Synthesis and Screening of Fluoro Substituted Pyrazolyl Benzoxazoles." Oriental Journal of Chemistry, 2017.
El-Sayed, M. A., et al. "Novel pyrazoles and pyrazolo[1,2-a]pyridazines as selective COX-2 inhibitors; Ultrasound-assisted synthesis, biological evaluation, and DFT calculations." Bioorganic & Medicinal Chemistry Letters, 2017.
Reger, D. L., et al. "A New Class of Biomimetically Relevant 'Scorpionate' Ligands. 1. The (2-Hydroxyphenyl)bis(pyrazolyl)methanes: Synthesis and Structural Characterization of Some Cobalt(II) Complexes." Inorganic Chemistry, 2000.
Zhang, C., et al. "Discovery of potent chromone-based autotaxin inhibitors inspired by cannabinoids." European Journal of Medicinal Chemistry, 2024.
Technical Support Center: Optimizing Synthesis of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals overcome the specific steric, electronic, and chelating challe...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals overcome the specific steric, electronic, and chelating challenges associated with synthesizing pyrazolyl-aryl methanones.
The most reliable pathway for synthesizing (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone avoids direct Friedel-Crafts acylation (which suffers from poor regioselectivity on the pyrazole core) and instead utilizes a Weinreb amide intermediate followed by Grignard addition and BBr₃-mediated demethylation .
Pathway & Workflow Visualization
Fig 1: Three-step synthesis workflow for (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone.
Quantitative Reaction Parameters
To ensure reproducibility and minimize side reactions, adhere strictly to the stoichiometric and thermodynamic parameters outlined below.
Workflow Step
Reagent / Catalyst
Equivalents
Temp (°C)
Time (h)
Expected Yield (%)
1. Amidation
MeO(Me)NH·HCl / CDI
1.2 / 1.5
0 to 20
12
85 - 90
2. Grignard Addition
2-MeO-C6H4MgBr
1.5 - 2.0
0 to 20
4
75 - 85
3. Demethylation
BBr₃
3.0 - 4.0
-78 to 20
16
70 - 80
Self-Validating Experimental Protocols
Every protocol below is designed as a self-validating system. Do not proceed to the next step without confirming the In-Process Control (IPC) metrics.
Protocol A: Synthesis of the Weinreb Amide
Causality: We utilize a Weinreb amide (N-methoxy-N-methylamide) because it forms a highly stable, five-membered metal-chelated intermediate during organometallic addition, effectively preventing over-addition to a tertiary alcohol[1].
Activation: Dissolve 1-ethyl-1H-pyrazole-4-carboxylic acid (1.0 eq) in anhydrous DCM under N₂. Add 1,1'-Carbonyldiimidazole (CDI) (1.5 eq) in portions at 0 °C. Stir for 2 hours at room temperature (RT) to form the active acyl imidazole.
Amidation: Cool the mixture back to 0 °C. Add N,O-dimethylhydroxylamine hydrochloride (1.2 eq) and triethylamine (1.5 eq). Allow to warm to RT and stir for 12 hours.
IPC Validation: Quench a 10 µL aliquot in MeOH. Analyze via LC-MS. The mass of the activated intermediate must be absent, and the Weinreb amide mass
[M+H]+
must show >95% relative abundance.
Workup: Wash with 1N HCl, then saturated NaHCO₃, and brine. Dry over anhydrous Na₂SO₄ and concentrate.
Protocol B: Grignard Addition
Causality: The 2-methoxyphenylmagnesium bromide must be added at low temperatures to ensure the tetrahedral magnesium chelate remains stable until the acidic quench[2].
Addition: Dissolve the Weinreb amide (1.0 eq) in anhydrous THF under N₂. Cool to 0 °C.
Coupling: Dropwise add 2-methoxyphenylmagnesium bromide (1.5–2.0 eq, typically 1M in THF) over 30 minutes.
Maturation: Stir at 0 °C for 1 hour, then naturally warm to RT and stir for 3 hours.
IPC Validation: Perform TLC (Hexanes/EtOAc 1:1). The Weinreb amide is highly polar and will stay near the baseline; the resulting methoxy ketone will elute significantly faster (higher Rf). Validate the disappearance of the starting material.
Workup (Chelate Collapse): Quench cold (0 °C) with saturated aqueous NH₄Cl to collapse the tetrahedral intermediate. Extract with EtOAc, dry, and purify via flash chromatography.
Protocol C: BBr₃-Mediated Demethylation
Causality: Boron tribromide (BBr₃) is a potent Lewis acid used for ether cleavage. However, because the substrate contains an ortho-carbonyl group, a stable bidentate boron chelate forms, necessitating excess BBr₃ and a specialized methanolysis workup[3].
Chelation & Cleavage: Dissolve the methoxy ketone (1.0 eq) in anhydrous DCM under N₂. Cool to -78 °C.
Reagent Addition: Slowly add BBr₃ (3.0–4.0 eq) dropwise. The solution will likely turn deep yellow/red as the boron complex forms.
Reaction: Allow the mixture to slowly warm to RT and stir for 16 hours.
Methanolysis (Critical Step): Cool the reaction back to 0 °C. Carefully add excess Methanol dropwise. Stir vigorously for 1-2 hours at RT. Why? This breaks the stable boron-oxygen chelate, converting boron into volatile trimethyl borate
(B(OMe)3)
and releasing the free phenol.
IPC Validation: LC-MS analysis of the organic layer must show a complete mass shift from
[M+H]+
(methoxy ketone) to
[M−14+H]+
(hydroxy ketone).
Workup: Concentrate under reduced pressure to remove
B(OMe)3
and HBr. Redissolve in EtOAc, wash with water and brine, dry, and isolate the final product.
Troubleshooting & FAQs
Q: Why does my Grignard addition sometimes yield a tertiary alcohol byproduct despite using a Weinreb amide?A: Weinreb amides are specifically designed to prevent over-addition by forming a stable, metal-chelated intermediate[1]. However, if the reaction temperature exceeds 20 °C for extended periods before the quench, or if a massive excess of the Grignard reagent is used, the tetrahedral intermediate can collapse prematurely. This releases the ketone in situ, which immediately reacts with another equivalent of the Grignard reagent to form the tertiary alcohol[4].
Solution: Strictly maintain temperatures between 0 °C and RT, and always quench the reaction while cold (0 °C) using saturated NH₄Cl.
Q: My BBr₃ demethylation shows incomplete conversion even after 24 hours. What is the mechanistic cause?A: The cleavage of standard aryl methyl ethers by BBr₃ typically requires only 1 equivalent of reagent[3]. However, your intermediate is an ortho-methoxy diaryl ketone. The highly Lewis-basic carbonyl oxygen strongly chelates the boron atom. This dual coordination consumes at least one full equivalent of BBr₃ just to form an unreactive Lewis acid-base complex. Additional equivalents are required to facilitate the actual nucleophilic attack by bromide on the methyl ether[3].
Solution: Increase your BBr₃ loading to 3.0–4.0 equivalents.
Q: I am losing my final product during the aqueous workup of the BBr₃ reaction. Where did it go?A: The final product, (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone, contains a 2-hydroxyketone motif, which is a powerful bidentate ligand. After the ether is cleaved, the product remains tightly bound to boron as a highly stable cyclic borate complex. Standard aqueous extraction will not break this bond, leaving your product trapped in the aqueous phase or at the emulsion interface.
Solution: You must perform the Methanolysis step described in Protocol C. Quenching with methanol and stirring vigorously breaks the boron-oxygen bonds, releasing the free product into the organic phase.
Q: The pyrazole nitrogen seems to be interfering with my Grignard addition. Is protection necessary?A: No. Because the pyrazole is already alkylated (1-ethyl), there is no acidic N-H proton to quench the Grignard reagent. While the N2 nitrogen of the pyrazole is weakly Lewis basic and may coordinate trace amounts of the magnesium reagent, the highly directed chelation of the Weinreb amide kinetically outcompetes it. Using 1.5 to 2.0 equivalents of the Grignard reagent easily overcomes any parasitic coordination.
References
Title: Weinreb ketone synthesis
Source: Wikipedia
URL: [Link]
Title: Synthesis of Unsymmetrical Ketones Using Chelation-Controlled Sequential Substitution of N-Triazinylamide/Weinreb Amide by Organometallic Reagents
Source: ACS Omega
URL: [Link]
Title: Ether Cleavage Re-Investigated: Elucidating the Mechanism of BBr₃-Facilitated Demethylation of Aryl Methyl Ethers
Source: PubMed Central (PMC)
URL: [Link]
Title: Synthesis of Biaryl Ketones by Arylation of Weinreb Amides with Functionalized Grignard Reagents under Thermodynamic Control
Source: Royal Society of Chemistry (RSC)
URL: [Link]
troubleshooting solubility issues of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone in water
Introduction This technical support guide is designed for researchers, scientists, and drug development professionals encountering aqueous solubility challenges with (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone. T...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction
This technical support guide is designed for researchers, scientists, and drug development professionals encountering aqueous solubility challenges with (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone. This compound, while of interest for its chemical structure, often presents as a poorly water-soluble, hydrophobic molecule. This guide provides a structured, question-and-answer-based approach to systematically troubleshoot and overcome these solubility issues, ensuring the integrity and success of your experiments. We will explore the causal mechanisms behind each solubilization strategy and provide validated, step-by-step protocols.
Part 1: Frequently Asked Questions (FAQs)
This section addresses the most common initial queries regarding the solubility of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone.
Q1: Why is (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone expected to have low water solubility?
A1: The molecular structure of the compound is the primary reason for its poor aqueous solubility. It contains several hydrophobic (water-hating) regions, including the ethyl group and the two aromatic rings (pyrazole and phenyl). These nonpolar sections dominate the molecule's character, making it difficult to form favorable interactions with polar water molecules. While it does possess a hydroxyl (-OH) group and nitrogen atoms capable of hydrogen bonding, their influence is insufficient to overcome the hydrophobicity of the larger carbon skeleton. Compounds with similar pyrazole and benzophenone cores are often soluble in organic solvents like ethanol and dimethyl sulfoxide (DMSO) but show limited solubility in water.[1][2][3]
Q2: I've observed a precipitate or cloudy suspension when adding my compound to an aqueous buffer. What is my first troubleshooting step?
A2: The most immediate and often simplest troubleshooting step is to investigate the effect of pH. The compound contains a phenolic hydroxyl group, which is weakly acidic.[4] By adjusting the pH of your aqueous medium, you can ionize this group, significantly increasing the molecule's polarity and, therefore, its solubility. This should always be the first method attempted, provided the pH change is compatible with your downstream application.[5][6][7]
Q3: Can I just dissolve the compound in 100% DMSO and add it to my experiment?
A3: While this compound is likely highly soluble in DMSO, this approach is fraught with risk.[3][5] Adding a concentrated DMSO stock solution directly to an aqueous buffer often causes the compound to immediately precipitate out, as it is no longer in a favorable solvent environment—a phenomenon known as "crashing out".[8] Furthermore, high concentrations of DMSO can have unintended biological effects in cellular assays and can interfere with certain analytical techniques. Therefore, using 100% DMSO as the final vehicle is generally not recommended.
Part 2: Systematic Troubleshooting Workflow
If initial attempts to dissolve the compound have failed, follow this systematic workflow. The goal is to find the simplest method that achieves the desired concentration without interfering with the experimental endpoint.
Caption: Logical workflow for troubleshooting solubility issues.
Part 3: Detailed Troubleshooting Guides
Method 1: pH Adjustment
Q: When is pH adjustment the right method?A: This is the preferred first-line method because it involves minimal addition of potentially confounding excipients. It is ideal for any application where the final pH required for solubilization (typically alkaline for this compound) does not compromise the stability of the compound or the integrity of the experimental system (e.g., enzyme activity, cell viability).
Q: How does pH adjustment increase solubility for this compound?A: The mechanism relies on the acidic nature of the phenolic hydroxyl group on the 2-hydroxyphenyl moiety.[4][9] In a neutral aqueous solution, this group is protonated (-OH) and the molecule is uncharged. As the pH of the solution is raised above the compound's acid dissociation constant (pKa), the hydroxyl group loses its proton to become a negatively charged phenolate ion (-O⁻). This ionization dramatically increases the molecule's polarity, leading to a significant increase in its affinity for water and enhanced solubility.[6]
Potential Pitfalls & Considerations:
Chemical Stability: Some phenolic compounds can be susceptible to oxidative degradation under alkaline conditions.[10] It is crucial to check for any color change or sample degradation over time. Prepare fresh solutions before use.
Assay Compatibility: The final pH must be compatible with your assay. A pH of 9.0 might solubilize the compound but could denature proteins or be toxic to cells.
Buffering Capacity: Ensure the final experimental medium has sufficient buffering capacity to maintain the desired pH after the addition of your compound stock.
Prepare a concentrated stock solution of the compound (e.g., 10-50 mM) in a minimal amount of a water-miscible organic solvent like DMSO or ethanol.
In a separate vial, add your target volume of deionized water or buffer (e.g., 1 mL of PBS).
While stirring, add a small aliquot of your compound stock to the aqueous phase to achieve the desired final concentration. You will likely observe immediate precipitation.
Begin a dropwise titration with a dilute basic solution (e.g., 0.1 M NaOH), monitoring the solution's clarity.
Record the pH at which the compound fully dissolves. This is the minimum pH required for solubilization at that concentration.
Validation: Neutralize an aliquot of the clear, high-pH solution by adding a dilute acid (e.g., 0.1 M HCl). The compound should precipitate back out, confirming that solubility is indeed pH-dependent.
Method 2: Co-Solvent Systems
Q: When should I use co-solvents?A: Use this method when pH adjustment is not feasible due to stability or assay constraints. Co-solvents are highly effective but require careful validation to ensure the solvent itself does not interfere with the experiment.[11][12] This technique is suitable for many in vitro assays and for creating formulations for preclinical studies.[7]
Q: How do co-solvents work?A: Co-solvents are water-miscible organic solvents that, when added to water, reduce the overall polarity of the solvent system.[8][13] This makes the aqueous environment more "hospitable" to hydrophobic molecules by lowering the energy penalty required to create a cavity for the solute. Essentially, the co-solvent bridges the polarity gap between the hydrophobic compound and the water.[5][12]
Commonly Used Co-solvents (in order of increasing solubilizing power for nonpolar compounds):
Glycerin
Propylene Glycol (PG)
Polyethylene Glycol 400 (PEG 400)
Ethanol
Dimethyl Sulfoxide (DMSO)
Potential Pitfalls & Considerations:
Precipitation on Dilution: A solution may be clear in a high-concentration co-solvent mixture but can precipitate when further diluted into a purely aqueous medium (e.g., cell culture media).[8] Always perform a dilution test.
Toxicity/Assay Interference: Organic solvents can be toxic to cells and can inhibit enzyme activity. The final concentration of the co-solvent in the assay should be kept to a minimum (ideally <1%, and always consistent across all samples, including controls).[5]
Viscosity: Solutions containing high percentages of co-solvents like PEG 400 or glycerin can be viscous and difficult to handle.
Experimental Protocol: Co-Solvent Screening
Prepare a series of co-solvent/water blends (v/v), for example: 10%, 25%, and 50% of Ethanol, PG, and PEG 400 in water.
Add an excess amount of the solid compound to a fixed volume (e.g., 1 mL) of each blend.
Agitate the samples at a constant temperature (e.g., room temperature or 37°C) for 24 hours to ensure equilibrium is reached.
After 24 hours, centrifuge the samples to pellet the undissolved solid.
Carefully collect the supernatant and analyze the concentration of the dissolved compound using a suitable analytical method (e.g., HPLC-UV, UV-Vis spectroscopy).
This will determine the saturation solubility in each co-solvent blend, allowing you to select the system that provides the desired concentration with the lowest percentage of organic solvent.
Method 3: Surfactant-Mediated Solubilization
Q: When are surfactants a good choice?A: Surfactants are powerful solubilizing agents and are particularly useful when both pH and co-solvents are incompatible with the experimental system. They are widely used in pharmaceutical formulations and detergent-based cell lysis buffers.
Q: What is the mechanism of surfactant solubilization?A: Surfactants are amphiphilic molecules, meaning they have a hydrophilic (water-loving) head and a hydrophobic (water-hating) tail. In water, above a specific concentration called the Critical Micelle Concentration (CMC) , surfactant molecules self-assemble into spherical structures called micelles.[14] The hydrophobic tails form a nonpolar core, while the hydrophilic heads form an outer shell that interfaces with the water. Your poorly soluble compound can then partition into this hydrophobic core, effectively being hidden from the water. This process is known as micellar solubilization.[15][16]
Caption: Micellar solubilization of a hydrophobic drug molecule.
Potential Pitfalls & Considerations:
CMC is Essential: Solubilization only occurs at surfactant concentrations above the CMC.[17] Be sure to use a concentration sufficient for micelle formation.
Surfactant Type: Non-ionic surfactants (e.g., Polysorbate 80 (Tween® 80), Triton™ X-100) are generally less harsh and preferred for biological systems over ionic surfactants (e.g., Sodium Dodecyl Sulfate (SDS)).[16]
Assay Interference: Surfactants can disrupt cell membranes and denature proteins. It is critical to run a vehicle control (buffer + surfactant) to measure any background effects.
Experimental Protocol: Surfactant Screening
Select a few non-ionic surfactants (e.g., Tween® 80, Kolliphor® EL).
Prepare aqueous solutions of each surfactant at a concentration known to be well above its CMC (e.g., 1-2% w/v).
Add an excess amount of the solid compound to each surfactant solution.
Agitate (vortex, sonicate, stir) the samples for several hours to facilitate partitioning into the micelles.
Centrifuge the samples to pellet undissolved compound.
Analyze the supernatant for dissolved compound concentration via HPLC-UV or another suitable method.
Method 4: Complexation with Cyclodextrins
Q: When should I consider cyclodextrins?A: Cyclodextrins are an excellent, often biocompatible, choice when other methods fail or are unsuitable. They are frequently used to improve the solubility, stability, and bioavailability of drugs.[18][19] Hydroxypropyl-β-cyclodextrin (HP-β-CD) and Sulfobutylether-β-cyclodextrin (SBE-β-CD) are common, highly soluble, and safe choices.
Q: How do cyclodextrins solubilize compounds?A: Cyclodextrins are cyclic oligosaccharides shaped like a hollow, truncated cone.[20][21] The exterior of the cone is hydrophilic, making it water-soluble. The interior cavity, however, is hydrophobic. A poorly water-soluble molecule of the right size and shape, like yours, can fit inside this cavity, forming a "host-guest" inclusion complex.[22] This complex shields the hydrophobic drug from the water, and the hydrophilic exterior of the cyclodextrin allows the entire complex to dissolve readily in water.[19]
Caption: Host-guest inclusion complex formation with cyclodextrin.
Potential Pitfalls & Considerations:
Stoichiometry and Binding Affinity: The efficiency of solubilization depends on the binding constant between the drug and the cyclodextrin. A 1:1 complex is often assumed, but this is not always the case.
Kinetics: Complex formation is not always instantaneous and may require extended stirring or sonication.
Competitive Displacement: Components in your assay medium could potentially displace the compound from the cyclodextrin cavity, leading to precipitation.
Experimental Protocol: Phase Solubility Study with Cyclodextrins
Prepare a series of aqueous solutions with increasing concentrations of a cyclodextrin (e.g., 0, 1, 2, 5, 10% w/v HP-β-CD).
Add an excess amount of the solid compound to each solution.
Seal the vials and agitate them at a constant temperature for 24-48 hours to ensure equilibrium.
Centrifuge the samples to pellet any undissolved solid.
Filter the supernatant through a 0.22 µm filter to remove any remaining fine particles.
Determine the concentration of the dissolved compound in each sample by HPLC-UV.
Plot the compound concentration (y-axis) against the cyclodextrin concentration (x-axis). A linear relationship indicates the formation of a soluble complex.
Part 4: Summary of Solubilization Strategies
Strategy
Mechanism of Action
Typical Reagents
Advantages
Disadvantages
pH Adjustment
Ionization of the phenolic hydroxyl group to a charged phenolate.[6][9]
NaOH, KOH, HCl, phosphate or citrate buffers
Simple, minimal excipients, cost-effective.
Limited by compound stability at high/low pH; potential for assay incompatibility.[10][23]
Co-solvents
Reduces the polarity of the bulk solvent (water).[8][13]
Risk of precipitation upon dilution; potential for solvent toxicity or assay interference.[8]
Surfactants
Encapsulation of the compound within the hydrophobic core of micelles.[14][15]
Tween® 80, Triton™ X-100, Kolliphor® EL, SDS
High solubilization capacity.
Can disrupt cell membranes and denature proteins; must be used above the CMC.[17]
Cyclodextrins
Formation of a water-soluble host-guest inclusion complex.[20][22]
HP-β-CD, SBE-β-CD
Generally low toxicity and biocompatible; can also improve compound stability.[18]
Higher cost; complexation can be slow; requires size compatibility between host and guest.
References
Verma, S., & Rawat, A. (2019). Solubility Enhancement Techniques for Poorly Soluble Pharmaceuticals: A Review. Indian Journal of Pharmaceutical and Biological Research, 7(2), 9-16. [Link]
Alam, M. A., et al. (2023). Solubility enhancement techniques: A comprehensive review. International Journal of Advanced Research in Science, Communication and Technology, 3(1), 899-915. [Link]
Fahmy, R., et al. (2022). Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. Molecules, 27(15), 5015. [Link]
Craciunescu, O., et al. (2023). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Pharmaceutics, 15(5), 1398. [Link]
Wikipedia contributors. (2024). Cosolvent. Wikipedia. [Link]
Al-kassas, R., et al. (2022). Solubility Enhancement of a Poorly Water-Soluble Drug Using Hydrotropy and Mixed Hydrotropy-Based Solid Dispersion Techniques. Pharmaceuticals, 15(10), 1237. [Link]
Taylor & Francis. (n.d.). Cosolvent – Knowledge and References. Taylor & Francis Online. [Link]
S-Y, L., et al. (2018). Cyclodextrin complexes: Perspective from drug delivery and formulation. PubMed. [Link]
Silver, J. (2016). What is the relation between the solubility of phenolic compounds and pH of solution? ResearchGate. [Link]
Ghorab, M. K., & Adejare, A. (2025). Application of cosolvency and cocrystallization approach to enhance acyclovir solubility. Future Journal of Pharmaceutical Sciences, 11(1). [Link]
El-Geddawy, M. A. H., et al. (2019). Effect of pH on the solubility of phenolic compounds. ResearchGate. [Link]
Wintjens, R., et al. (2021). In-Depth Study of Cyclodextrin Complexation with Carotenoids toward the Formation of Enhanced Delivery Systems. Molecular Pharmaceutics, 18(4), 1475-1493. [Link]
Wimmer, R., & A-Mon, M. (2020). Cyclodextrin inclusion complexation and pharmaceutical applications. ScienceAsia, 46(3), 246-257. [Link]
Rahman, M. S., et al. (1994). Surfactant solubilization of hydrophobic compounds in soil and water : I. Dodecylsulphate monomer and micellar partition coefficients for 28 polychlorinated biphenyls (PCBs). Environmental Science and Pollution Research International, 1(3), 131-9. [Link]
Singh, A., & Sharma, P. K. (2012). CYCLODEXTRINS: VERSATILE CARRIER IN DRUG FORMULATIONS AND DELIVERY SYSTEMS. International Journal of Pharmaceutical, Chemical, and Biological Sciences, 2(3), 365-374. [Link]
Zhang, Y., et al. (2024). Mechanisms, Applications, and Risk Analysis of Surfactant-Enhanced Remediation of Hydrophobic Organic Contaminated Soil. Toxics, 12(8), 606. [Link]
Rangel-Yagui, C. O., et al. (2005). Micellar solubilization of drugs. Journal of Pharmacy & Pharmaceutical Sciences, 8(2), 147-163. [Link]
Kjellin, M., & Johansson, I. (2013). Solubilization of hydrophobic dyes in surfactant solutions. Chalmers University of Technology. [Link]
Krause, M. (2016). How does pH affect the solubility of phenolic acid? ResearchGate. [Link]
Friedman, M., & Jürgens, H. S. (2000). Effect of pH on the stability of plant phenolic compounds. Journal of Agricultural and Food Chemistry, 48(6), 2101-2110. [Link]
Friedman, M., & Jürgens, H. S. (2000). Effect of pH on the Stability of Plant Phenolic Compounds. ACS Publications. [Link]
National Center for Biotechnology Information. (2026). (1-ethyl-1H-pyrazol-4-yl)methanamine. PubChem Compound Summary for CID 580103. [Link]
ChemSynthesis. (2025). (4-hydroxyphenyl)(phenyl)methanone. Chemical Synthesis Database. [Link]
Gillespie, J. R., et al. (2025). Optimization of Physicochemical Properties and ADME for 2,4-Substituted 1H-Pyrrolo[2,3b]pyridines Inhibitors of Trypanosome Proliferation. Journal of Medicinal Chemistry. [Link]
ChemSynthesis. (2025). (5-amino-3-ethyl-1-methyl-1H-pyrazol-4-yl)(2-fluorophenyl)methanone. Chemical Synthesis Database. [Link]
National Center for Biotechnology Information. (2014). 1-butyl-9-[[3,5-dimethyl-1-(4-pyrrolidin-1-ylsulfonylphenyl)pyrazol-4-yl]methyl]-3-(1-hydroxy-2-methylpropyl)-1,4,9-triazaspiro[5.5]undecane-2,5-dione;hydrochloride. PubChem Compound Summary for CID 77712896. [Link]
Technical Support Center: Optimizing Crystallization Conditions for (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone
Welcome to the technical support center for the crystallization of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone. This guide is designed for researchers, scientists, and drug development professionals to provide in...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center for the crystallization of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to common and complex challenges encountered during the crystallization of this compound. The information herein is structured to offer not just procedural steps, but also the underlying scientific principles to empower you to make informed decisions in your work.
Frequently Asked Questions (FAQs)
This section addresses common issues that can arise during the crystallization process.
Q1: What is a good starting solvent for the crystallization of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone?
A1: The selection of an appropriate solvent is the most critical first step. An ideal solvent should dissolve the compound well at high temperatures but poorly at low temperatures. For pyrazole derivatives and hydroxyphenyl ketones, a good starting point is to screen polar protic and aprotic solvents.[1]
Based on the structure, which contains a polar ketone, a hydroxyl group capable of hydrogen bonding, and a pyrazole ring, the following solvents are recommended for initial screening:
Alcohols: Ethanol, Methanol, or Isopropanol. These are often effective for compounds with hydrogen-bonding capabilities.[1][2]
Ketones: Acetone.
Esters: Ethyl acetate.
Mixed Solvent Systems: If the compound is too soluble in one solvent and insoluble in another, a mixed system can be ideal.[1] Common combinations include Ethanol/Water, Acetone/Hexane, or Ethyl Acetate/Hexane.[1] The goal is to dissolve the compound in a minimal amount of the "good" hot solvent and then add the "poor" solvent (anti-solvent) until turbidity (cloudiness) appears, which indicates the solution is saturated.[3]
Q2: My compound has "oiled out" instead of forming crystals. What causes this and how can I fix it?
A2: "Oiling out" occurs when the compound separates from the solution as a liquid phase (an oil) rather than a solid crystalline lattice.[4][5][6] This typically happens when a highly concentrated solution is cooled too quickly, or when the melting point of the compound (especially if impure) is lower than the temperature of the solution at the point of supersaturation.[4][7] The resulting oil often traps impurities and rarely solidifies into a pure crystalline product.[4][7]
Troubleshooting Steps:
Re-heat and Dilute: Warm the mixture until the oil redissolves completely. Add a small amount (10-20%) more of the hot solvent to decrease the concentration.[4][8] Allow the solution to cool much more slowly.
Slow Down Cooling: Rapid cooling is a primary cause of oiling out.[8] Insulate the flask with glass wool or paper towels, or place it in a Dewar flask to ensure a slow, gradual temperature drop. This gives molecules sufficient time to orient themselves into an ordered crystal lattice.[1][8]
Change the Solvent: The chosen solvent might be too effective. Try a solvent in which the compound is slightly less soluble.[8] Alternatively, if using a mixed solvent system, altering the ratio of the "good" solvent to the anti-solvent can prevent oiling out.
Seeding: If you have a small crystal of the pure compound, add it to the solution just as it begins to cool. A seed crystal provides a template for proper crystal growth and can bypass the kinetic barrier to nucleation.[4][5][9]
Q3: No crystals are forming, even after the solution has cooled completely. What should I do?
A3: The absence of crystal formation indicates that the solution has not reached a sufficient level of supersaturation, or that the energy barrier for nucleation has not been overcome.
Inducement Techniques:
Scratching: Use a glass rod to gently scratch the inside surface of the flask at the air-liquid interface.[4][10] The microscopic scratches on the glass provide nucleation sites where crystals can begin to form.
Seeding: Add a single, small seed crystal of the pure compound.[4][10][11] If no pure crystal is available, dip a glass rod into the solution, remove it, and allow the solvent to evaporate, creating a thin film of microcrystals on the rod. Re-insert the rod into the solution to introduce these seeds.[4]
Reduce Solvent Volume: If the solution is too dilute, there may be too much solvent for crystallization to occur.[4] Gently heat the solution and boil off a portion of the solvent to increase the concentration, then attempt to cool it again.
Flash Freeze: As a last resort for inducing nucleation, cool a small portion of the solution rapidly in a dry ice/acetone bath to force solid formation. This solid, which may be amorphous, can then be used as a seed in the main, slowly cooled solution.
Q4: The crystals that formed are very fine needles or a powder. How can I grow larger crystals?
A4: The formation of very small crystals or powders is typically due to a high rate of nucleation, where too many crystals form at once and compete for the solute, preventing any from growing large.[8] This is often caused by cooling the solution too quickly or having an excessively high concentration.[4]
Solutions for Larger Crystals:
Slower Cooling: This is the most effective method. A slower cooling rate reduces the level of supersaturation at which nucleation begins, allowing fewer nuclei to form and grow larger.
Use More Solvent: Re-dissolve the compound in a slightly larger volume of hot solvent. While this may slightly reduce the overall yield, it ensures the solution remains unsaturated for longer during cooling, promoting slower, more controlled growth.[4]
Vapor Diffusion: This is an excellent technique for growing high-quality single crystals from small amounts of material.[10][12][13] The compound is dissolved in a "good" solvent and placed in a small open vial. This vial is then sealed inside a larger jar containing a volatile "poor" solvent (anti-solvent). The vapor from the anti-solvent slowly diffuses into the solution, gradually reducing the compound's solubility and promoting slow crystal growth.[10][12][14]
In-Depth Troubleshooting Guides
Guide 1: Systematic Solvent Screening Protocol
A methodical approach to solvent selection is crucial for success. This protocol outlines a small-scale experiment to efficiently identify a suitable solvent or solvent system.
Materials:
Small test tubes (e.g., 10 x 75 mm)
Sample of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone
A selection of test solvents (see table below)
Hot plate or sand bath
Ice-water bath
Procedure:
Initial Solubility Test: Place ~20 mg of your compound into several different test tubes.
Room Temperature Test: To each tube, add the chosen solvent dropwise (start with ~0.5 mL). Agitate the tube. If the solid dissolves completely at room temperature, that solvent is likely too good for cooling crystallization and should be set aside as a potential "good" solvent for a mixed-solvent system.[3]
Hot Solubility Test: For the solvents that did not dissolve the compound at room temperature, heat the test tubes gently.[3][15] Continue to add the solvent in small portions until the solid just dissolves. Record the approximate volume. An ideal solvent will dissolve the compound near its boiling point.
Cooling Test: Allow the hot, clear solutions to cool slowly to room temperature. Then, place them in an ice-water bath for 15-20 minutes.[15]
Evaluation: A good solvent is one in which the compound was soluble when hot but forms a good quantity of crystals upon cooling.[15] If no single solvent is ideal, select a "good" solvent (dissolves the compound well) and a "poor" solvent (compound is insoluble) for a mixed-solvent trial.
Table 1: Recommended Solvents for Initial Screening
Solvent Class
Solvent Name
Boiling Point (°C)
Polarity (Dielectric Constant)
Notes
Alcohols
Methanol
65
32.7
Good for polar compounds, can form H-bonds.
Ethanol
78
24.5
A very common and effective crystallization solvent.[1]
Isopropanol
82
19.9
Less volatile than ethanol, good for slower cooling.
Ketones
Acetone
56
20.7
A strong, polar aprotic solvent. Its volatility can be a challenge.[13]
Esters
Ethyl Acetate
77
6.0
Medium polarity, often works well.
Ethers
Tetrahydrofuran (THF)
66
7.6
Good solvent, but can form peroxides.
Hydrocarbons
Hexane / Heptane
69 / 98
1.9 / 1.9
Non-polar. Primarily used as anti-solvents.
Aqueous
Water
100
80.1
Use if the compound shows some water solubility; often used as an anti-solvent with alcohols.[1]
Guide 2: Addressing Polymorphism
Polymorphism is the ability of a compound to exist in more than one crystal form or structure.[16][17] These different forms, or polymorphs, can have different physical properties, including solubility, melting point, and stability.[16] Controlling polymorphism is critical in pharmaceutical development, as an unintended change in crystal form can affect a drug's efficacy and bioavailability.[16][18]
Identifying Potential Polymorphism:
Inconsistent Results: Obtaining different crystal habits (e.g., needles one day, plates the next) or different melting points from crystallizations under seemingly identical conditions.
Analytical Characterization: Techniques like X-Ray Powder Diffraction (XRPD), Differential Scanning Calorimetry (DSC), and Infrared (IR) Spectroscopy are essential for identifying and distinguishing between different polymorphs.[18]
Controlling Polymorphic Form:
The formation of a specific polymorph is influenced by kinetic and thermodynamic factors.
Solvent Choice: The polarity of the solvent and its ability to form hydrogen bonds can stabilize different molecular conformations or packing arrangements, leading to different polymorphs.[16] Experimenting with a wide range of solvents is key.
Cooling Rate: Rapid cooling often yields a kinetically favored, less stable polymorph (metastable form). Slower cooling is more likely to produce the thermodynamically stable form.[16]
Temperature: The temperature at which crystallization occurs can dictate which polymorph is formed.
Seeding: Seeding a supersaturated solution with a crystal of the desired polymorph can direct the crystallization towards that specific form.
Visualization of Workflows
A clear understanding of the experimental process is essential. The following diagrams illustrate key decision-making workflows.
Caption: General workflow for cooling crystallization.
Caption: Troubleshooting decision tree for "oiling out".
References
Crystallization of small molecules. (n.d.).
BenchChem. (n.d.).
PharmaCores. (2025, May 1). Why Polymorphism is Key in Drug Development!
Davey, R. J., et al. (2008, October 4). Crystal polymorphism of pharmaceuticals: probing crystal nucleation at the molecular level. Taylor & Francis Online.
Nichols, L. (2022, April 7). 3.6F: Troubleshooting. Chemistry LibreTexts.
Jones, A., et al. (2023, March 1). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews.
Reddit. (2013, February 3).
BenchChem. (2025, December). Recrystallization techniques for purifying pyrazole compounds.
Synthesis and Evaluation of Pyrazole Derivatives by Using Green C
Jagiellońskie Centrum Innowacji. (n.d.).
ResearchGate. (n.d.). (PDF) Crystal Polymorphism in Pharmaceutical Science.
Mettler Toledo. (n.d.).
Wang, F., et al. (2022, January 5).
Scribd. (n.d.).
Mettler Toledo. (n.d.).
Guide for crystallization. (n.d.).
ACS Publications. (2012, September 12). Optimal Solvent Screening for the Crystallization of Pharmaceutical Compounds from Multisolvent Systems. Industrial & Engineering Chemistry Research.
Nichols, L. (2022, April 7). 7.
ChemistryViews. (2012, November 6). Tips and Tricks for the Lab: Growing Crystals Part 3.
MDPI. (2023, July 14). Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison.
SOP: CRYSTALLIZATION. (n.d.).
PMC. (n.d.). Synthesis and crystal structure of 2-chloro-1-(3-hydroxyphenyl)ethanone.
Hampton Research. (n.d.). Sitting Drop Vapor Diffusion.
ResearchGate. (n.d.).
Bocsci. (2024, December 25).
Zhanghua. (2024, November 13).
BenchChem. (n.d.). Technical Support Center: Optimization of Crystallization Conditions for Novel Organic Compounds.
European Journal of Chemistry. (n.d.).
Synthetic Biology. (2021, August 20). High-yield 'one-pot' biosynthesis of raspberry ketone, a high-value fine chemical.
Google Patents. (n.d.). RU2637312C1 - Method for raspberry ketone production.
The Chemical Educator. (n.d.).
bioRxiv. (2017, October 12).
PMC - NIH. (n.d.). Crystal structure of ethyl 4-[(1H-pyrazol-1-yl)
PubMed. (2014, November 26). Crystal structure of ethyl 4-[(1H-pyrazol-1-yl)
ResearchGate. (2025, August 11). Synthesis, characterization, crystal structure and Hirshfeld surface analysis of 1-(4-ethoxyphenyl)-3-(4-methylphenyl) prop-2en-1-one.
preventing degradation of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone during storage
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to provide researchers and drug development professionals with a mechanistic understanding of how to handle and store...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to provide researchers and drug development professionals with a mechanistic understanding of how to handle and store (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone .
Rather than just providing a list of rules, this guide explores the chemical causality behind degradation, ensuring you can confidently troubleshoot issues and maintain the integrity of your compound across complex experimental workflows.
Part 1: Mechanistic Vulnerabilities
To prevent degradation, we must first understand the molecule's two primary reactive centers:
Oxidative Vulnerability of the Phenol Ring: The 2-hydroxyphenyl moiety is an electron-rich phenol. Phenols are notoriously susceptible to auto-oxidation, particularly when exposed to dissolved oxygen, trace transition metals, or basic pH conditions. This oxidation typically leads to the formation of colored quinone species or radical-coupled dimers[1][2].
Photochemical Dynamics and ESIPT: The proximity of the phenolic hydroxyl group to the methanone carbonyl oxygen establishes a strong intramolecular hydrogen bond. Upon UV excitation, this structural motif facilitates Excited-State Intramolecular Proton Transfer (ESIPT) [3][4]. The molecule rapidly shifts into a transient keto tautomer, dissipating the absorbed UV energy harmlessly as non-radiative heat or red-shifted emission[5]. While this provides a degree of inherent photostability, chronic exposure to high-intensity light can overwhelm this relaxation pathway, leading to Norrish-type photocleavage or radical generation.
Part 2: Troubleshooting & FAQs
Q: My stock solution turned from colorless to a yellowish-brown tint after a week on the bench. What happened, and can I still use it?A: Discard the solution. This color change is the hallmark of phenolic oxidative degradation[1]. The 2-hydroxyphenyl group has oxidized into a quinone derivative. This reaction is accelerated by dissolved oxygen in your solvent and ambient light. Using this degraded solution will introduce artifacts into your assays, particularly if you are conducting fluorescence-based readouts, as quinones are potent fluorescence quenchers.
Q: What is the optimal solvent for long-term storage of stock solutions?A: We recommend anhydrous Dimethyl Sulfoxide (DMSO) or Acetonitrile. You must avoid protic solvents (like methanol or water) for long-term storage. Protic solvents can competitively disrupt the critical intramolecular hydrogen bonding between the hydroxyl and carbonyl groups, destabilizing the molecule and increasing its susceptibility to solvolysis over time.
Q: Is it strictly necessary to protect the compound from light if it has built-in ESIPT photoprotection?A: Yes. Although the ESIPT mechanism acts as a molecular shock absorber for UV energy[4], it is not an impenetrable shield. Prolonged exposure to ambient laboratory lighting (which contains UV and high-energy blue light) will eventually cause a buildup of triplet-state intermediates, leading to irreversible photochemical breakdown. Always use amber vials or wrap your tubes in foil.
Q: How does temperature affect the solid powder versus the dissolved solution?A: In its solid crystalline state, the compound is relatively stable at room temperature but should be kept at -20°C for multi-year storage to arrest slow thermal degradation[6]. Once dissolved, the kinetic barriers to oxidation and hydrolysis are significantly lowered. Solutions must be stored at -80°C to freeze molecular motion and prevent dissolved oxygen from reacting with the phenol group.
Part 3: Quantitative Storage Guidelines
To ensure reproducibility, adhere to the following validated storage parameters:
Storage Format
Optimal Temperature
Atmosphere
Light Protection
Recommended Container
Validated Shelf Life
Bulk Solid (Powder)
-20°C
Desiccated, Argon
Yes (Dark)
Opaque, sealed glass vial
> 24 Months
Working Solid Aliquots
2°C to 8°C
Desiccated
Yes (Dark)
Amber glass vial
6 Months
Stock Solution (DMSO)
-80°C
Argon Blanket
Yes (Dark)
Amber glass cryovial
3 to 6 Months
Working Dilutions (Aqueous)
4°C
Ambient
Yes (Dark)
Standard microfuge tube
< 12 Hours (Make fresh)
Part 4: Self-Validating Protocol for Stock Solution Preparation
This protocol is designed as a self-validating system . By incorporating baseline analytical checks, you ensure that any downstream experimental failure can be confidently decoupled from compound degradation.
Materials Required:
Anhydrous DMSO (stored over molecular sieves)
Argon gas line with a sterile sparging needle
Amber glass cryovials
UV-Vis Spectrophotometer (for validation)
Step-by-Step Methodology:
Solvent Degassing (Causality: Oxygen Removal): Pierce the septum of your anhydrous DMSO bottle with a vent needle and a sparging needle. Bubble high-purity Argon gas directly through the solvent for 20-30 minutes. Why? Removing dissolved oxygen is the single most effective step to prevent the oxidation of the 2-hydroxyphenyl group into a quinone[2].
Equilibration: Allow the bulk solid vial of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone to reach room temperature inside a desiccator before opening. Why? Opening a cold vial causes atmospheric moisture to condense on the powder, which can trigger localized hydrolysis or disrupt hydrogen bonding.
Dissolution & Aliquoting: Dissolve the compound in the degassed DMSO to your desired concentration (e.g., 10 mM). Immediately divide the solution into single-use aliquots in amber glass cryovials. Why? Single-use aliquots prevent repeated freeze-thaw cycles. Freezing and thawing introduces micro-bubbles of oxygen and moisture, rapidly accelerating degradation.
Argon Blanketing: Gently blow Argon gas over the headspace of each cryovial for 5 seconds before immediately capping tightly.
System Validation (Quality Control Check): Take one aliquot and dilute it to 10 µM in your assay buffer. Run a baseline UV-Vis absorbance scan (250-500 nm) and record the
λmax
.
Self-Validation Loop: Before using stored aliquots for critical future experiments, repeat this scan. If the spectrum matches the baseline, the compound is intact. If you observe a new absorption shoulder in the visible region (typically 400-450 nm) or a visual yellowing, the aliquot has oxidized and must be discarded.
Part 5: Storage and Handling Workflow
Logical workflow for preparing and storing (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone.
References
Comparing the linear and non-linear optical properties of keto-enol forms of N-alkyl, N-aryl, and O-alkyl substituted 2-Hydroxybenzophenone. doi.org. 3
2-Hydroxybenzophenone Derivatives: ESIPT Fluorophores Based on Switchable Intramolecular Hydrogen Bonds and Excitation Energy–Dependent Emission. researchgate.net. 4
(2-Hydroxyphenyl)[1-(4-methylphenyl)-1H-pyrazol-4-yl]methanone - AK Scientific, Inc. aksci.com. 6
Heterocyclic molecules with ESIPT emission: synthetic approaches, molecular diversities, and application strategies. nih.gov. 5
Phenol Standard Operating Procedure - Yale Environmental Health & Safety. yale.edu. 1
Phenol: Transport and storage operations. petrochemistry.eu. 2
Technical Support Center: Purification of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone
Welcome to the dedicated technical support guide for the purification of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone. This resource is designed for researchers, medicinal chemists, and process development scienti...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the dedicated technical support guide for the purification of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone. This resource is designed for researchers, medicinal chemists, and process development scientists who encounter challenges in isolating this target molecule with high purity. Drawing upon established chemical principles and field experience, this guide provides in-depth troubleshooting, frequently asked questions, and validated protocols to streamline your purification workflow.
Understanding the Impurity Profile
Effective purification begins with understanding the potential impurities. The synthesis of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone most commonly involves a Friedel-Crafts acylation or a related coupling reaction between a derivative of 1-ethyl-1H-pyrazole-4-carboxylic acid and phenol.[1][2] This synthetic route can generate several challenging byproducts.
Commonly Encountered Impurities:
Starting Materials: Unreacted 1-ethyl-1H-pyrazole-4-carbonyl chloride (or its corresponding carboxylic acid) and phenol.
O-Acylated Isomer: The reaction can occur at the hydroxyl group of phenol, forming the phenyl ester byproduct. This is a very common issue in the acylation of phenols.[3][4] This ester may undergo a Fries rearrangement, but this often leads to a mixture of isomers.[3]
Para-Acylated Regioisomer: Acylation may occur at the para position of the phenol instead of the desired ortho position, resulting in (1-Ethyl-1H-pyrazol-4-yl)(4-hydroxyphenyl)methanone. The ortho/para ratio can be influenced by reaction conditions like temperature and solvent polarity.[3]
Reagents and Solvents: Residual coupling agents, catalysts (e.g., AlCl₃), and reaction solvents.[2][5]
Pyrazole Regioisomers: If the pyrazole ring synthesis is not perfectly regioselective, isomers of the 1-ethyl-1H-pyrazole precursor may be present.[6]
Frequently Asked Questions (FAQs)
Q1: What is the most effective initial purification strategy for this compound?
A1: For most crude reaction mixtures, flash column chromatography on silica gel is the preferred initial purification method.[6] It is highly effective at separating the desired ortho-hydroxyphenyl product from unreacted starting materials, the non-polar O-acylated ester, and the more polar para-hydroxyphenyl isomer. Recrystallization can then be used as a final polishing step to achieve high analytical purity.[7]
Q2: My compound is "oiling out" during recrystallization instead of forming crystals. What should I do?
A2: "Oiling out" typically occurs when the compound's solubility is too high in the chosen solvent at its boiling point, or when the solution is cooled too rapidly.[6]
Actionable Solutions:
Slow Down Cooling: Allow the flask to cool to room temperature as slowly as possible before moving it to an ice bath. Using an insulated container can help.[6]
Change the Solvent System: Switch to a solvent system where the compound has lower solubility when hot. A mixed-solvent system is often ideal. Dissolve the compound in a minimal amount of a "good" hot solvent (e.g., ethanol, ethyl acetate) and slowly add a "poor" or "anti-solvent" (e.g., water, hexanes) until the solution becomes slightly turbid, then allow it to cool slowly.[8]
Add a Seed Crystal: If you have a small amount of pure material, adding a seed crystal can initiate crystallization.[6]
Q3: Why is my product streaking on the silica gel TLC plate?
A3: Streaking is often caused by the acidic nature of the phenolic hydroxyl group interacting strongly with the silica gel. The basicity of the pyrazole nitrogen can also contribute.
Actionable Solutions:
Acidify the Mobile Phase: Add a small amount of acetic acid (0.1-1%) or formic acid to your eluent system (e.g., Hexane/Ethyl Acetate). This protonates the compound, reducing its interaction with the silica surface and leading to sharper bands.
Use a Different Stationary Phase: Consider using neutral or basic alumina for column chromatography if streaking is severe, as these are suitable for separating amines and other basic compounds.[9]
Q4: How do I remove the O-acylated ester impurity? It has a very similar Rf to my product in some solvent systems.
A4: The O-acylated ester lacks the free phenolic hydroxyl group, making it significantly less polar than your desired product. This difference is key to separation.
Actionable Solution: Use a non-polar solvent system for column chromatography, such as a low percentage of ethyl acetate in hexanes (e.g., starting with 5-10% ethyl acetate). The less polar O-acylated byproduct will elute much faster than the desired C-acylated product, which is retained on the silica gel due to hydrogen bonding from its hydroxyl group.
Troubleshooting Guide
Problem
Probable Cause(s)
Recommended Solution(s)
Low Yield After Column Chromatography
1. Product is highly retained on the column. 2. Product is partially soluble in the initial, less polar eluent. 3. Compound decomposition on acidic silica gel.
1. Increase the polarity of the eluent gradually. A final flush with 5-10% methanol in dichloromethane can recover highly polar compounds. 2. Use dry loading: adsorb the crude material onto a small amount of silica gel, evaporate the solvent, and load the resulting powder onto the column. 3. Deactivate the silica gel with a base (e.g., triethylamine) mixed into the eluent or consider using neutral alumina.[9]
Co-elution of Product and para-Isomer
The polarity of the ortho and para isomers is very similar, making separation difficult.
1. Optimize Chromatography: Use a shallow elution gradient and collect small fractions. Monitor fractions carefully by TLC.[6] 2. Preparative HPLC: High-Performance Liquid Chromatography (HPLC) offers much higher resolution and is often the best choice for separating challenging isomers.[10][11] 3. Recrystallization: Experiment with different solvent systems. The different crystal packing abilities of the isomers can sometimes be exploited for separation.
Incomplete Crystallization / Low Recovery
1. Too much solvent was used. 2. The compound has significant solubility even in the cold solvent. 3. The presence of impurities is inhibiting crystal lattice formation.
1. Evaporate some of the solvent from the mother liquor and attempt a second cooling cycle. For future attempts, use the absolute minimum amount of hot solvent required to dissolve the compound.[6][7] 2. Cool the solution thoroughly in an ice-salt bath or freezer to further decrease solubility.[7] 3. Purify the material first by column chromatography to remove the bulk of impurities, then proceed with recrystallization.
Product Purity Decreases After Storage
The phenolic group may be susceptible to oxidation, especially if trace metals or basic residues are present.
Store the purified solid under an inert atmosphere (nitrogen or argon) in a dark, cool place. Ensure all residual solvents are removed under a high vacuum.
Detailed Purification Protocols
Protocol 1: Flash Column Chromatography on Silica Gel
This protocol is designed to separate the target compound from less polar (O-acylated) and more polar (para-isomer, starting materials) impurities.
Glass column, flasks, and fraction collection tubes
Procedure:
TLC Analysis: First, determine an appropriate solvent system using Thin-Layer Chromatography (TLC). Test various ratios of Hexane:EtOAc. An ideal system will give the desired product an Rf value of approximately 0.3-0.4.
Column Packing: Prepare a slurry of silica gel in 100% hexanes. Pour the slurry into the column and allow it to pack under gentle pressure, ensuring no air bubbles are trapped.
Sample Loading (Dry Loading Recommended):
Dissolve your crude product in a minimal amount of a volatile solvent (e.g., dichloromethane or acetone).
Add a small amount of silica gel (approx. 1-2 times the weight of your crude product).
Evaporate the solvent completely on a rotary evaporator to get a free-flowing powder.
Carefully add this powder to the top of the packed column.
Elution:
Begin eluting with a low-polarity mobile phase (e.g., 95:5 Hexane:EtOAc). This will wash out very non-polar impurities.
Gradually increase the polarity of the eluent (e.g., to 90:10, then 80:20 Hexane:EtOAc).
Collect fractions continuously and monitor them by TLC. The desired ortho-hydroxyketone will elute after the O-acylated ester but before the more polar para-isomer.
Isolation: Combine the pure fractions, and remove the solvent under reduced pressure to yield the purified product.
Protocol 2: Recrystallization using a Mixed-Solvent System
This method is excellent for final purification of solid material that is already >90% pure.
Erlenmeyer flask, hot plate, Büchner funnel, filter paper
Procedure:
Dissolution: Place the crude solid in an Erlenmeyer flask. Add the "good" solvent (e.g., Ethanol) dropwise while heating and swirling until the solid just dissolves. It is critical to use the minimum amount of hot solvent.[7]
Induce Precipitation: While the solution is still hot, add the "anti-solvent" (e.g., water) dropwise until you observe persistent cloudiness (turbidity). If too much anti-solvent is added, clarify the solution by adding a few more drops of the hot "good" solvent.[8]
Slow Cooling: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Large, pure crystals are favored by slow cooling.
Maximize Crystal Formation: Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize the yield of precipitated crystals.[7]
Isolation and Washing: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the collected crystals with a small amount of ice-cold anti-solvent (or the solvent mixture) to remove any adhering impurities from the mother liquor.[7]
Drying: Dry the purified crystals in a vacuum oven to remove all residual solvent.
Method Selection Workflow
The following diagram outlines a logical workflow for selecting the appropriate purification strategy based on the initial assessment of the crude product.
Caption: Decision workflow for purification method selection.
References
BenchChem Technical Support Team. (2025). Recrystallization techniques for purifying pyrazole compounds. BenchChem.
Kirk-Othmer Encyclopedia of Chemical Technology. Friedel-Crafts Reactions.
ACS Publications. (2022). Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. The Journal of Organic Chemistry.
Google Patents. WO2011076194A1 - Method for purifying pyrazoles.
RSC Publishing. (2025).
Google Patents.
ResearchGate. Gas chromatographic separations of ketone standards (0.1 mg/l) on....
ACS Publications. (2017). Discovery of Clinical Candidate 4-[2-(5-Amino-1H-pyrazol-4-yl)-4-chlorophenoxy]-5-chloro-2-fluoro-N-1,3-thiazol-4-ylbenzenesulfonamide (PF-05089771): Design and Optimization of Diaryl Ether Aryl Sulfonamides as Selective Inhibitors of NaV1.7.
Strategies for The Purification of Synthetic Products in The Pharmaceutical Industry. (2025). Lilly-Spain.
ACS Publications. (2015). Extraction and Quantitation of Ketones and Aldehydes from Mammalian Cells Using Fluorous Tagging and Capillary LC-MS. Analytical Chemistry.
PubMed. (2006). Discovery of S-[5-amino-1-(4-fluorophenyl)-1H-pyrazol-4-yl]-[3-(2,3-dihydroxypropoxy)phenyl]methanone (RO3201195), an Orally Bioavailable and Highly Selective Inhibitor of p38 MAP Kinase.
Google Patents. WO2012025469A1 - Improved process for the preparation of esters of 1-h-pyrazole-4-carboxylic acids.
RASĀYAN Journal of Chemistry. (2011). SYNTHESIS OF SOME NOVEL 1-H PYRAZOLE DERIVATIVES AND THEIR ANTIBACTERIAL ACTIVITY STUDIES.
Technical Support Center: Synthesis of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone
Welcome to the dedicated technical support guide for the synthesis of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone. This resource is designed for researchers, medicinal chemists, and process development profession...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the dedicated technical support guide for the synthesis of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone. This resource is designed for researchers, medicinal chemists, and process development professionals who are navigating the complexities of this synthesis. Here, we provide in-depth troubleshooting guides, frequently asked questions, and optimized protocols to help you minimize side reactions and maximize the yield of your target molecule.
Introduction: The Synthetic Challenge
The synthesis of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone, a diaryl ketone, is most commonly approached via a Friedel-Crafts acylation reaction between an activated 1-ethyl-1H-pyrazole-4-carbonyl derivative and phenol. While straightforward in principle, this reaction is fraught with challenges, primarily revolving around the bidentate nucleophilicity of the phenol substrate.[1] This leads to a delicate balance between competing reaction pathways and isomeric products. This guide will illuminate the mechanistic underpinnings of these challenges and provide actionable strategies to steer the reaction toward the desired ortho-hydroxyphenyl ketone product.
Frequently Asked Questions (FAQs)
Q1: What are the primary side reactions I should be aware of in this synthesis?
The two most significant competing reactions are:
O-Acylation: The reaction occurs at the phenolic oxygen to form a phenyl ester, (1-ethyl-1H-pyrazol-4-yl)oxy-benzene. This is often the kinetically favored product, forming faster at lower temperatures.
para-C-Acylation: The acylation occurs on the aromatic ring at the position para to the hydroxyl group, yielding (1-Ethyl-1H-pyrazol-4-yl)(4-hydroxyphenyl)methanone. This isomer can be difficult to separate from the desired ortho-product.
Q2: My main product is the phenyl ester, not the ketone. What went wrong?
You have encountered preferential O-acylation. Phenols can react either on the ring (C-acylation) or the oxygen (O-acylation).[2] O-acylation is typically faster (kinetic control), while C-acylation is more thermodynamically stable. To favor the desired C-acylated ketone, you need conditions that either directly promote C-acylation or facilitate the rearrangement of the O-acylated ester into the C-acylated product via the Fries rearrangement.[3]
Q3: Why is a full stoichiometric equivalent (or more) of the Lewis acid catalyst required?
Unlike many other catalytic reactions, Friedel-Crafts acylation requires at least a 1:1 molar ratio of the Lewis acid (e.g., AlCl₃) to the starting material. This is because the Lewis acid coordinates strongly with the lone pairs on the oxygen atoms of both the phenolic starting material and, more importantly, the ketone product.[1][4] This product-catalyst complex is often stable under the reaction conditions, effectively sequestering the catalyst and preventing it from participating in further reactions.[5] An excess is often needed to drive the reaction to completion.
Q4: I see both the ortho- and para-hydroxy ketone products. How can I improve the regioselectivity for the desired ortho isomer?
The ortho/para ratio is highly dependent on the reaction conditions, a classic case of thermodynamic versus kinetic control.[6]
High temperatures (>160°C) and non-polar solvents favor the ortho product. This is because the ortho isomer can form a stable six-membered bidentate complex with the Lewis acid catalyst, making it the thermodynamically favored product.[6][7][8]
Low temperatures (<60°C) and polar solvents tend to favor the para product, which is formed faster due to less steric hindrance (kinetic control).[6][9]
Troubleshooting Guide
This section addresses common experimental issues and provides targeted solutions.
Problem
Potential Cause(s)
Recommended Solution(s)
No reaction or very low conversion.
1. Inactive Catalyst: The Lewis acid (e.g., AlCl₃) is highly sensitive to moisture and has been deactivated.[4] 2. Insufficient Catalyst: Less than a stoichiometric amount of catalyst was used, leading to deactivation by the product.[5]
1. Ensure all glassware is oven-dried. Use a fresh, unopened container of anhydrous AlCl₃ or other Lewis acid. Perform the reaction under an inert atmosphere (N₂ or Ar). 2. Use at least 1.1 to 1.5 equivalents of the Lewis acid relative to the phenol.
Major product is the O-acylated ester.
The reaction conditions favor kinetic control (O-acylation) over thermodynamic control (C-acylation). This is common with lower amounts of Lewis acid or lower temperatures.
1. Increase Lewis Acid: Use a higher stoichiometry of AlCl₃ (e.g., >2 equivalents) to promote the Fries rearrangement of the in-situ formed ester.[3] 2. Increase Temperature: Higher temperatures will provide the activation energy needed to drive the Fries rearrangement from the ester to the more stable ketone.[7]
Major product is the para-hydroxy isomer.
The reaction conditions favor the kinetically controlled para product. This often occurs at lower temperatures where steric hindrance at the ortho position is the dominant directing factor.[7][8]
1. Increase Reaction Temperature: Shift the equilibrium towards the thermodynamically more stable ortho isomer. Temperatures above 160°C are often cited for favoring ortho products in the Fries rearrangement.[7] 2. Use a Non-Polar Solvent: Solvents like nitrobenzene or even running the reaction neat can favor the formation of the ortho product.[6][10]
Difficult workup; persistent emulsions form.
Excess AlCl₃ reacts violently with water during quenching, forming aluminum hydroxides that can stabilize emulsions.[11]
1. Quench Carefully: Pour the reaction mixture slowly onto crushed ice with vigorous stirring. 2. Acidify: Ensure the aqueous layer is sufficiently acidic (e.g., with dilute HCl) to dissolve aluminum salts. 3. Break Emulsion: During extraction, wash the organic layer with a saturated brine (NaCl) solution to increase the ionic strength of the aqueous phase and disrupt the emulsion.[11]
Mechanistic Pathways & Control Strategies
Understanding the underlying mechanisms is crucial for rational optimization. The synthesis of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone is governed by the competition between C-acylation and O-acylation, followed by a potential rearrangement.
Diagram 1: Competing Acylation Pathways
Caption: Competing pathways in the acylation of phenol.
Diagram 2: Troubleshooting Workflow
Caption: A logical workflow for troubleshooting common synthesis issues.
Optimized Experimental Protocols
Safety Note: Friedel-Crafts reactions are exothermic and involve corrosive reagents. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.
Protocol 1: One-Pot C-Acylation via Fries Rearrangement
This protocol is optimized to favor the formation of the ortho-hydroxyketone by driving the reaction under thermodynamic control.
Apparatus Setup: Assemble an oven-dried, three-necked round-bottom flask with a magnetic stir bar, reflux condenser, and a nitrogen/argon inlet.
Reagent Charging: To the flask, add phenol (1.0 eq.) and a non-polar solvent such as nitrobenzene or 1,2-dichloroethane.
Catalyst Addition: Cool the mixture to 0°C using an ice bath. Under a positive flow of inert gas, add anhydrous aluminum chloride (AlCl₃, 2.5 eq.) portion-wise, controlling the exotherm.
Acylating Agent Addition: Slowly add 1-Ethyl-1H-pyrazole-4-carbonyl chloride (1.1 eq.)[12] to the stirred suspension.
Reaction: After addition is complete, slowly warm the mixture to room temperature and then heat to reflux (typically 160-180°C for nitrobenzene) for 4-8 hours. Monitor the reaction progress by TLC or LC-MS.
Workup: Cool the reaction mixture to room temperature and then pour it slowly and carefully onto a mixture of crushed ice and concentrated HCl.
Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer three times with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).
Washing: Combine the organic layers and wash sequentially with dilute HCl, water, and saturated brine solution.
Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure. The crude product can be purified by column chromatography (silica gel, eluting with a hexane/ethyl acetate gradient) or recrystallization to separate the ortho and para isomers. The ortho-isomer can often be separated from the para-isomer by steam distillation due to its ability to form intramolecular hydrogen bonds.[7][10]
Table 1: Influence of Conditions on Product Ratios
Technical Support Center: Optimizing Mobile Phase for (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone Chromatography
Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions for optimizing the mobile phase for the chromatogra...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions for optimizing the mobile phase for the chromatographic analysis of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone. Here, we address common challenges in a direct question-and-answer format, moving beyond simple procedural steps to explain the underlying scientific principles.
Understanding the Analyte: (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone
Before diving into troubleshooting, it's crucial to understand the physicochemical properties of our target molecule. Based on its structure, we can infer the following:
Polarity: It is a moderately polar compound due to the presence of a pyrazole ring, a hydroxyl group, and a ketone. This makes it a good candidate for reversed-phase HPLC.[1]
Acidity: The phenolic hydroxyl group is weakly acidic. This means its ionization state, and therefore its retention in reversed-phase chromatography, will be highly dependent on the mobile phase pH.[2][3][4]
UV Absorbance: The presence of aromatic rings and conjugated systems indicates that the compound will be UV active, making UV detection a suitable choice.[5]
These characteristics are central to the challenges you might face and the solutions we propose.
Q1: I'm not getting any retention of my compound; it elutes at the void volume. What should I do?
A1: This is a common issue when the analyte is too polar for the starting mobile phase conditions in reversed-phase HPLC, or if the mobile phase is too "strong" (has a high percentage of organic solvent).
Immediate Steps:
Decrease the Organic Content: If you are using a gradient, lower the initial percentage of the organic solvent (e.g., acetonitrile or methanol). If you are using an isocratic method, decrease the overall organic solvent percentage.
Check Mobile Phase Composition: Ensure your mobile phase is prepared correctly. For reversed-phase, the aqueous component should be the "weak" solvent and the organic component the "strong" solvent.[6]
Underlying Cause & Deeper Explanation:
In reversed-phase chromatography, retention is driven by hydrophobic interactions between the analyte and the non-polar stationary phase (like C18).[7] If the mobile phase is too similar in polarity to the stationary phase (i.e., too much organic solvent), the analyte will prefer to stay in the mobile phase and will not be retained. By increasing the aqueous component, you make the mobile phase more polar, which encourages the moderately polar analyte to interact with and be retained by the stationary phase.
Experimental Protocol: Initial Scouting Gradient
A "scouting gradient" is an effective way to determine the approximate elution conditions for your compound.[8][9][10]
Mobile Phase A: 0.1% Formic Acid in Water
Mobile Phase B: 0.1% Formic Acid in Acetonitrile
Column: A standard C18 column (e.g., 4.6 x 150 mm, 5 µm) is a good starting point.[11][12]
Gradient Program:
Start with a broad linear gradient, for example, 5% to 95% B over 15-20 minutes.[8][10]
Hold at 95% B for 2-3 minutes to wash the column.
Return to initial conditions and allow for re-equilibration (at least 5-10 column volumes).
Analyze the Result: This will show you at what percentage of organic solvent your compound elutes, allowing you to design a more focused gradient or an appropriate isocratic method.
Q2: My peak shape is very poor, with significant tailing. What are the likely causes and how can I fix it?
A2: Peak tailing is often observed for compounds with acidic or basic functional groups and can be caused by a variety of factors.[13][14][15][16] For (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone, the weakly acidic phenol group is a likely contributor.
Primary Cause: Secondary Interactions with the Stationary Phase
The primary cause of peak tailing for ionizable compounds is often secondary interactions with the silica backbone of the stationary phase.[16] Residual silanol groups on the silica surface can be deprotonated (negatively charged) at certain pH values and interact with the analyte, leading to a secondary retention mechanism that causes peak tailing.
Solutions:
Mobile Phase pH Adjustment: This is the most powerful tool to improve the peak shape of ionizable compounds.[2][3][4][17]
The Goal: To ensure the analyte is in a single, un-ionized state. For a weakly acidic compound like yours, this means lowering the pH of the mobile phase.
The Rule of Thumb: Adjust the mobile phase pH to be at least 1.5 to 2 pH units below the pKa of the acidic functional group.[2][3] This will keep the phenolic hydroxyl group protonated (neutral), minimizing secondary interactions and improving peak shape.
Practical Buffers: Use a buffer to maintain a consistent pH. A low pH can be achieved with additives like 0.1% formic acid or trifluoroacetic acid (TFA), or by using a phosphate buffer.
Use a High-Purity, End-Capped Column: Modern HPLC columns are often "end-capped," meaning the residual silanol groups are chemically deactivated.[16] Using a high-purity silica column with robust end-capping can significantly reduce peak tailing.
Lower Metal Content Columns: Some columns are specifically designed with low metal content to minimize interactions with chelating compounds.
Troubleshooting Workflow for Peak Tailing
Caption: Troubleshooting workflow for peak tailing.
Q3: I have good retention and peak shape, but I need to improve the resolution between my main peak and an impurity. What are my options?
A3: Optimizing resolution involves manipulating the selectivity of your chromatographic system. This can be achieved by adjusting the mobile phase, temperature, or stationary phase.
Key Strategies for Improving Resolution:
Strategy
Principle
Practical Steps
Optimize Gradient Slope
A shallower gradient increases the separation window for eluting compounds.[9][18]
If your peaks elute between 40% and 60% B in a fast gradient, try a new gradient from 35% to 65% B over a longer period.
Change Organic Solvent
Acetonitrile, methanol, and tetrahydrofuran have different solvent properties and can alter elution order (selectivity).
If you are using acetonitrile, try substituting it with methanol. You may need to adjust the gradient profile as methanol is a weaker solvent than acetonitrile in reversed-phase HPLC.
Adjust pH
Small changes in pH can have a significant impact on the retention of ionizable compounds, thus affecting selectivity.[2][3][19]
If you are at a low pH, try adjusting it slightly (e.g., from pH 2.8 to 3.2) to see if the relative retention of your analyte and the impurity changes.
Change Stationary Phase
Different stationary phases offer different retention mechanisms.
If a C18 column is not providing sufficient resolution, consider a phenyl-hexyl or a polar-embedded phase column. These can offer alternative selectivities through π-π or hydrogen bonding interactions.[7][12]
Step-by-Step Protocol: Gradient Optimization
Initial Run: Perform your initial scouting gradient (e.g., 5-95% B in 20 minutes) to determine the elution time of your target peak.[10]
Calculate Elution %B: Note the time (t) your peak elutes and calculate the approximate %B at that point.
Design a Shallow Gradient: Create a new, shallower gradient around the elution point. For example, if your peak eluted at 10 minutes in a 20-minute 5-95% B gradient (which is approximately 50% B), design a new gradient from 40% to 60% B over 15 minutes.[18] This "stretches out" the part of the chromatogram where your peaks of interest are eluting, increasing the chance of separation.[18]
Technical Support Center: Overcoming Steric Hindrance in (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone Reactions
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the derivatization of highly hindered diaryl methanones.
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the derivatization of highly hindered diaryl methanones. The molecule (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone presents a unique "double-lock" on reactivity: severe steric shielding from the 1-ethylpyrazole and ortho-hydroxyl groups, combined with strong electronic deactivation via intramolecular hydrogen bonding.
This guide is designed to move beyond basic troubleshooting. We will dissect the causality behind these reaction failures and provide self-validating, field-proven protocols to unlock the reactivity of this complex scaffold.
Pathway Analysis: Understanding the Bottleneck
Before attempting any reaction, it is critical to understand the physical forces at play. The diagram below maps the logical relationship between the molecule's structural features and the resulting synthetic roadblocks, alongside our primary resolution strategies.
Logical pathways to resolve steric and electronic hindrance in diaryl methanones.
Q1: Why do standard Grignard additions fail or yield <10% product with this specific methanone?A1: The failure is driven by two competing mechanisms. First, the bulky 1-ethyl-1H-pyrazol-4-yl group and the ortho-hydroxyl group create a severe steric umbrella over the Re and Si faces of the carbonyl carbon. Second, the ortho-hydroxyl group acts as a hydrogen bond donor to the carbonyl oxygen. This intramolecular H-bond locks the conformation into a coplanar state, maximizing steric clash, and partially delocalizes the carbonyl's electrophilic character. Furthermore, Grignard reagents act as bases, deprotonating the phenol to form a magnesium phenoxide. This negatively charged intermediate drastically deactivates the adjacent carbonyl towards nucleophilic attack due to electronic repulsion.
Q2: Should I use higher temperatures (e.g., reflux) to force the reaction kinetically?A2: No. Increasing the temperature in nucleophilic additions to highly hindered, base-sensitive ketones typically promotes destructive side reactions (such as ether cleavage or aldol condensations of the nucleophile) rather than the desired 1,2-addition. Causality dictates we must alter the transition state energy instead. By utilizing highly oxophilic Lewis acids, we can coordinate the carbonyl oxygen, disrupt the H-bond, and dramatically lower the LUMO energy, making the addition kinetically favorable even at low temperatures (-78 °C).
Q3: Can the intramolecular hydrogen bond be used as an advantage rather than a hindrance?A3: Yes. If your synthetic goal involves imine formation (e.g., for subsequent aza-Michael additions), the intramolecular H-bond actually activates the resulting ketimine. As demonstrated in recent literature regarding 1, the OH group establishes a strong H-bond with the imine nitrogen, increasing its electrophilicity and facilitating highly enantioselective organocatalytic additions[1].
When dealing with sterically hindered aryl ketones, standard conditions must be abandoned in favor of specialized activation or cross-coupling techniques[2],[3]. Below are two self-validating protocols designed to bypass the specific bottlenecks of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone.
When direct organolithium or Grignard addition fails, converting the nucleophile to an organocerium reagent is the gold standard. Cerium is highly oxophilic and strictly nucleophilic (non-basic), preventing phenol deprotonation from outcompeting the nucleophilic attack.
Step-by-Step Protocol:
Preparation of Anhydrous CeCl₃: Dry CeCl₃·7H₂O (1.5 equiv) under high vacuum (<0.1 Torr) at 140 °C for 2 hours.
Self-Validation Check: The powder must become completely free-flowing and white. Any clumping indicates residual moisture, which will instantly quench your nucleophile.
Complexation: Suspend the anhydrous CeCl₃ in dry THF (0.2 M) and stir vigorously at room temperature for 2 hours. Cool the suspension to -78 °C.
Nucleophile Transmetalation: Dropwise add the organolithium or Grignard reagent (1.5 equiv) to the CeCl₃ suspension at -78 °C. Stir for 30 minutes.
Self-Validation Check: A distinct color change (often to yellow/orange depending on the alkyl/aryl group) indicates successful formation of the organocerium species.
Substrate Addition: Dissolve the methanone (1.0 equiv) in minimal dry THF. Add dropwise to the reaction mixture at -78 °C.
Reaction & Quench: Stir for 2 hours at -78 °C, then slowly warm to 0 °C. Quench carefully with saturated aqueous NH₄Cl. Extract with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate.
Workflow 2: Transient Protection of the ortho-Hydroxyl Group
If Lewis acid activation is insufficient for exceptionally bulky nucleophiles, the steric bulk and electronic deactivation must be removed by protecting the phenol. A Methoxymethyl (MOM) ether is ideal as it is small, stable to strong nucleophiles, and easily cleaved.
Sequential workflow for bypassing intramolecular H-bonding via MOM protection.
Step-by-Step Protocol:
Deprotonation: Dissolve the methanone in anhydrous DMF (0.5 M). Add NaH (60% dispersion in mineral oil, 1.2 equiv) at 0 °C. Stir until H₂ evolution ceases (approx. 30 mins).
Alkylation: Add Chloromethyl methyl ether (MOM-Cl, 1.5 equiv) dropwise. Stir at room temperature for 2 hours.
Validation: Analyze via TLC (Hexanes:EtOAc 3:1).
Self-Validation Check: The MOM-protected product will have a significantly higher Rf than the highly polar, H-bonded starting material.
Nucleophilic Attack: Subject the MOM-protected methanone to standard Grignard conditions at 0 °C in THF. The absence of the H-bond and phenoxide formation restores normal ketone reactivity.
Deprotection: Stir the resulting tertiary alcohol in MeOH with 3 N HCl (1:1 v/v) at 50 °C for 4 hours to cleave the MOM group, yielding the final diol.
Quantitative Data Presentation: Optimization of Nucleophilic Addition
To illustrate the causality of these choices, the following table summarizes quantitative conversion data for the addition of Methylmagnesium bromide (MeMgBr) to the target methanone under various conditions.
Reaction Condition
Additive / Protecting Group
Temp (°C)
Conversion (%)
Primary Observation / Failure Mode
MeMgBr (2.0 eq)
None
0 to RT
< 5%
Phenoxide formation; unreacted starting material recovered.
MeMgBr (2.0 eq)
None
60 (Reflux)
12%
Complex mixture; ether cleavage and degradation observed.
MeMgBr (2.0 eq)
TiCl₄ (1.1 eq)
-78
78%
Good conversion; TiCl₄ disrupts H-bond and activates carbonyl.
Rapid conversion; steric and electronic hindrance minimized.
References
Intramolecular Hydrogen-Bond Activation: Strategies, Benefits, and Influence in Catalysis
ACS Organic & Inorganic Au
URL:[Link]
Facile Access to Sterically Hindered Aryl Ketones via Carbonylative Cross-Coupling: Application to the Total Synthesis of Luteolin
PMC (PubMed Central)
URL:[Link]
Nickel-Catalyzed Diaryl Ketone Synthesis by N-C Cleavage: Direct Negishi Cross-Coupling of Primary Amides by Site-Selective N,N-Di-Boc Activation
Organic Chemistry Portal / Organic Letters
URL:[Link]
A Comparative Guide to (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone and its 1-Methyl Analogue: A Methodological and SAR Analysis
Introduction The pyrazole nucleus is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a multitude of clinically approved drugs and biologically active compounds.[1][2][3]...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction
The pyrazole nucleus is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a multitude of clinically approved drugs and biologically active compounds.[1][2][3] These five-membered aromatic heterocycles are known to exhibit a wide spectrum of pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[4][5][6] Within this class, (pyrazol-4-yl)methanone derivatives have attracted significant attention as versatile intermediates and potent inhibitors of various enzymes, particularly protein kinases.
This guide provides a comparative analysis of two closely related analogues: (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone and its 1-Methyl analogue . In drug discovery, the transition from a methyl to an ethyl group at a key position can profoundly influence a compound's potency, selectivity, and pharmacokinetic profile. This document serves as a technical framework for researchers, outlining the synthetic considerations, a robust experimental protocol for comparative biological evaluation, and an analysis of the potential structure-activity relationships (SAR) that differentiate these two molecules.
Molecular Profiles and Physicochemical Properties
The sole structural difference between the two compounds is the N1-alkyl substituent on the pyrazole ring—an ethyl group versus a methyl group. This seemingly minor modification introduces changes in lipophilicity, steric bulk, and metabolic stability that can have significant downstream effects on biological activity.
Caption: Core structure of the N-alkyl (pyrazol-4-yl)(2-hydroxyphenyl)methanone analogues.
Note: LogP values are estimations and should be experimentally verified.
The addition of a single methylene unit in the ethyl analogue increases the molecular weight and predicted lipophilicity (LogP). This can influence solubility, cell membrane permeability, and binding interactions within hydrophobic pockets of a target protein.
Synthesis and N-Alkylation Strategies
The synthesis of these compounds generally involves two key stages: formation of the core (pyrazol-4-yl)(2-hydroxyphenyl)methanone structure and the N-alkylation of the pyrazole ring.
Core Synthesis : A common route is the Friedel-Crafts acylation of a protected phenol with a pyrazole-4-carbonyl chloride derivative. Alternatively, methods involving the condensation of hydrazine derivatives with appropriate carbonyl compounds can be employed to construct the pyrazole ring first.[7]
N-Alkylation : The regioselective alkylation of unsymmetrical pyrazoles is a well-documented challenge in synthetic chemistry.[8][9] The reaction of a 1H-pyrazole with an alkyl halide (e.g., ethyl iodide or methyl iodide) under basic conditions can yield a mixture of N1 and N2 isomers. The regioselectivity is governed by both steric and electronic properties of the substituents on the pyrazole ring.[10][11] Catalyst-free Michael additions or other advanced methods have been developed to achieve high N1 selectivity.[8]
Caption: Step-by-step workflow for the comparative kinase inhibition assay.
Experimental Procedure :
Compound Preparation : Prepare a 10-point, 3-fold serial dilution series for each compound in 100% DMSO. The starting concentration should be high enough to achieve full inhibition (e.g., 100 µM).
Enzyme/Substrate Mix : Prepare a master mix containing the kinase and its peptide substrate in kinase assay buffer. Dispense this mix into the wells of a 384-well plate.
Compound Addition : Transfer a small volume of the diluted compounds from the DMSO plate to the assay plate. Include controls: "no inhibitor" (DMSO only) for 100% activity and "no enzyme" for 0% activity.
Reaction Initiation : Add ATP to all wells to start the kinase reaction. Causality Check : The ATP concentration must be carefully chosen, typically at or near the Michaelis constant (Km) for the specific kinase. [12]Using an ATP concentration far above the Km will make it more difficult for competitive inhibitors to bind, leading to artificially high IC₅₀ values.
Incubation : Incubate the plate at room temperature for a predetermined time (e.g., 60 minutes). This duration must be within the linear range of the enzyme reaction, which should be established in preliminary enzyme titration experiments.
[13]6. Reaction Termination and Detection : Stop the reaction by adding the ADP detection reagent as per the manufacturer's instructions. This reagent simultaneously halts the kinase activity and begins the signal generation process.
Signal Reading : After a final incubation period for signal stabilization, read the plate on a compatible plate reader.
Data Analysis :
Normalize the data using the high and low controls.
Calculate the percent inhibition for each compound concentration.
Plot percent inhibition versus the log of the inhibitor concentration.
Fit the data to a four-parameter logistic equation to determine the IC₅₀ value for each compound.
Data Interpretation and Structure-Activity Relationship (SAR) Analysis
The primary output will be the IC₅₀ values for the two analogues. This quantitative data forms the basis of the initial SAR.
In this hypothetical scenario, the ethyl analogue is approximately 5.7-fold less potent than the methyl analogue. This suggests that the additional bulk of the ethyl group may be detrimental to binding, possibly due to a steric clash within the ATP-binding site. This finding aligns with some published SAR studies where N-substitution on a pyrazole core led to a decrease in inhibitory activity compared to the unsubstituted parent compound.
[14]
Conversely, had the ethyl analogue been more potent, it would imply that the larger group accesses a hydrophobic pocket not engaged by the methyl group, leading to enhanced affinity. This highlights the empirical nature of drug discovery and the necessity of synthesizing and testing even closely related analogues.
Conclusion and Future Directions
This guide outlines a comprehensive framework for comparing (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone and its 1-methyl analogue. The key takeaway for drug development professionals is that minor structural modifications, such as altering an N-alkyl substituent, can lead to significant changes in biological activity. The provided experimental protocol offers a robust method for quantifying these differences.
Future Directions :
Selectivity Profiling : The next logical step is to screen both compounds against a broad panel of kinases to determine their selectivity profiles. [15]A compound that is highly potent but non-selective may have a higher risk of off-target toxicities.
Cellular Assays : Potency in a biochemical assay must translate to activity in a cellular context. Cellular assays, such as measuring the inhibition of phosphorylation of a downstream substrate protein, can confirm target engagement in a more physiologically relevant system.
[16][12]3. ADME Profiling : In vitro ADME (Absorption, Distribution, Metabolism, and Excretion) studies should be conducted to assess properties like metabolic stability in liver microsomes and cell permeability.
By systematically applying this integrated approach of synthesis, biochemical testing, and cellular characterization, researchers can effectively dissect the structure-activity relationships that govern the therapeutic potential of this promising class of pyrazole derivatives.
Costa, R. F., et al. (2021). Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations. Frontiers in Pharmacology.
Manikandan, A., et al. (2024). Studies on Photophysical and Biological Activity of Newly Synthesized of 4-Methylpiperidin-4-ol Substituted Pyrazole Derivative. Polycyclic Aromatic Compounds.
BellBrook Labs. (2026). Protocol Recommendations for Performing a Kinase Inhibition Assay. BellBrook Labs.
Journal of Chemical Health Risks. (2024). Review on Biological Activities of Pyrazole Derivatives. Journal of Chemical Health Risks.
Martiny-Baron, G., & Fuchss, T. (2011). Characterization of Kinase Inhibitors Using Reverse Phase Protein Arrays. Springer Protocols.
Ganapure, S. D., & Patil, R. M. (n.d.). Synthesis, characterization and biological evaluation of pyrazole containing benzophenones derivatives. JETIR.
Iannelli, P., et al. (2023). Amino-Pyrazoles in Medicinal Chemistry: A Review. MDPI.
Biointerface Research in Applied Chemistry. (2024). The Latest Progress on the Preparation and Biological activity of Pyrazoles. Biointerface Research in Applied Chemistry.
Uitdehaag, J. C. M., et al. (2022). Comparative kinase and cancer cell panel profiling of kinase inhibitors approved for clinical use from 2018 to 2020. Frontiers in Oncology.
Vang, A., et al. (2014). A Comparison of Protein Kinases Inhibitor Screening Methods Using Both Enzymatic Activity and Binding Affinity Determination. PLoS ONE.
Bain, J., et al. (2007). Measuring and interpreting the selectivity of protein kinase inhibitors. Biochemical Journal.
Le Devedec, M., et al. (2014). Preliminary Structure-Activity Relationship (SAR) of a Novel Series of Pyrazole SKF-96365 Analogues as Potential Store-Operated Calcium Entry (SOCE) Inhibitors. Molecules.
Zaitsev, A., et al. (2025). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. MDPI.
Schulz, J., et al. (2023). Synthesis and structure–activity relationships of pyrazole-based inhibitors of meprin α and β. RSC Medicinal Chemistry.
Zhang, Y., et al. (2024). Structural Optimization and Structure-Activity Relationship of 1 H-Pyrazole-4-carboxylic Acid Derivatives as DNA 6mA Demethylase ALKBH1 Inhibitors and Their Antigastric Cancer Activity. Journal of Medicinal Chemistry. Available from: [Link]
ResearchGate. (n.d.). Highly Selective N -Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. ResearchGate. Available from: [Link]
ACS Publications. (2022). Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. The Journal of Organic Chemistry. Available from: [Link]
ResearchGate. (2021). Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations. ResearchGate. Available from: [Link]
Journal of Chemical Sciences. (2022). The synthesis of (5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)(2-fluorophenyl) methanone (IV), as the key intermediate in the preparation of zolazepam, via chlorination. Indian Academy of Sciences. Available from: [Link]
Semantic Scholar. (n.d.). Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. Semantic Scholar. Available from: [Link]
Bouabida, A., et al. (2025). Structure-based design and pharmacological profiling of functionalized pyrazoles targeting lung cancer pathways. Arabian Journal of Chemistry. Available from: [Link]
WORLD JOURNAL OF PHARMACEUTICAL RESEARCH. (2025). chemistry and biological properties of pyrazole derivatives: a review. Available from: [Link]
GC-MS analysis and validation of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone
An In-Depth Technical Guide to the Gas Chromatography-Mass Spectrometry (GC-MS) Analysis and Validation for (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone Introduction: The Analytical Imperative for Novel Compounds...
Author: BenchChem Technical Support Team. Date: April 2026
An In-Depth Technical Guide to the Gas Chromatography-Mass Spectrometry (GC-MS) Analysis and Validation for (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone
Introduction: The Analytical Imperative for Novel Compounds
In the landscape of drug discovery and development, the rigorous characterization of novel chemical entities is paramount. (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone, a compound with potential pharmaceutical applications, requires a robust, reliable, and validated analytical method to ensure its identity, purity, and quantity in various matrices. This guide, designed for researchers and drug development professionals, provides a comprehensive examination of a Gas Chromatography-Mass Spectrometry (GC-MS) method tailored for this purpose. We will delve into the causality behind experimental choices, present a self-validating protocol grounded in authoritative standards, and compare this methodology against viable alternatives.
Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique that combines the superior separation capabilities of gas chromatography with the highly specific detection power of mass spectrometry.[1] This synergy makes it an ideal choice for the analysis of volatile and semi-volatile compounds, offering both qualitative and quantitative data with exceptional accuracy.[2][3]
Part 1: The Core Analytical Protocol: GC-MS Methodology
The selection of GC-MS for the analysis of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone is predicated on its anticipated volatility and thermal stability, which are characteristic of many methanone and pyrazole derivatives. The mass spectrometer serves as a highly specific detector, providing a "fingerprint" mass spectrum that can unambiguously identify the compound, a critical feature in pharmaceutical quality control.[3][4]
Experimental Workflow: From Sample to Signal
The analytical process involves a series of precise steps, each optimized to ensure maximum efficiency and data quality. The workflow is designed to be systematic, minimizing potential sources of error from sample preparation through to data interpretation.
Caption: GC-MS analytical workflow for (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone.
Detailed Step-by-Step Protocol
This protocol is a self-validating system, where the results from system suitability tests confirm the readiness of the instrument before sample analysis commences.
A. Sample and Standard Preparation
Stock Solution (1 mg/mL): Accurately weigh 10 mg of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone reference standard and dissolve in 10 mL of high-purity methanol. This solvent is chosen for its volatility and ability to dissolve a wide range of organic compounds.
Working Solutions: Perform serial dilutions of the stock solution with methanol to prepare calibration standards at concentrations ranging from 1 µg/mL to 100 µg/mL.
Sample Preparation: Prepare unknown samples to have a theoretical concentration within the calibration range (e.g., 50 µg/mL).
B. Instrumentation and Conditions
The choice of a non-polar capillary column like one based on 5% Phenyl Polysiloxane is strategic; it separates compounds primarily based on their boiling points, which is ideal for general-purpose screening and quantification.
Parameter
Condition
Justification
Gas Chromatograph
Agilent 8890 GC or equivalent
Provides precise temperature and flow control.
Mass Spectrometer
Agilent 5977B MSD or equivalent
Offers high sensitivity and spectral integrity.
Column
HP-5ms (30 m x 0.25 mm, 0.25 µm)
A robust, versatile column suitable for a wide range of semi-volatile compounds.
Carrier Gas
Helium at a constant flow of 1.2 mL/min
Inert and provides good chromatographic efficiency.
Injector
Splitless mode, 250°C
Maximizes the transfer of analyte to the column, essential for trace analysis and achieving low detection limits.
Oven Program
150°C (hold 1 min), ramp at 15°C/min to 300°C (hold 5 min)
The initial temperature ensures good peak shape, while the ramp allows for the elution of the analyte in a reasonable time, followed by a hold to clean the column.
MS Ion Source
Electron Ionization (EI) at 70 eV, 230°C
Standard ionization energy that produces reproducible fragmentation patterns, allowing for library matching and structural elucidation.[5]
MS Quadrupole
150°C
Maintains ion flight path integrity.
Scan Range
m/z 40-500
A wide enough range to capture the molecular ion and key fragment ions of the target analyte.
Part 2: The Foundation of Trust: Analytical Method Validation
Method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose.[6] The protocol described herein is validated according to the International Council for Harmonisation (ICH) Q2(R2) guidelines, ensuring the data generated is reliable, reproducible, and scientifically sound.[7][8][9]
Caption: Interrelationship of key analytical method validation parameters as per ICH guidelines.
Validation Parameters and Acceptance Criteria
Each parameter confirms a specific aspect of the method's performance.[10][11]
Specificity: The ability to assess the analyte unequivocally in the presence of other components.[12] In GC-MS, this is demonstrated by obtaining a unique mass spectrum for the target compound and showing no interference from matrix components at its retention time.
Linearity and Range: The method's ability to produce results that are directly proportional to the concentration of the analyte.[13] This is assessed by a minimum of five concentrations, with the acceptance criterion for the correlation coefficient (r²) typically being ≥ 0.995.
Accuracy: The closeness of the test results to the true value, expressed as percent recovery.[11] It is determined by spiking a blank matrix with a known concentration of the analyte.
Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.[12] It is evaluated at three levels:
Repeatability (Intra-day precision): Analysis over a short interval.
Intermediate Precision (Inter-day precision): Analysis by different analysts on different days.
The acceptance criterion is typically a Relative Standard Deviation (RSD) of ≤ 2%.[7]
Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest amount of analyte that can be reliably detected and quantified, respectively.[6] LOD is often established at a signal-to-noise ratio (S/N) of 3:1, while LOQ is established at an S/N of 10:1.
Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters (e.g., ±5°C in oven temperature, ±0.1 mL/min in flow rate), providing an indication of its reliability during normal usage.
Summary of (Hypothetical) Validation Data
The following table summarizes a potential outcome for a successful validation study, demonstrating the method is fit for its intended purpose.
Parameter
Methodology
Result
Acceptance Criteria
Specificity
Analysis of blank and spiked matrix
No interferences at analyte retention time. Unique mass spectrum confirmed.
Pass
Linearity & Range
5-point calibration curve (1-100 µg/mL)
r² = 0.9992
r² ≥ 0.995
Accuracy
Spike recovery at 3 levels (n=3)
98.5% - 101.2%
98.0% - 102.0% Recovery
Precision (Repeatability)
6 replicates at 100% concentration
RSD = 0.85%
RSD ≤ 2.0%
Precision (Intermediate)
2 analysts, 2 days
RSD = 1.32%
RSD ≤ 2.0%
LOD
S/N Ratio Method
0.2 µg/mL
S/N ≥ 3:1
LOQ
S/N Ratio Method
0.7 µg/mL
S/N ≥ 10:1
Robustness
Varied flow rate and temperature
RSD < 2.0% for all variations
Pass
Part 3: A Comparative Guide to Alternative Analytical Technologies
While GC-MS is a powerful tool, alternative methods may be more suitable depending on the specific analytical challenge, such as analyte properties, required sensitivity, or available instrumentation.[14]
Feature
GC-MS
HPLC-UV
LC-MS
Principle
Separation of volatile compounds in the gas phase, detection by mass.[15]
Separation of soluble compounds in the liquid phase, detection by UV absorbance.
Separation in the liquid phase, detection by mass.
Analyte Requirement
Volatile and thermally stable. Derivatization may be needed for polar compounds.[16]
Soluble in mobile phase. Must possess a UV chromophore.
Soluble in mobile phase. No chromophore needed.
Specificity
Very High. Mass spectrum provides a structural fingerprint.
Moderate. Depends on chromatographic resolution. Co-eluting impurities can interfere.
Very High. Mass spectrum provides structural confirmation.
Sensitivity
High (ng to pg level).
Moderate (µg to ng level).
Very High (pg to fg level).
Sample Throughput
Moderate. Run times are typically 15-30 minutes.
High. Run times can be as short as 5-10 minutes.
Moderate. Similar to GC-MS.
Ideal Application
Purity testing, identification of unknowns, residual solvent analysis.[1]
Routine QC, assay, and purity determination for known, stable compounds.
Potent drug analysis, metabolite identification, analysis of non-volatile or thermally labile compounds.[14]
Cost (Instrument)
Moderate to High
Low to Moderate
High
Choosing the Right Tool:
Choose GC-MS when: The analyte is volatile and thermally stable, and high specificity for identification and quantification is required. It is excellent for identifying unknown impurities.
Consider HPLC-UV when: The analyte is non-volatile or thermally labile but has a strong UV chromophore. It is a cost-effective workhorse for routine quality control assays where impurities are known.
Opt for LC-MS when: The analyte is non-volatile and lacks a chromophore, or when extreme sensitivity is needed (e.g., for metabolite studies or analysis of highly potent active pharmaceutical ingredients).
Conclusion
The Gas Chromatography-Mass Spectrometry method detailed in this guide provides a robust, specific, and reliable approach for the analysis of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone. Through a comprehensive validation protocol grounded in ICH guidelines, the method's performance can be rigorously established, ensuring data integrity for research and regulatory purposes. While GC-MS stands out for its specificity and sensitivity, a comparative evaluation against alternatives like HPLC-UV and LC-MS allows scientists to make informed decisions, selecting the most appropriate analytical tool for their specific objectives and constraints. This ensures not only the quality of the data but also the efficiency and cost-effectiveness of the overall drug development process.
References
Bagedar, M. R., et al. (2022). Analytical method validation: A brief review. ResearchGate. [Link]
Sathe, S., et al. (2021). A REVIEW ON GAS CHROMATOGRAPHY-MASS SPECTROMETRY (GC-MS). World Journal of Pharmaceutical Research. [Link]
National Institute of Standards and Technology. Gas Chromatography – Mass Spectrometry (GC−MS). NIST. [Link]
Phenomenex. (2026). How Does GC-MS Work and Its Principle Explained. Phenomenex. [Link]
IntechOpen. (2018). Validation of Analytical Methods. IntechOpen. [Link]
AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained. AMSbiopharma. [Link]
European Medicines Agency. ICH Q2(R2) Validation of analytical procedures. EMA. [Link]
Agilent Technologies. Gas Chromatography/ Mass Spectrometry Fundamentals. Agilent. [Link]
Ahmed, N. (2020). Gas Chromatography-Mass Spectrometry (GC-MS): Working Principle and Applications. ResearchGate. [Link]
International Council for Harmonisation. (2023). Validation of Analytical Procedures Q2(R2). ICH. [Link]
Waters Corporation. A Guide to Analytical Method Validation. Waters. [Link]
European Medicines Agency. (2022). ICH guideline Q2(R2) on validation of analytical procedures. EMA. [Link]
Element Lab Solutions. The 6 Key Aspects of Analytical Method Validation. Element Lab Solutions. [Link]
Lab Manager. (2025). ICH and FDA Guidelines for Analytical Method Validation. Lab Manager. [Link]
United Nations Office on Drugs and Crime. (2010). Recommended methods for the identification and analysis of methaqualone/mecloqualone. UNODC. [Link]
Hapkina, A. A., et al. (2019). Development of the method for determining Methandienone in Toxicology and doping-analysis. ResearchGate. [Link]
J-Science. Gas Chromatography Mass Spectrometry. J-Science. [Link]
JEOL Ltd. Additive Analysis in Film Using Single QMS Mode of GC/MS/MS. JEOL. [Link]
United Nations Office on Drugs and Crime. (2020). Recommended Methods for the Identification and Analysis of Synthetic Cathinones in Seized Materials. UNODC. [Link]
Gedscha, B., et al. (2021). New Insights into the Metabolism of Methyltestosterone and Metandienone: Detection of Novel A-Ring Reduced Metabolites. Molecules. [Link]
Japan Society for Analytical Chemistry. Derivatization for GC/MS and LC/MS. BUNSEKI. [Link]
Grewal, R., et al. (2025). Modern Methods for Detection of Fentanyl and Its Analogues: A Comprehensive Review of Technologies and Applications. MDPI. [Link]
Shimadzu Corporation. GC-MS Application Data Sheet No.118. Shimadzu. [Link]
Aichi Prefecture. Gas Chromatograph Mass Spectrometer (GCMS). Aichi Prefecture Industrial Technology Institute. [Link]
A Senior Application Scientist's Guide to Validating Computational Models for (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone Binding
In the landscape of modern drug discovery, the pyrazole scaffold is a cornerstone of medicinal chemistry, with numerous derivatives demonstrating a wide array of biological activities, including anti-inflammatory, antimi...
Author: BenchChem Technical Support Team. Date: April 2026
In the landscape of modern drug discovery, the pyrazole scaffold is a cornerstone of medicinal chemistry, with numerous derivatives demonstrating a wide array of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[1][2][3] The compound of interest, (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone, and its analogs are subjects of significant investigation for their therapeutic potential.[1][4][5] The journey from a promising compound to a viable drug candidate is a rigorous process, with the validation of its binding to a biological target being a critical milestone. This guide provides an in-depth comparison of computational models and experimental techniques for validating the binding of this pyrazole derivative, grounded in scientific integrity and field-proven insights.
The Imperative of Model Validation in Drug Discovery
Computational models are indispensable tools in contemporary drug discovery, offering a cost-effective and rapid means to screen vast chemical libraries and predict binding affinities.[6][7][8] However, the predictive power of these in silico models is only as reliable as their validation against real-world experimental data. This guide will navigate the intricate process of validating a computational model for the binding of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone to its putative protein target, ensuring that the in silico predictions translate into tangible and reproducible biological activity.
Part 1: In Silico Prediction of Binding Interactions
The initial phase of our validation workflow involves the use of computational models to predict the binding mode and affinity of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone. This section will delve into the most pertinent computational techniques.
Molecular Docking: A First Glimpse into the Binding Pose
Molecular docking is a computational technique that predicts the preferred orientation of a ligand when bound to a receptor, forming a stable complex.[9][10] It is often the first step in understanding the potential interaction between a small molecule and its target protein.[6]
Causality Behind Experimental Choices: We employ molecular docking to generate a plausible initial binding hypothesis. This static snapshot provides crucial information about the key interactions, such as hydrogen bonds and hydrophobic contacts, that may drive the binding event. This initial model then serves as the foundation for more rigorous and computationally expensive simulations.
Receptor and Ligand Preparation:
Obtain the 3D structure of the target protein from a repository like the Protein Data Bank (PDB). If a crystal structure is unavailable, a homology model can be constructed.
Prepare the protein by removing water molecules, adding hydrogen atoms, and assigning appropriate protonation states to the amino acid residues.
Generate a 3D conformation of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone and optimize its geometry using a suitable force field.
Binding Site Definition:
Identify the putative binding site on the protein. This can be guided by the location of a known co-crystallized ligand or through computational binding site prediction algorithms.[11][12]
Docking Simulation:
Utilize a docking program (e.g., AutoDock, Glide, GOLD) to systematically search for the optimal binding pose of the ligand within the defined binding site.[10] The algorithm will explore various conformations and orientations of the ligand.
Scoring and Analysis:
The docking program will rank the generated poses using a scoring function that estimates the binding affinity.[13]
Visually inspect the top-ranked poses to assess their chemical reasonability and the nature of the predicted interactions.
Caption: Molecular Dynamics Simulation Workflow.
Free Energy Calculations: Quantifying Binding Affinity
Ultimately, the goal of these computational efforts is to predict the binding affinity of the ligand for its target. Free energy calculation methods provide a more accurate estimation of the binding free energy (ΔG) compared to docking scores.
[14][15]
Causality Behind Experimental Choices: Techniques like Molecular Mechanics Poisson-Boltzmann Surface Area (MM/PBSA) and Free Energy Perturbation (FEP) are used to obtain a quantitative measure of binding affinity. [14][15]These calculations, while computationally intensive, provide a critical link between the in silico model and the experimentally determined binding constants.
Method
Principle
Advantages
Disadvantages
MM/PBSA
Calculates the binding free energy by combining molecular mechanics energies with continuum solvation models. [14]
Computationally less expensive than alchemical methods.
Less accurate; entropy calculations can be challenging.
FEP
Calculates the free energy difference between two states by gradually "perturbing" one into the other. [15][16]
Considered a more rigorous and accurate method.
Computationally very expensive and complex to set up.
Part 2: Experimental Validation of the Computational Model
The predictions generated from the computational models must be rigorously tested through experimental validation. This section outlines key biophysical techniques to quantitatively and qualitatively assess the binding of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone.
Isothermal Titration Calorimetry (ITC): The Gold Standard for Thermodynamics
Isothermal Titration Calorimetry (ITC) is a powerful technique that directly measures the heat released or absorbed during a binding event. [17][18][19][20]It provides a complete thermodynamic profile of the interaction, including the binding affinity (KD), enthalpy (ΔH), and stoichiometry (n).
[17][19][21]
Causality Behind Experimental Choices: ITC is considered the gold standard for characterizing binding interactions in solution because it is a label-free technique that measures the intrinsic thermodynamics of the interaction. [19]The data obtained from ITC can be directly compared with the computationally predicted binding free energy.
Sample Preparation:
Prepare solutions of the purified target protein and (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone in the same buffer to minimize heat of dilution effects.
Thoroughly degas the solutions to prevent air bubbles.
ITC Experiment:
Load the protein solution into the sample cell of the calorimeter.
Load the ligand solution into the injection syringe.
Perform a series of small, sequential injections of the ligand into the protein solution.
Data Analysis:
The raw data consists of a series of heat-flow peaks corresponding to each injection.
Integrate the area under each peak to determine the heat change per injection.
Plot the heat change against the molar ratio of ligand to protein and fit the data to a suitable binding model to determine KD, ΔH, and n.
[17][19]
Surface Plasmon Resonance (SPR) is a label-free optical technique used to monitor molecular interactions in real-time. [22][23][24][25]It provides valuable information on the kinetics of binding, including the association (kon) and dissociation (koff) rate constants, from which the equilibrium dissociation constant (KD) can be derived.
[22][26]
Causality Behind Experimental Choices: SPR is a highly sensitive technique that complements ITC by providing kinetic information. [24]Understanding the on- and off-rates of a drug candidate is crucial for optimizing its pharmacokinetic and pharmacodynamic properties.
Sensor Chip Preparation:
Immobilize the purified target protein onto the surface of a sensor chip.
SPR Measurement:
Flow a solution containing (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone at various concentrations over the sensor chip surface (association phase).
Replace the ligand solution with buffer to monitor the dissociation of the complex (dissociation phase).
Regenerate the sensor surface to remove any bound ligand for the next cycle.
Data Analysis:
The SPR instrument records the change in the refractive index at the sensor surface, which is proportional to the amount of bound ligand, generating a sensorgram.
[24] * Fit the association and dissociation curves in the sensorgram to kinetic models to determine kon and koff.
Calculate the KD as the ratio of koff/kon.
X-ray Crystallography: The Definitive Structural Validation
X-ray crystallography is the ultimate tool for validating a computational binding model as it provides a high-resolution, three-dimensional structure of the protein-ligand complex at the atomic level.
[27][28][29][30]
Causality Behind Experimental Choices: An experimentally determined crystal structure provides unequivocal evidence of the binding mode. [27][28]It allows for a direct comparison with the computationally predicted pose, confirming the key interactions and providing invaluable insights for structure-based drug design.
[30][31]
Crystallization:
Co-crystallize the target protein with (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone or soak the ligand into pre-formed apo-protein crystals.
[30]
Data Collection:
Expose the protein-ligand crystals to a high-intensity X-ray beam, typically at a synchrotron source.
Collect the diffraction data as the crystal is rotated.
Structure Determination and Refinement:
Process the diffraction data to obtain an electron density map.
Build an atomic model of the protein-ligand complex into the electron density map.
Refine the model to achieve the best fit with the experimental data.
Part 3: Data Interpretation and Model Refinement
The final and most critical step is to compare the data from the computational models and the experimental techniques.
Parameter
Computational Prediction
Experimental Validation
Interpretation
Binding Pose
Molecular Docking & MD Simulations
X-ray Crystallography
A close match validates the predicted binding mode. Discrepancies may indicate the need to refine the docking protocol or force field.
Binding Affinity (KD)
Free Energy Calculations
ITC, SPR
Agreement within an order of magnitude provides confidence in the predictive power of the computational model.
Binding Thermodynamics (ΔH, -TΔS)
Not directly from all methods
ITC
Provides insights into the driving forces of binding (enthalpic vs. entropic) and can be used to refine force field parameters.
Binding Kinetics (kon, koff)
Advanced MD techniques (e.g., metadynamics)
SPR
Comparison helps in understanding the mechanism of binding and dissociation.
Trustworthiness Through a Self-Validating System: The workflow described above constitutes a self-validating system. The initial computational predictions guide the design of focused experiments. The results of these experiments, in turn, are used to validate and, if necessary, refine the computational models. This iterative cycle of prediction and validation enhances the reliability and predictive accuracy of the in silico tools, ultimately accelerating the drug discovery process.
Conclusion
Validating computational models for the binding of novel compounds like (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone is a multi-faceted process that requires a synergistic approach, combining the predictive power of in silico techniques with the empirical rigor of experimental biophysical methods. By judiciously selecting and applying the methodologies outlined in this guide, researchers can build a robust and validated understanding of the molecular interactions that underpin the therapeutic potential of this promising class of molecules. This integrated strategy not only fosters confidence in the computational predictions but also provides a solid foundation for the rational design and optimization of next-generation therapeutics.
References
Molecular Dynamics Simulations in Drug Discovery and Pharmaceutical Development. (n.d.). [Source URL not available]
Molecular Dynamics Simulation in Drug Discovery and Pharmaceutical Development. (n.d.). [Source URL not available]
Molecular Dynamics Simulations in Drug Discovery and Pharmaceutical Development. (2020). [Source URL not available]
Role of Molecular Dynamics Simulations in Drug Discovery. (2024). MetroTech Institute.
Recent Developments in Free Energy Calculations for Drug Discovery. (n.d.). Frontiers.
Molecular Docking Technique and Methods. (n.d.).
ITC Assay Service for Drug Discovery. (n.d.). Reaction Biology.
Isothermal titration calorimetry and thermal shift assay in drug design. (2011). [Source URL not available]
Molecular docking in drug design: Basic concepts and application spectrums. (2026). [Source URL not available]
Isothermal Titration Calorimetry (ITC) for Binding Characterization in Pharmaceutical Research. (2025). TA Instruments.
Role of Molecular Dynamics and Related Methods in Drug Discovery. (n.d.).
Introduction to Molecular Docking. (n.d.). BOC Sciences.
Use of Surface Plasmon Resonance (SPR) to Determine Binding Affinities and Kinetic Parameters Between Components Important in Fusion Machinery. (n.d.). PMC.
Isothermal titration calorimetry in drug discovery. (n.d.). PubMed.
Studying Protein–Ligand Interactions Using X-Ray Crystallography. (n.d.). [Source URL not available]
Free Energy Calculations for Protein-Ligand Binding Prediction. (n.d.). PubMed.
Molecular docking methodologies. (n.d.). PubMed.
Studying protein-ligand interactions using X-ray crystallography. (n.d.). PubMed.
Discovery of pyrazole derivatives as promising leads against NSCLC: An integrated computational and experimental approach. (2025). PubMed.
Protein Crystallization and X-Ray Crystallography Services. (n.d.).
Computational Chemistry Of Pyrazole Derivatives: Molecular Modeling, Quantum Mechanical Calculations, And Molecular Dynamics Simulations. (2024). [Source URL not available]
Surface plasmon resonance: a useful technique for cell biologists to characterize biomolecular interactions. (2017). [Source URL not available]
Protein X-ray Crystallography in Drug Discovery. (2025).
Crystallization to obtain protein–ligand complexes for structure-aided drug design. (n.d.). IUCr Journals.
Surface Plasmon Resonance for Protein-Protein Interactions. (2021). Affinité Instruments.
DETERMINING FREE ENERGIES OF PROTEIN-LIGAND BINDING AND ASSOCIATION/ DISSOCIATION PROCESSES USING COMPUTER SIMULATIONS. (n.d.). [Source URL not available]
On Free Energy Calculations in Drug Discovery. (2025). Accounts of Chemical Research.
Use of Surface Plasmon Resonance (SPR) to Determine Binding Affinities and Kinetic Parameters Between Components Important in Fusion Machinery. (n.d.). PubMed.
Surface Plasmon Resonance (SPR). (n.d.). Center for Macromolecular Interactions.
PYRAZOLE DERIVATIVES IN DRUG DISCOVERY: BIOLOGICAL ACTIVITIES, STRUCTURE-ACTIVITY RELATIONSHIPS, AND COMPUTATIONAL PERSPECTIVES. (2026).
Calculation of absolute protein–ligand binding free energy
Machine learning approaches for predicting protein-ligand binding sites from sequence d
Exploring the computational methods for protein-ligand binding site prediction. (n.d.). PMC.
Computational modeling of protein-ligand interactions: From binding site identification to pose prediction and beyond. (2025). PubMed.
Validation sets for comput
Computational methods revolutionize drug discovery by predicting protein target sites. (2025). [Source URL not available]
Synthesis, characterization, biological activities, and computational studies of pyrazolyl–thiazole deriv
Synthesis, characterization, computational and biological evaluation of pyrazole hydrazones as promising anti-inflamm
Synthesis and biological evaluation of (1-aryl-1H-pyrazol-4-yl) (3,4,5-trimethoxyphenyl)methanone derivatives as tubulin inhibitors. (2018). PubMed.
The molecular structure of (2-hydroxy-5-methyl-phenyl)-(1H-pyrazol-4-yl). (n.d.).
Novel PD-L1-Targeted Phenyl-Pyrazolone Derivatives with Antioxidant Properties. (2023). MDPI.
methanone. (n.d.). PMC.
Discovery of N-(3-fluorophenyl)-2-(4-((7-(1-methyl-1H-pyrazol-4-yl)quinazolin-4-yl)amino)phenyl)acetamide as the first orally active selective Aurora Kinase B Inhibitor. (n.d.).
Design, synthesis and evaluation of (E)-1-(4-(2-(1H-pyrazol-5-yl)vinyl)phenyl)
(5-amino-3-ethyl-1-methyl-1H-pyrazol-4-yl)(2-fluorophenyl)methanone. (2025). [Source URL not available]
Comprehensive NMR Spectra Comparison Guide: (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone and Its Synthetic Precursors
As a Senior Application Scientist, tracking the precise structural evolution of a molecule during multi-step synthesis is paramount. The target compound, (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone , features a h...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist, tracking the precise structural evolution of a molecule during multi-step synthesis is paramount. The target compound, (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone , features a highly functionalized pyrazole core conjugated to a phenol-derived benzophenone analog. This scaffold is highly relevant in the development of kinase inhibitors and MAT2A allosteric modulators[1].
This guide provides an objective, data-driven comparison of the Nuclear Magnetic Resonance (NMR) spectra of the final product and its key synthetic precursors. By analyzing the causality behind chemical shift perturbations, we establish a robust, self-validating analytical framework for researchers and drug development professionals.
Mechanistic Pathway & Synthetic Workflow
To accurately compare NMR spectra, we must first define the synthetic trajectory. The most efficient route to the target methanone involves the lithiation of a bromopyrazole, nucleophilic addition to an aldehyde, oxidation, and a final global deprotection (demethylation) step.
Final Product : (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone
Synthetic workflow and key 1H NMR tracking markers for the target methanone.
Self-Validating Experimental Methodologies
Trustworthy data relies on protocols that inherently verify their own success at each step. Below are the standardized methodologies used to generate the compounds and their corresponding spectra.
Protocol A: Synthesis of the Methoxy Precursor (Lithiation & Oxidation)
Lithiation : Dissolve Precursor 1 (1.0 eq) in anhydrous THF under N₂. Cool to -78 °C. Add n-BuLi (1.1 eq, 2.5 M in hexanes) dropwise. Stir for 30 minutes to ensure complete halogen-metal exchange.
Addition : Add Precursor 2 (1.1 eq) dropwise. Stir for 1 hour at -78 °C, then warm to room temperature. Quench with saturated NH₄Cl and extract with EtOAc.
Oxidation : Dissolve the crude alcohol in DCM. Add activated MnO₂ (10.0 eq) and stir at room temperature for 12 hours. Filter through Celite and concentrate.
Self-Validation Checkpoint: Analyze the crude mixture via IR spectroscopy. The disappearance of the broad alcohol O-H stretch (~3300 cm⁻¹) and the emergence of a sharp, intense conjugated carbonyl C=O stretch (~1640 cm⁻¹) orthogonally validates the successful oxidation to the methoxy precursor.
Preparation : Dissolve the Methoxy Precursor in anhydrous DCM under N₂ and cool to -78 °C.
Cleavage : Slowly add BBr₃ (3.0 eq, 1.0 M in DCM). The Lewis acidic boron coordinates to the methoxy oxygen, facilitating the cleavage of the methyl group.
Reaction : Stir at -78 °C for 1 hour, then allow the reaction to warm to room temperature and stir for 4 hours.
Workup : Carefully quench with ice water to hydrolyze the boron intermediates. Extract with DCM, wash with brine, and dry over Na₂SO₄.
Self-Validation Checkpoint: Before aqueous workup, quench a 50 µL aliquot in MeOH and analyze via TLC (Hexanes:EtOAc 3:1). The disappearance of the UV-active precursor spot and the appearance of a lower-R_f product spot that stains dark brown with Ferric Chloride (FeCl₃) confirms the successful unmasking of the phenolic hydroxyl group.
Protocol C: NMR Acquisition Standards
Solvent : CDCl₃ (containing 0.03% v/v TMS). CDCl₃ is deliberately chosen over DMSO-d₆ because it prevents intermolecular hydrogen bonding with the solvent, allowing the intramolecular hydrogen bond of the final product to be observed with maximum clarity.
The tables below summarize the quantitative chemical shifts. The subsequent E-E-A-T analysis explains the physical chemistry driving these spectral changes.
Table 1: ¹H NMR Chemical Shift Comparison (400 MHz, CDCl₃)
1. The RAHB Effect (Resonance-Assisted Hydrogen Bonding)
The most diagnostic resonance in the Final Product is the appearance of a sharp singlet at 11.85 ppm . A typical phenolic proton appears between 5.0 and 7.0 ppm. The extreme downfield shift observed here is caused by the hydroxyl proton being locked into a tight, intramolecular hydrogen bond with the adjacent carbonyl oxygen[2]. This Resonance-Assisted Hydrogen Bonding (RAHB) heavily deshields the proton by drawing electron density away from it and into the pseudo-six-membered ring system[3].
2. Carbonyl Polarization (¹³C NMR)
In the Methoxy Precursor, the carbonyl carbon resonates at 188.5 ppm. Upon demethylation, the formation of the intramolecular hydrogen bond polarizes the C=O bond. This pulls electron density toward the oxygen, leaving the carbonyl carbon highly deshielded and shifting its resonance downfield to 197.2 ppm . Reference spectra for the parent 2-hydroxybenzophenone further corroborate the deshielding effect of the intramolecular hydrogen bond on the carbonyl carbon[4].
3. Pyrazole Ring Deshielding
When transitioning from Precursor 1 (Bromopyrazole) to the methanone intermediates, the pyrazole H-3 and H-5 protons experience a massive downfield shift (from ~7.5 ppm to >7.8 ppm). The replacement of a weakly electron-withdrawing bromine atom with a strongly electron-withdrawing carbonyl group pulls electron density out of the pyrazole π-system via resonance. The N-ethyl pyrazole signals (quartet at ~4.2 ppm, triplet at ~1.5 ppm) remain relatively static, consistent with those observed in optimized MAT2A inhibitors containing similar N-ethyl pyrazole scaffolds[1].
Conclusion
The successful synthesis of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone is definitively tracked through three primary NMR markers: the disappearance of the aliphatic methoxy singlet (~3.75 ppm), the emergence of a highly deshielded RAHB hydroxyl proton (~11.85 ppm), and the downfield migration of the carbonyl carbon (~197.2 ppm). Utilizing these specific spectroscopic handles ensures high-fidelity validation of the final drug-like scaffold.
References
[2] Title: (2-Hydroxyphenyl)(4,2′:4′,4′′-terpyridin-6′-yl)methanone
Source: National Center for Biotechnology Information (NIH)
URL: [Link]
[1] Title: Structure-Based Design and Optimization of Methionine Adenosyltransferase 2A (MAT2A) Inhibitors with High Selectivity, Brain Penetration, and In Vivo Efficacy
Source: ACS Publications
URL:[Link]
confirming structural integrity of synthesized (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone
A Senior Application Scientist's Guide to Confirming the Structural Integrity of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone For Researchers, Scientists, and Drug Development Professionals In the synthesis of nov...
Author: BenchChem Technical Support Team. Date: April 2026
A Senior Application Scientist's Guide to Confirming the Structural Integrity of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone
For Researchers, Scientists, and Drug Development Professionals
In the synthesis of novel chemical entities, rigorous structural confirmation is the bedrock of reliable and reproducible research. This guide provides a comprehensive, in-depth comparison of analytical techniques to unequivocally confirm the structural integrity of the synthesized compound, (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone. We will delve into the "why" behind experimental choices, provide detailed protocols, and present a comparative analysis against potential isomeric impurities.
The Imperative of Structural Verification
The biological activity of a molecule is intrinsically linked to its three-dimensional structure. For a molecule like (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone, which contains multiple functional groups and potential sites for isomerism, absolute certainty of its structure is paramount before proceeding with any biological screening or further development.[1] Inadequate characterization can lead to misleading structure-activity relationships (SAR) and wasted resources.
The primary goals of this structural verification workflow are:
Confirmation of the molecular formula and weight.
Elucidation of the connectivity of atoms and functional groups.
Verification of the correct isomeric form.
Assessment of sample purity.
To achieve this, a multi-technique approach is not just recommended; it is essential. We will focus on a suite of spectroscopic and spectrometric methods: Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR) Spectroscopy, and Liquid Chromatography-Mass Spectrometry (LC-MS).
The Analytical Workflow: A Multi-Pronged Approach
The following workflow is designed to provide orthogonal data points, creating a self-validating system for structural confirmation.
Figure 1: A comprehensive workflow for the structural verification of a synthesized compound, emphasizing a multi-technique approach for robust data integration and confirmation.
Experimental Protocols & Expected Data
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is the most powerful tool for elucidating the precise structure of an organic molecule in solution.[2] For our target compound, both ¹H and ¹³C NMR are crucial.
Experimental Protocol: ¹H and ¹³C NMR
Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). DMSO-d₆ is often preferred for observing exchangeable protons like the hydroxyl proton.[3]
Internal Standard: Tetramethylsilane (TMS) is used as the internal standard for chemical shift referencing (0 ppm).[3]
Instrumentation: A 400 MHz or higher field NMR spectrometer is recommended for better signal dispersion.
¹H NMR Acquisition: Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.
¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum.
Data Processing: Process the acquired Free Induction Decay (FID) using appropriate software. This includes Fourier transformation, phase correction, and baseline correction.[3]
Expected ¹H NMR Data (in CDCl₃):
Proton Assignment
Expected Chemical Shift (ppm)
Multiplicity
Integration
Rationale
-OH
~11.0 - 12.0
Singlet (broad)
1H
Intramolecular hydrogen bonding with the carbonyl group shifts this proton significantly downfield.
Pyrazole H (2)
~8.0
Singlet
1H
Aromatic proton on the pyrazole ring.
Pyrazole H (5)
~7.8
Singlet
1H
Aromatic proton on the pyrazole ring.
Phenyl H (aromatic)
~6.8 - 7.5
Multiplets
4H
Protons on the 2-hydroxyphenyl ring.
-CH₂- (Ethyl)
~4.2
Quartet
2H
Methylene protons of the ethyl group, split by the methyl protons.
-CH₃ (Ethyl)
~1.5
Triplet
3H
Methyl protons of the ethyl group, split by the methylene protons.
Expected ¹³C NMR Data (in CDCl₃):
Carbon Assignment
Expected Chemical Shift (ppm)
Rationale
C=O (Ketone)
~190-200
Carbonyl carbon, deshielded.
C-OH (Phenyl)
~160
Aromatic carbon attached to the hydroxyl group.
Pyrazole C (2, 5)
~130-140
Aromatic carbons in the pyrazole ring.
Phenyl C (aromatic)
~115-135
Other aromatic carbons in the phenyl ring.
Pyrazole C (4)
~110-120
Carbon of the pyrazole ring attached to the carbonyl.
-CH₂- (Ethyl)
~45
Methylene carbon of the ethyl group.
-CH₃ (Ethyl)
~15
Methyl carbon of the ethyl group.
Fourier-Transform Infrared (FT-IR) Spectroscopy
FT-IR spectroscopy is a rapid and non-destructive technique that excels at identifying the functional groups present in a molecule.[4]
Experimental Protocol: Attenuated Total Reflectance (ATR) FT-IR
Instrument Preparation: Ensure the FT-IR spectrometer with an ATR accessory is ready.
Background Scan: Record a background spectrum of the clean, empty ATR crystal.[3]
Sample Application: Place a small amount of the solid, dry sample directly onto the ATR crystal.[3]
Data Acquisition: Record the sample spectrum, typically over a range of 4000-600 cm⁻¹. Co-adding 16 to 32 scans is common to improve the signal-to-noise ratio.[3]
Conjugation with the aromatic rings lowers the stretching frequency from a typical ketone (~1715 cm⁻¹).[6]
Aromatic Ring
C=C stretch
1450-1600
Multiple bands are expected for the two aromatic rings.
Phenol
C-O stretch
1180-1260
Characteristic stretch for the phenol C-O bond.
Liquid Chromatography-Mass Spectrometry (LC-MS)
LC-MS is a powerful technique that combines the separation capabilities of liquid chromatography with the mass analysis capabilities of mass spectrometry.[7] It is invaluable for confirming the molecular weight and assessing the purity of the synthesized compound.
Experimental Protocol: LC-MS
Sample Preparation: Prepare a dilute solution of the compound (e.g., 1 mg/mL) in a suitable solvent like methanol or acetonitrile.
LC Separation: Inject the sample onto a reverse-phase C18 column. Use a gradient elution with mobile phases such as water and acetonitrile, both containing a small amount of formic acid to aid ionization.
MS Detection: Use an electrospray ionization (ESI) source in positive ion mode.
Data Analysis: Analyze the resulting chromatogram for purity and the mass spectrum for the molecular ion peak.
Expected LC-MS Data:
Purity: The chromatogram should show a single major peak, indicating a high degree of purity.
Molecular Weight: The expected molecular weight of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone (C₁₂H₁₂N₂O₂) is 216.24 g/mol . In the ESI mass spectrum, the primary peak should correspond to the protonated molecule [M+H]⁺ at m/z = 217.25.
Comparative Analysis: Distinguishing from Potential Isomers
A common pitfall in the synthesis of pyrazoles is the formation of regioisomers. For our target compound, a likely isomeric impurity is (1-Ethyl-1H-pyrazol-4-yl)(4-hydroxyphenyl)methanone, where the hydroxyl group is in the para position instead of the ortho position.
Table 1: Comparative Spectroscopic Data for Ortho vs. Para Isomers
The strong downfield shift of the ortho -OH due to intramolecular H-bonding is a definitive marker.
Aromatic region shows a complex splitting pattern for 4 protons.
Aromatic region shows two distinct doublets (an AA'BB' system) for 4 protons.
The symmetry of the para-substituted ring simplifies the aromatic proton signals.
FT-IR
C=O stretch at ~1630-1650 cm⁻¹
C=O stretch at ~1650-1670 cm⁻¹
The intramolecular H-bond in the ortho isomer weakens the C=O bond, shifting its absorption to a lower wavenumber.
O-H stretch is broad and may be less intense.
O-H stretch is a prominent broad peak.
The nature of the hydrogen bonding affects the appearance of the O-H stretch.
LC-MS
[M+H]⁺ at m/z = 217.25
[M+H]⁺ at m/z = 217.25
No differentiation by mass alone. Retention time in LC may differ slightly.
Conclusion: A Triad of Evidence
Confirming the structural integrity of a synthesized molecule like (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone requires a rigorous and multi-faceted analytical approach.
NMR spectroscopy provides the definitive blueprint of the molecule's carbon-hydrogen framework and is the primary tool for distinguishing between isomers.
FT-IR spectroscopy offers a rapid and effective confirmation of the presence of all key functional groups, with subtle shifts providing clues to the isomeric arrangement.
LC-MS validates the molecular weight and provides a clear picture of the sample's purity.
By integrating the data from these three complementary techniques, researchers can have the highest degree of confidence in their synthesized material. This robust verification process is the cornerstone of high-quality chemical and pharmaceutical research, ensuring that subsequent biological and developmental studies are built on a solid and accurate foundation.
References
Al-Amiery, A. A., Al-Majedy, Y. K., & Kadhum, A. A. H. (2015). Synthesis, structural characterizations, in vitro biological evaluation and computational investigations of pyrazole derivatives as potential antidiabetic and antioxidant agents. PMC. Available from: [Link].
Jain, S., & Sharma, S. (2017). Synthesis, Physiochemical Evaluation and Structural Characterization of Novel Pyrazole Derivatives. ResearchGate. Available from: [Link].
Puthan Peedikakkal, A. M., Dege, N., Haque, A., Hussain, A., & Jamal, A. (2022). Experimental and Theoretical Studies of Pyrazole-4 Derivatives by X-Ray Crystallography, DFT, Molecular Docking, and Molecular Dynamics Simulation. DSpace Repository. Available from: [Link].
Olar, R., et al. (2023). Design, Synthesis, Spectral, Structural Analysis, and Biological Evaluation of Novel Pyrazole Derivatives as Anti-Tumor, Antimicrobial, and Anti-Biofilm Agents. MDPI. Available from: [Link].
Vijayan, K. (1977). X-ray crystallographic investigations of some analgetic pyrazole derivatives and their crystalline complexes. etd@IISc. Available from: [Link].
El-Shehry, M. F., et al. (2021). Novel formyl pyrazole derivatives as potential antimicrobial and anticancer agents: synthesis, structural characterization insights, and diverse in vitro biological evaluations. New Journal of Chemistry. Available from: [Link].
Sengar, R., Tyagi, S., Prakash, V., & Pathak, P. (2007). Synthesis and Characterization of Some Pyrazole Derivatives. Oriental Journal of Chemistry. Available from: [Link].
Rana, M., et al. (2023). Design, synthesis, X-ray crystal structures, anticancer, DNA binding, and molecular modelling studies of pyrazole–pyrazoline hybrid derivatives. PMC. Available from: [Link].
Mphahlele, M. J., et al. (2022). Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents. University of Pretoria. Available from: [Link].
Jimeno, M. L., et al. (2002). 1H and 13C NMR study of perdeuterated pyrazoles. ResearchGate. Available from: [Link].
Patel, K. D., et al. (2012). SYNTHESIS OF PYRAZOLE DERIVATIVES AND SCREENING OF THEIR ANTIBACTERIAL AND ANTIFUNGAL ACTIVITIES. Connect Journals. Available from: [Link].
Maslov, M. A., et al. (2022). NMR-Verified Dearomatization of 5,7-Substituted Pyrazolo[1,5-a]pyrimidines. PMC. Available from: [Link].
Zabawa, T. P., et al. (2021). Benchtop 19F Nuclear Magnetic Resonance (NMR) Spectroscopy-Optimized Knorr Pyrazole Synthesis of Celecoxib and Mavacoxib, 3-(Trifluoromethyl) Pyrazolyl Benzenesulfonamides, Non-Steroidal Anti-Inflammatory Drugs (NSAIDs). MDPI. Available from: [Link].
Ahmed, M. D., & Yasmien, K. (2011). Preparation and Spectral Study of New Complexes of Some Metal Ions with 3,5-Dimethyl-1H-Pyrazol-1-yl Phenyl Methanone. Baghdad Science Journal. Available from: [Link].
Ahmed, M. D., & Yasmien, K. (2011). View of Preparation and Spectral Study of New Complexes of Some Metal Ions with 3,5-Dimethyl-1H-Pyrazol-1-yl Phenyl Methanone. Baghdad Science Journal. Available from: [Link].
Wallace, J. M., et al. (2017). Regioselective Synthesis, NMR, and Crystallographic Analysis of N1-Substituted Pyrazoles. The Journal of Organic Chemistry. Available from: [Link].
Resmi, K. S., et al. (2018). Synthesis and spectroscopic study of two new pyrazole derivatives with detailed computational evaluation of their reactivity and pharmaceutical potential. ResearchGate. Available from: [Link].
de Oliveira, B. G., et al. (2023). Comprehensive analysis of crystal structure, spectroscopic properties, quantum chemical insights, and molecular docking studies of two pyrazolopyridine compounds: potential anticancer agents. PMC. Available from: [Link].
Ofomaja, A. E., & Naidoo, E. B. (2014). FT-IR quantification of the carbonyl functional group in aqueous-phase secondary organic aerosol from phenols. Atmospheric Environment. Available from: [Link].
Reddy, T. S., et al. (2021). Chemical synthesis, bioinformatics and antiproliferative studies of novel pyrimidin-4-yl-1H-pyrazole derivatives in chronic myeloid cancer cells. PMC. Available from: [Link].
Penning, T. D., et al. (1997). Synthesis and Biological Evaluation of the 1,5-Diarylpyrazole Class of Cyclooxygenase-2 Inhibitors: Identification of 4-[5-(4-Methylphenyl)-3- (trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide (SC-58635, Celecoxib). Journal of Medicinal Chemistry. Available from: [Link].
University of Calgary. IR: ketones. Available from: [Link].
Costa, R. F., et al. (2020). Synthesis of 2-(4-((1-phenyl-1H-pyrazol-4-yl)methyl)piperazin-1-yl)ethan-1-ol (LQFM032). ResearchGate. Available from: [Link].
Patel, D. R., & Patel, K. C. (2012). 1H- pyrazol-1-yl)-6-(4-(diethylamino)phenyl)-1,3,5-triazin-2. Growing Science. Available from: [Link].
Wahan, A. S., & Pikir, B. S. (2019). How to Read and Interpret FTIR Spectroscope of Organic Material. Indonesian Journal of Science & Technology. Available from: [Link].
LibreTexts. (2024). 12.8: Infrared Spectra of Some Common Functional Groups. Chemistry LibreTexts. Available from: [Link].
A Comprehensive Guide to the Safe Disposal of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone
This guide provides essential, step-by-step procedures for the proper disposal of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone, a compound utilized in advanced research and pharmaceutical development. Adherence to...
Author: BenchChem Technical Support Team. Date: April 2026
This guide provides essential, step-by-step procedures for the proper disposal of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone, a compound utilized in advanced research and pharmaceutical development. Adherence to these protocols is critical for ensuring laboratory safety, protecting the environment, and maintaining regulatory compliance. The information herein is based on established best practices for chemical waste management and the known hazard profiles of related pyrazole derivatives.
The core principle of this guide is risk mitigation. In the absence of a specific Safety Data Sheet (SDS) in the public domain for this exact molecule, a conservative approach that treats the compound as hazardous is mandatory. This approach is informed by the potential for pyrazole-based compounds to exhibit properties such as skin and eye irritation, respiratory tract irritation, and aquatic toxicity[1][2][3][4][5][6].
I. Pre-Disposal Planning and Hazard Assessment
Before initiating any process that will generate waste containing (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone, a thorough disposal plan must be in place. This is a foundational principle of prudent laboratory practice[7].
Hazard Identification:
Table 1: Assumed Hazard Profile and Rationale
Hazard Characteristic
Rationale for Precaution
Toxicity
Pyrazole and its derivatives have been shown to have toxic effects. For instance, pyrazole itself is harmful to aquatic life with long-lasting effects[1]. Related compounds are known to cause skin and eye irritation[2][4].
Environmental Hazard
Many organic compounds, including some pyrazole derivatives, are harmful to aquatic life[4][5]. Therefore, discharge into the environment must be strictly avoided[1][2].
Reactivity
While not definitively known for this specific compound, the potential for unforeseen reactions with other waste chemicals necessitates segregated waste streams[10].
II. Segregation and Collection of Waste
Proper segregation of waste at the point of generation is paramount to prevent dangerous chemical reactions and to facilitate compliant disposal[8][10][11].
Step-by-Step Waste Collection Protocol:
Container Selection :
Solid Waste : Use a dedicated, robust, and clearly labeled hazardous waste container made of a compatible material such as high-density polyethylene (HDPE)[12].
Liquid Waste : For solutions containing the compound, use a chemically resistant container, such as a borosilicate glass bottle with a secure, leak-proof cap[12][13]. Ensure the container material is compatible with the solvent used. For example, do not store acidic or basic solutions in metal containers[13].
Labeling :
As soon as waste is first added, label the container with the words "Hazardous Waste"[11][14].
The label must clearly identify the contents, including the full chemical name: "(1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone" and any solvents present. Approximate concentrations should also be noted[15].
Indicate the date of initial waste accumulation[15].
Waste Streams :
Solid Waste : Collect all materials contaminated with the compound in the designated solid waste container. This includes:
Residual or unused product.
Contaminated Personal Protective Equipment (PPE) such as gloves and disposable lab coats.
Weighing papers, pipette tips, and other disposables.
Absorbent materials used for cleaning minor spills[12].
Liquid Waste : Collect all solutions containing the compound in the designated liquid waste container.
Crucially, do not mix this waste stream with other, incompatible chemical wastes [1][10]. For example, combining flammable solvents is generally permissible, but mixing acids with bases or oxidizers with organic materials should be avoided[13].
III. Storage of Hazardous Waste
Waste must be stored safely in the laboratory in a designated Satellite Accumulation Area (SAA) before being transferred for disposal[9][14].
SAA Requirements:
The SAA must be at or near the point of waste generation and under the control of laboratory personnel[8][13].
Store waste containers in a well-ventilated area, such as a chemical fume hood, especially if volatile solvents are present[13][16].
Ensure containers are kept tightly closed except when adding waste[11].
Use secondary containment (e.g., a larger, chemically resistant tub or bin) to capture any potential leaks or spills[8][17].
Do not accumulate more than 55 gallons of hazardous waste or 1 quart of acutely toxic waste in an SAA[9][11].
Caption: Waste Disposal Workflow from Generation to Final Disposal.
IV. Spill Management
In the event of a spill, a prompt and safe response is crucial to prevent exposure and environmental contamination.
Small Spill Cleanup Procedure:
Alert personnel in the immediate area and, if necessary, evacuate non-essential individuals[12].
Don appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves[12].
Contain the spill using an inert absorbent material such as vermiculite, sand, or a commercial spill kit[12][18].
Carefully collect the contaminated absorbent material using non-sparking tools and place it into the designated solid hazardous waste container[12][16].
Clean the spill area with a suitable solvent, and dispose of all cleaning materials as hazardous waste[12].
For larger spills, or any spill you are not comfortable cleaning, contact your institution's Environmental Health and Safety (EHS) department immediately.
V. Final Disposal
The ultimate disposal of (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone waste is not a task for laboratory personnel. In-lab treatment or neutralization is strongly discouraged without a validated, compound-specific risk assessment[12].
The Mandatory Disposal Pathway:
Contact Your EHS Department : Once your waste container is approaching full (e.g., 90% capacity) or has been in storage for the maximum time allowed by your institution (often six to twelve months), contact your EHS department to schedule a waste pickup[9][10][13].
Professional Disposal : Your EHS department will arrange for the collection and disposal of the waste via a licensed hazardous waste contractor[12].
Recommended Disposal Method : The most common and recommended disposal method for this type of organic chemical waste is high-temperature incineration in a facility equipped with afterburners and scrubbers to neutralize harmful combustion by-products[1]. This method ensures the complete destruction of the compound.
Safeguarding Your Research: A Practical Guide to Handling (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone
As researchers and scientists at the forefront of drug development, our commitment to innovation is matched only by our dedication to safety. The handling of novel chemical entities like (1-Ethyl-1H-pyrazol-4-yl)(2-hydro...
Author: BenchChem Technical Support Team. Date: April 2026
As researchers and scientists at the forefront of drug development, our commitment to innovation is matched only by our dedication to safety. The handling of novel chemical entities like (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone, while crucial for scientific advancement, necessitates a thorough understanding and implementation of appropriate safety protocols. This guide provides essential, immediate safety and logistical information, offering procedural, step-by-step guidance to ensure the well-being of laboratory personnel and the integrity of your research.
Core Principles of Safe Handling
Before undertaking any procedure involving this compound, a thorough risk assessment is paramount. The following principles should always be observed:
Minimize Exposure: All chemical manipulations should be conducted in a well-ventilated area, preferably within a certified chemical fume hood, to minimize the risk of inhalation.[1][2][3]
Prevent Contact: Direct contact with the skin and eyes must be avoided through the diligent use of appropriate personal protective equipment.[1][4][5]
Good Housekeeping: Maintain a clean and organized workspace. Unlabeled chemicals should never be used, and all containers must be clearly and accurately labeled.[1][4]
Emergency Preparedness: Familiarize yourself with the location and operation of all safety equipment, including safety showers, eyewash stations, and fire extinguishers.[1]
Personal Protective Equipment (PPE): Your First Line of Defense
The selection and proper use of PPE are critical to preventing chemical exposure. The following table summarizes the recommended PPE for handling (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone based on the potential hazards associated with similar chemical structures.
Body Part
Personal Protective Equipment
Rationale and Best Practices
Eyes/Face
Safety glasses with side shields or safety goggles. A face shield may be required for splash hazards.
Protects against accidental splashes and airborne particles. Standard prescription glasses are not a substitute.[6]
Inspect gloves for any signs of degradation or perforation before each use. Use proper glove removal technique to avoid skin contact with the glove's outer surface.[2][6][7]
Body
A laboratory coat or chemical-resistant apron.
Protects skin and personal clothing from contamination. Lab coats should be buttoned and sleeves should be down.
Respiratory
A NIOSH-approved respirator may be necessary if working outside of a fume hood or if there is a risk of aerosol generation.
The type of respirator will depend on the specific procedure and the potential for airborne exposure.
Step-by-Step Protocol for Donning and Doffing PPE
The order in which you put on and take off your PPE is crucial to prevent cross-contamination.
Donning Sequence:
Lab Coat: Put on your lab coat and fasten all buttons.
Gloves: Don the appropriate chemical-resistant gloves, ensuring they overlap with the cuffs of your lab coat.
Eye/Face Protection: Put on your safety glasses, goggles, or face shield.
Doffing Sequence:
Gloves: Remove gloves using the proper technique to avoid touching the contaminated exterior with your bare hands.
Eye/Face Protection: Remove your eye and face protection.
Lab Coat: Remove your lab coat by rolling it inside out to contain any potential contamination.
Hand Hygiene: Wash your hands thoroughly with soap and water after removing all PPE.[4][7]
Visualizing Your Safety Workflow
Understanding the decision-making process for PPE selection is a key component of laboratory safety. The following diagram illustrates a logical workflow for determining the appropriate level of PPE based on the nature of the experimental procedure.
Caption: PPE Selection Workflow based on Risk Assessment.
Emergency Procedures: Immediate Actions for Exposure and Spills
In the event of an accidental exposure or spill, a swift and informed response is critical to minimizing harm.
In Case of Skin Contact:
Immediately flush the affected area with copious amounts of water for at least 15 minutes.[3][5]
Remove any contaminated clothing while continuing to flush.
Evacuate the immediate area and alert nearby personnel.
If the spill is small and you are trained to do so, contain the spill using an appropriate absorbent material.
Wear appropriate PPE, including respiratory protection if necessary.[7]
Collect the absorbed material into a sealed container for proper disposal.[7]
For large spills, or if you are unsure how to proceed, evacuate the area and contact your institution's environmental health and safety department.
Operational and Disposal Plans
Proper disposal of chemical waste is a legal and ethical responsibility.
Waste Segregation and Storage:
All waste contaminated with (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone should be considered hazardous waste.
Segregate waste streams to avoid incompatible materials from mixing. For example, keep halogenated and non-halogenated solvent wastes separate.[9][10]
Store waste in clearly labeled, sealed, and compatible containers in a designated and well-ventilated waste accumulation area.[9][11]
Disposal Procedures:
Arrange for the collection of chemical waste by a licensed waste carrier.[11]
Never dispose of chemical waste down the drain.[4][11]
Empty containers that held the chemical should be triple-rinsed with a suitable solvent, and the rinsate collected as hazardous waste. The defaced and rinsed container can then be disposed of according to institutional guidelines.[9][10]
By adhering to these guidelines, you contribute to a culture of safety that protects you, your colleagues, and the environment. This commitment to responsible chemical handling is integral to the pursuit of scientific excellence.
References
Business Waste. (2025, March 13). Chemical Waste Guide | How to Dispose of Chemical Waste. Retrieved from [Link]
Utah State University. RULES FOR THE SAFE HANDLING OF CHEMICALS IN THE LABORATORY. Retrieved from [Link]
Emory University. Chemical Waste Disposal Guidelines. Retrieved from [Link]
Greenflow. (2024, October 1). Disposal Methods for Chemical Waste: A Comprehensive Guide. Retrieved from [Link]
Lab Manager. (2022, November 23). Ten Tips for Handling Hazardous Chemicals in a Lab. Retrieved from [Link]
Oklahoma State University. Laboratory Safety Rules. Retrieved from [Link]
Iowa State University Environmental Health and Safety. Chemical Handling and Storage. Retrieved from [Link]
Vanderbilt University Medical Center. Safety in the Chemical Laboratory. Retrieved from [Link]
Vanderbilt University Medical Center. Laboratory Guide for Managing Chemical Waste. Retrieved from [Link]
University of South Florida. (2023, August 18). Guide to Chemical Waste Disposal in Chemistry Lab (USF). [Video]. YouTube. Retrieved from [Link]
Angene Chemical. Safety Data Sheet. Retrieved from [Link]
Pi Chemicals. Material Safety Data Sheet. Retrieved from [Link]
